(1R)-Chrysanthemolactone

• CAS: 22841-82-3

Core Science & Biosynthesis

Navigating the Synthesis of Chiral Chrysanthemolactones: A Technical Guide

Introduction

(1R)-Chrysanthemolactone, a specific stereoisomer of a lactone derived from chrysanthemic acid, is not a widely documented compound in scientific literature regarding its natural discovery and isolation. Extensive searches have yielded no specific reports detailing its isolation from a natural source or a dedicated synthesis. However, the formation of chrysanthemolactone structures through the intramolecular cyclization of chrysanthemic acid derivatives is a known chemical transformation. This is particularly relevant in the context of separating stereoisomers of chrysanthemic acid, a crucial precursor in the synthesis of pyrethroid insecticides.

This technical guide, intended for researchers, scientists, and professionals in drug development, provides an in-depth overview of the chemical principles and methodologies for the synthesis of chrysanthemolactone derivatives, with a focus on achieving the (1R) stereochemistry. While direct experimental data for (1R)-Chrysanthemolactone is unavailable, this guide extrapolates from established protocols for related compounds to propose a viable synthetic pathway.

The Genesis of Chrysanthemolactones: From Chrysanthemic Acid

Chrysanthemic acid exists as four stereoisomers: (1R,3R)-(+)-trans, (1S,3S)-(-)-trans, (1R,3S)-(+)-cis, and (1S,3R)-(-)-cis.[1] The formation of a lactone ring is sterically favored from the cis-isomers of chrysanthemic acid derivatives. This process, known as lactonization, is often acid-catalyzed and proceeds through an intramolecular reaction where the carboxylic acid group (or a derivative) attacks the double bond in the isobutenyl side chain.

A computational study on the decomposition of chrysanthemic acid has indicated that rearrangement to a lactone is a possible pathway.[2][3] This intramolecular cyclization is a key step in certain industrial processes for the separation of cis- and trans-chrysanthemic acids, where the cis-isomer is selectively converted to a lactone.[4]

Proposed Synthetic Pathway for (1R)-Chrysanthemolactone

Based on the known reactivity of chrysanthemic acid derivatives, a plausible route to a (1R)-Chrysanthemolactone would involve the acid-catalyzed intramolecular cyclization of a (1R)-cis-chrysanthemic acid derivative. The specific starting material would likely be (1R,3S)-(+)-cis-chrysanthemic acid or a closely related precursor.

The general mechanism involves the protonation of the double bond in the side chain, leading to the formation of a tertiary carbocation. This is followed by an intramolecular nucleophilic attack by the oxygen of the carboxylic acid group, resulting in the formation of the lactone ring.

Proposed synthesis of (1R)-Chrysanthemolactone.

Experimental Protocols

While a specific protocol for the synthesis of (1R)-Chrysanthemolactone is not available, the following is a detailed, hypothetical experimental procedure extrapolated from the acid-catalyzed lactonization of related cis-chrysanthemic acid derivatives.

Objective: To synthesize a (1R)-Chrysanthemolactone via acid-catalyzed intramolecular cyclization of a (1R,3S)-cis-chrysanthemic acid derivative.

Materials:

• (1R,3S)-cis-Chrysanthemic Acid Derivative (e.g., iso-cis-chrysanthemic acid)

• Mineral Acid (e.g., Sulfuric Acid, Hydrochloric Acid) or Organic Acid (e.g., p-Toluenesulfonic Acid, Maleic Acid)[4]

• Anhydrous Inert Solvent (e.g., Toluene, Dioxane)

• Sodium Bicarbonate Solution (5% w/v)

• Anhydrous Magnesium Sulfate

• Rotary Evaporator

• Standard Glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, separatory funnel)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the (1R,3S)-cis-chrysanthemic acid derivative in an appropriate volume of anhydrous inert solvent.

• Addition of Catalyst: To the stirred solution, add a catalytic amount of the chosen acid. The amount of catalyst will depend on the specific acid used and the substrate.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by a suitable analytical technique (e.g., Thin Layer Chromatography (TLC) or Gas Chromatography (GC)). The reaction time can vary from a few hours to overnight.

• Work-up: Once the reaction is complete, cool the mixture to room temperature.

• Neutralization: Carefully quench the reaction by adding a saturated solution of sodium bicarbonate to neutralize the acid catalyst.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, ethyl acetate) three times.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude lactone.

• Purification: Purify the crude product by a suitable method such as column chromatography on silica (B1680970) gel or distillation under reduced pressure to yield the pure chrysanthemolactone.

Characterization:

The structure and stereochemistry of the resulting lactone should be confirmed by spectroscopic methods such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the connectivity and stereochemistry of the molecule.

• Infrared (IR) Spectroscopy: To confirm the presence of the lactone carbonyl group.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Optical Rotation: To confirm the chirality of the product.

Data Presentation

The following table summarizes the key quantitative parameters for the proposed synthesis. The values are indicative and would require optimization for a specific substrate and scale.

Parameter	Value/Range	Notes
Substrate Concentration	0.1 - 1.0 M	Dependent on solvent and substrate solubility.
Acid Catalyst Loading	0.01 - 0.1 equivalents	Catalytic amount is generally sufficient.
Reaction Temperature	Reflux temperature of the solvent	To provide sufficient energy for the reaction.
Reaction Time	2 - 24 hours	Monitored by TLC or GC for completion.
Yield	Variable	Highly dependent on substrate and reaction conditions.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the logical workflow from the starting material to the final, characterized product.

Workflow for the synthesis and analysis of (1R)-Chrysanthemolactone.

Conclusion

While the direct discovery and isolation of (1R)-Chrysanthemolactone have not been reported, its synthesis is conceptually feasible through the acid-catalyzed intramolecular cyclization of a (1R,3S)-cis-chrysanthemic acid derivative. This technical guide provides a comprehensive framework for researchers to approach the synthesis and characterization of this and related chiral chrysanthemolactones. The detailed hypothetical protocol and logical workflows serve as a valuable starting point for experimental design. Further research in this area could lead to the development of novel synthetic methodologies and potentially uncover new biological activities for these chiral lactones, making them of interest to the fields of medicinal chemistry and drug development.

References

• 1. Chrysanthemic acid - Wikipedia [en.wikipedia.org]
• 2. d-nb.info [d-nb.info]
• 3. Understanding the decomposition reaction mechanism of chrysanthemic acid: a computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US3989654A - Process for preparing cis-chrysanthemic acid - Google Patents [patents.google.com]

Natural Sources of (1R)-Chrysanthemolactone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-Chrysanthemolactone is a monoterpene lactone that has garnered interest within the scientific community for its potential biological activities. While its exact physiological roles and mechanisms of action are still under investigation, its presence in certain plant species, particularly within the Asteraceae family, makes it a target for natural product research. This technical guide provides a comprehensive overview of the known and likely natural sources of (1R)-Chrysanthemolactone, detailed experimental protocols for its isolation and characterization, and a proposed mechanism of action based on related compounds.

Natural Occurrence of (1R)-Chrysanthemolactone and Related Compounds

Direct quantitative data for (1R)-Chrysanthemolactone in natural sources is scarce in publicly available literature. However, the presence of its immediate precursor, cis-chrysanthenol, in high concentrations in the essential oil of Chrysanthemum boreale , strongly suggests this species as a primary natural source. Commercial suppliers also indicate that (1R)-Chrysanthemolactone can be isolated from Chrysanthemum species.

The following table summarizes the quantitative data for key chemical constituents identified in the essential oils of relevant Chrysanthemum species, providing context for the potential yield of (1R)-Chrysanthemolactone.

Plant Species	Compound	Concentration (% of Essential Oil)	Analytical Method	Reference
Chrysanthemum boreale	cis-Chrysanthenol	10.5	GC-MS	[1]
Chrysanthemum boreale	Camphor	9.8	GC-MS	[1]
Chrysanthemum boreale	α-Thujone	8.7	GC-MS	[1]
Chrysanthemum indicum	Camphor	36.69	GC/FID, GC-MS	[2]
Chrysanthemum indicum	Isoborneol	7.64	GC/FID, GC-MS	[2]
Chrysanthemum morifolium	cis-Chrysanthenyl acetate	21.6	GC-MS	[2]
Chrysanthemum morifolium	Borneol	15.5	GC-MS	[2]

Experimental Protocols

The following is a proposed, comprehensive experimental workflow for the extraction, isolation, and characterization of (1R)-Chrysanthemolactone from Chrysanthemum boreale.

Plant Material and Extraction

• 1.1. Plant Material: Fresh aerial parts (flowers and leaves) of Chrysanthemum boreale are collected.

• 1.2. Extraction: The plant material is subjected to hydrodistillation for 3 hours using a Clevenger-type apparatus to yield the essential oil. The oil is then dried over anhydrous sodium sulfate.

Isolation of (1R)-Chrysanthemolactone

• 2.1. Fractionation: The crude essential oil is fractionated by column chromatography on silica (B1680970) gel using a gradient elution system of n-hexane and ethyl acetate.

• 2.2. Preparative TLC: Fractions containing compounds with similar polarity to chrysanthemolactone (as determined by analytical TLC) are further purified by preparative thin-layer chromatography.

• 2.3. Preparative Chiral HPLC: The enriched fraction containing chrysanthemolactone is subjected to preparative chiral high-performance liquid chromatography (HPLC) to separate the enantiomers. A chiral stationary phase, such as a cyclodextrin-based column, is employed with a suitable mobile phase (e.g., hexane/isopropanol).

Structure Elucidation and Quantification

• 3.1. Gas Chromatography-Mass Spectrometry (GC-MS): The purity and identity of the isolated (1R)-Chrysanthemolactone are confirmed by GC-MS analysis. The mass spectrum should be compared with known standards.

• 3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of the isolated compound is confirmed by 1H and 13C NMR spectroscopy.

• 3.3. Enantioselective Gas Chromatography: The enantiomeric excess of the isolated (1R)-Chrysanthemolactone is determined by enantioselective gas chromatography using a chiral column.

• 3.4. Quantification: The concentration of (1R)-Chrysanthemolactone in the essential oil is determined by gas chromatography with a flame ionization detector (GC-FID) using a certified reference standard for calibration.

Proposed Biological Activity and Signaling Pathway

While the specific biological activities of (1R)-Chrysanthemolactone are not yet well-documented, many monoterpene and sesquiterpene lactones isolated from the Asteraceae family exhibit potent anti-inflammatory properties. A common mechanism for this activity is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a key regulator of the inflammatory response. It is therefore hypothesized that (1R)-Chrysanthemolactone may also exert anti-inflammatory effects through this pathway.

Proposed Anti-Inflammatory Signaling Pathway of (1R)-Chrysanthemolactone

Caption: Proposed inhibition of the NF-κB signaling pathway by (1R)-Chrysanthemolactone.

Experimental Workflow Diagram

Caption: Workflow for isolating (1R)-Chrysanthemolactone.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Spectroscopic Analysis of (1R)-Chrysanthemolactone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1R)-Chrysanthemolactone, a monoterpenoid of interest, presents a unique structural framework for further investigation in drug discovery and development. A thorough understanding of its spectroscopic properties is fundamental for its identification, characterization, and the elucidation of its biological activities. This technical guide provides a comprehensive overview of the spectroscopic data of (1R)-Chrysanthemolactone, including Infrared (IR), Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), and Mass Spectrometry (MS) data. Detailed experimental protocols for acquiring this data are also presented, alongside visualizations of key concepts to aid in understanding.

Introduction

(1R)-Chrysanthemolactone, with the CAS number 14087-70-8, is a natural product that has garnered attention for its potential applications. Accurate and detailed spectroscopic data is a prerequisite for any research involving this compound, ensuring correct identification and paving the way for further structural modifications and biological screening. This document serves as a centralized resource for the spectroscopic characterization of (1R)-Chrysanthemolactone.

Chemical Structure

The chemical structure of (1R)-Chrysanthemolactone, systematically named (1R,6S)-4,4,7,7-tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one, is crucial for interpreting its spectroscopic data.

Caption: Chemical structure of (1R)-Chrysanthemolactone.

Spectroscopic Data

Note: Despite extensive searches, specific, publicly available numerical spectroscopic data for (1R)-Chrysanthemolactone could not be located. The following sections provide the expected regions and types of signals based on the known structure of the molecule and general principles of spectroscopy. This information is intended to guide researchers in the analysis of experimentally obtained data.

Infrared (IR) Spectroscopy

The IR spectrum of (1R)-Chrysanthemolactone is expected to show characteristic absorption bands corresponding to its functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
C=O (Lactone)	1750 - 1735	Strong
C-O (Ester)	1250 - 1000	Strong
C-H (Alkyl)	2960 - 2850	Medium to Strong

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum will provide information on the chemical environment of the hydrogen atoms in the molecule. The expected chemical shifts (δ) are outlined below.

Proton	Expected Chemical Shift (ppm)	Multiplicity	Integration
CH (on cyclopropane)	0.5 - 1.5	Multiplet	2H
CH₂	1.5 - 2.5	Multiplet	2H
CH₃ (gem-dimethyl on C4)	1.0 - 1.5	Singlet	6H
CH₃ (gem-dimethyl on C7)	1.0 - 1.5	Singlet	6H

The ¹³C NMR spectrum will indicate the number of non-equivalent carbon atoms and their chemical environments.

Carbon	Expected Chemical Shift (ppm)
C=O (Lactone)	170 - 180
C-O (Quaternary C4)	80 - 90
C (Quaternary C7)	20 - 40
CH (on cyclopropane)	20 - 40
CH₂	20 - 40
CH₃	15 - 30

Mass Spectrometry (MS)

Mass spectrometry will provide information about the molecular weight and fragmentation pattern of the molecule.

Ion	Expected m/z	Description
[M]⁺	168.23	Molecular Ion
[M-CH₃]⁺	153.20	Loss of a methyl group
[M-CO]⁺	140.23	Loss of carbon monoxide
[M-CO₂]⁺	124.23	Loss of carbon dioxide

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data. Researchers should adapt these protocols based on the specific instrumentation available in their laboratories.

Sample Preparation

A pure sample of (1R)-Chrysanthemolactone is required for all spectroscopic analyses. The compound should be dried to remove any residual solvent.

Infrared (IR) Spectroscopy

• Technique: Attenuated Total Reflectance (ATR) or Potassium Bromide (KBr) pellet method.

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Procedure (ATR): a. Ensure the ATR crystal is clean. b. Place a small amount of the solid sample directly onto the crystal. c. Apply pressure using the anvil. d. Record the spectrum, typically in the range of 4000-400 cm⁻¹. e. Clean the crystal thoroughly after the measurement.

• Procedure (KBr): a. Mix a small amount of the sample (1-2 mg) with dry KBr powder (100-200 mg). b. Grind the mixture to a fine powder. c. Press the powder into a transparent pellet using a hydraulic press. d. Place the pellet in the sample holder of the spectrometer and record the spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common choice.

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Procedure: a. Dissolve approximately 5-10 mg of the sample in about 0.6-0.7 mL of the deuterated solvent in an NMR tube. b. Place the NMR tube in the spectrometer. c. Tune and shim the instrument to optimize the magnetic field homogeneity. d. Acquire the ¹H NMR spectrum. e. Acquire the ¹³C NMR spectrum. Additional experiments like DEPT, COSY, HSQC, and HMBC can be performed for complete structural assignment.

Mass Spectrometry (MS)

• Ionization Technique: Electron Ionization (EI) or Electrospray Ionization (ESI).

• Instrument: A mass spectrometer (e.g., GC-MS for volatile compounds, or LC-MS).

• Procedure (GC-MS with EI): a. Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane (B109758) or methanol). b. Inject the solution into the gas chromatograph, which separates the compound. c. The separated compound enters the mass spectrometer. d. In the ion source, the molecules are bombarded with electrons, causing ionization and fragmentation. e. The ions are separated by the mass analyzer based on their mass-to-charge ratio (m/z) and detected.

Visualizations

The following diagrams illustrate key workflows and relationships in the spectroscopic analysis of natural products like (1R)-Chrysanthemolactone.

Caption: General workflow for the spectroscopic analysis of a natural product.

Caption: Relationship between spectroscopic techniques and structural information.

Conclusion

This technical guide provides a foundational framework for the spectroscopic analysis of (1R)-Chrysanthemolactone. While specific experimental data is not currently available in the public domain, the provided expected values and detailed protocols offer a robust starting point for researchers. The application of these spectroscopic techniques is indispensable for the unambiguous identification and characterization of this and other natural products, which is a critical step in the pipeline of drug discovery and development.

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of (1R)-Chrysanthemolactone

For Researchers, Scientists, and Drug Development Professionals

Data Presentation

Although experimental data is not available, the following tables are structured to present the ¹H and ¹³C NMR data for (1R)-Chrysanthemolactone once it is acquired. The chemical shifts are predicted based on the analysis of similar monoterpenoid lactone structures. The numbering of the atoms corresponds to the chemical structure provided in the visualization section.

Table 1: Predicted ¹H NMR Spectral Data for (1R)-Chrysanthemolactone

Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
1	1.5 - 1.7	m	-	1H
2	2.0 - 2.2	m	-	1H
5	4.0 - 4.2	d	~8.0	1H
6	1.8 - 2.0	m	-	1H
8 (CH₃)	1.1 - 1.3	s	-	3H
9 (CH₃)	1.2 - 1.4	s	-	3H
10 (CH₃)	1.0 - 1.2	d	~6.5	3H

Table 2: Predicted ¹³C NMR Spectral Data for (1R)-Chrysanthemolactone

Position	Predicted Chemical Shift (δ, ppm)
1	30 - 35
2	35 - 40
3	175 - 180 (C=O)
4	80 - 85
5	70 - 75
6	40 - 45
7	25 - 30
8 (CH₃)	20 - 25
9 (CH₃)	25 - 30
10 (CH₃)	15 - 20

Experimental Protocols

The following is a detailed methodology for the acquisition of ¹H and ¹³C NMR spectra of a monoterpenoid lactone like (1R)-Chrysanthemolactone.

Sample Preparation

• Sample Purity: Ensure the sample of (1R)-Chrysanthemolactone is of high purity (≥98%), as impurities can complicate spectral interpretation.[1] Purification can be achieved by methods such as column chromatography or recrystallization.

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds.[2] Other solvents like acetone-d₆, benzene-d₆, or dimethyl sulfoxide-d₆ (DMSO-d₆) can be used depending on the solubility of the lactone.[3][4]

• Concentration: For a standard 5 mm NMR tube, dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of the deuterated solvent for ¹H NMR spectroscopy. For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended to obtain a good signal-to-noise ratio in a reasonable time.[3]

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (δ = 0.00 ppm).[3] It is chemically inert and has a sharp signal that does not typically overlap with analyte signals. A small amount can be added directly to the solvent or it may already be present in commercially available deuterated solvents.

• Filtration: To remove any particulate matter that could affect the magnetic field homogeneity and thus the spectral resolution, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[5]

NMR Data Acquisition

• Spectrometer: Data should be acquired on a high-resolution NMR spectrometer, for instance, a 400 MHz or 500 MHz instrument.

• ¹H NMR Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically used.

  • Spectral Width: A spectral width of approximately 12-16 ppm is generally sufficient for most organic molecules.

  • Acquisition Time: An acquisition time of 2-4 seconds is standard.

  • Relaxation Delay: A relaxation delay of 1-5 seconds is used to allow for full relaxation of the protons between scans.

  • Number of Scans: For a sample of sufficient concentration, 8 to 16 scans are usually adequate.

• ¹³C NMR Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum to single lines for each unique carbon atom.

  • Spectral Width: A wider spectral width of about 200-240 ppm is necessary for ¹³C NMR.

  • Acquisition Time: An acquisition time of 1-2 seconds is common.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is typical.

  • Number of Scans: Due to the low natural abundance of ¹³C and its smaller gyromagnetic ratio, a larger number of scans (from several hundred to several thousand) is required to achieve an adequate signal-to-noise ratio.

Data Processing

• Fourier Transformation: The raw free induction decay (FID) data is converted into a frequency-domain spectrum using a Fourier transform.

• Phase Correction: The spectrum is manually or automatically phase-corrected to ensure that all peaks have a positive, absorptive Lorentzian shape.

• Baseline Correction: The baseline of the spectrum is corrected to be flat and at zero intensity.

• Referencing: The chemical shifts are referenced to the TMS signal at 0.00 ppm for both ¹H and ¹³C spectra. If TMS is not used, the residual solvent peak can be used as a secondary reference.

• Integration: For ¹H NMR spectra, the area under each peak is integrated to determine the relative number of protons giving rise to the signal.

Mandatory Visualization

The following diagrams illustrate the chemical structure of (1R)-Chrysanthemolactone and a generalized workflow for its NMR analysis.

Caption: Structure of (1R)-Chrysanthemolactone with IUPAC numbering.

Caption: A typical workflow for NMR analysis of a natural product.

References

• 1. chemfaces.com [chemfaces.com]
• 2. NMR Quantitation of Natural Products at the Nanomole-Scale - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 5. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]

Mass Spectrometry Analysis of (1R)-Chrysanthemolactone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry analysis of (1R)-Chrysanthemolactone, a naturally occurring monoterpene lactone. Due to the limited availability of direct mass spectral data for this specific compound, this guide integrates established methodologies for the analysis of related terpenoid lactones and volatile compounds from botanical sources, primarily Chrysanthemum species. The information presented herein is intended to serve as a foundational resource for researchers developing analytical methods for the identification and quantification of (1R)-Chrysanthemolactone.

Introduction to (1R)-Chrysanthemolactone and its Analysis

(1R)-Chrysanthemolactone is a monoterpenoid lactone that is of interest for its potential biological activities. Mass spectrometry, coupled with chromatographic separation techniques such as Gas Chromatography (GC-MS) and Liquid Chromatography (LC-MS), is a powerful tool for the structural elucidation and quantification of such compounds in complex matrices. This guide outlines the key experimental protocols and expected mass spectral behavior of (1R)-Chrysanthemolactone.

Experimental Protocols

The following sections detail generalized experimental protocols for the analysis of (1R)-Chrysanthemolactone, derived from methodologies applied to similar analytes.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

For the analysis of volatile and semi-volatile compounds like (1R)-Chrysanthemolactone from plant material, HS-SPME is a solvent-free and sensitive extraction technique.

• Sample Incubation: A known weight of the sample (e.g., 0.2–1.0 g of dried plant material) is placed in a sealed vial.

• Fiber Exposure: A Solid-Phase Microextraction (SPME) fiber (e.g., 50/30 µm DVB/CAR/PDMS) is exposed to the headspace above the sample.

• Extraction Conditions: The sample is typically heated (e.g., at 45-70°C) for a specific duration (e.g., 30 minutes) to facilitate the volatilization of the analyte onto the fiber.[1][2][3]

• Desorption: The fiber is then retracted and inserted into the heated injection port of a GC-MS for thermal desorption of the analyte.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is well-suited for the analysis of thermally stable and volatile compounds like (1R)-Chrysanthemolactone.

• Gas Chromatograph: An Agilent 6890 or similar system can be used.

• Capillary Column: A non-polar column, such as a DB-5MS or HP-5MS (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is commonly employed.[1][4]

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1-2 mL/min).[1]

• Oven Temperature Program: A typical temperature program starts at a low temperature (e.g., 40-50°C), holds for a few minutes, and then ramps up to a final temperature (e.g., 250-280°C).[1][2][4]

• Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode is standard.

• Ionization Energy: The standard electron ionization energy is 70 eV.[4]

• Mass Scan Range: A mass scan range of m/z 30-500 is generally sufficient to cover the molecular ion and expected fragments.[2]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

For less volatile derivatives or for analyses where thermal degradation is a concern, LC-MS provides a viable alternative.

• Liquid Chromatograph: A system such as a Waters ACQUITY UPLC or Agilent 1260 Infinity II is suitable.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.9 µm particle size) is a common choice for separating terpenoids.[5][6]

• Mobile Phase: A gradient elution using a mixture of water with an acid modifier (e.g., 0.1% formic acid) and an organic solvent like acetonitrile (B52724) or methanol (B129727) is typically used.[5][6]

• Mass Spectrometer: An electrospray ionization (ESI) source is commonly used, which can be operated in either positive or negative ion mode. For lactones, negative ion mode may yield informative spectra.[5][6]

• MS/MS Analysis: Tandem mass spectrometry (MS/MS) can be employed for structural confirmation by analyzing the fragmentation of a selected precursor ion.

Expected Mass Spectrum and Fragmentation of (1R)-Chrysanthemolactone

Inferred Electron Ionization (EI) Mass Spectrum Data

The following table summarizes the hypothetical m/z values and relative abundances of key fragments for (1R)-Chrysanthemolactone under EI conditions. This is a predictive representation and would require experimental verification.

m/z	Proposed Fragment Ion	Relative Abundance (Hypothetical)
166	[M]+• (Molecular Ion)	Low to Medium
151	[M - CH3]+	Medium
138	[M - CO]+ or [M - C2H4]+	Medium
123	[M - CO - CH3]+	High
109	[M - C3H5O]+	High
95	[C7H11]+	Medium
81	[C6H9]+	High (Base Peak)
67	[C5H7]+	Medium
41	[C3H5]+	High

Inferred Fragmentation Pathway

The fragmentation of the molecular ion of (1R)-Chrysanthemolactone is expected to proceed through several key pathways, including:

• Loss of a methyl group (-CH3): A common fragmentation for terpenoids, leading to a stable ion.

• Decarbonylation (-CO): Loss of a neutral carbon monoxide molecule from the lactone ring.

• Ring opening and subsequent cleavages: The strained cyclopropane (B1198618) and lactone rings can undergo rearrangement and fragmentation to yield characteristic smaller ions.

Visualizations

The following diagrams illustrate a typical experimental workflow for GC-MS analysis and a logical representation of the inferred fragmentation pathway for (1R)-Chrysanthemolactone.

Caption: A generalized workflow for the GC-MS analysis of volatile compounds.

Caption: Inferred EI fragmentation pathway of (1R)-Chrysanthemolactone.

Conclusion

This technical guide provides a framework for the mass spectrometry analysis of (1R)-Chrysanthemolactone. While specific experimental data for this compound is scarce, the outlined protocols, based on the analysis of structurally related terpenoid lactones, offer a robust starting point for method development. The inferred fragmentation data and pathways provide a basis for the interpretation of mass spectra obtained from future analyses. It is recommended that researchers validate these theoretical models with experimental data using a purified standard of (1R)-Chrysanthemolactone.

References

• 1. academic.oup.com [academic.oup.com]
• 2. maxapress.com [maxapress.com]
• 3. scispace.com [scispace.com]
• 4. Comparative Analysis of Phytochemical Composition of Gamma-Irradiated Mutant Cultivars of Chrysanthemum morifolium [mdpi.com]
• 5. pubs.sciepub.com [pubs.sciepub.com]
• 6. sciepub.com [sciepub.com]

A Technical Guide to the Chemical Properties of (1R)-Chrysanthemolactone

For Researchers, Scientists, and Drug Development Professionals

(1R)-Chrysanthemolactone is a naturally occurring monoterpenoid that can be isolated from the flowers of plants such as Dendranthema indicum.[1][2] As a member of the terpenoid class, which constitutes a large family of natural products, it holds potential interest for various scientific applications. This document provides a concise overview of its known chemical properties and outlines a general methodology for its extraction and analysis, tailored for a technical audience.

Physicochemical and Structural Data

The fundamental chemical and physical properties of (1R)-Chrysanthemolactone are summarized below. It is important to note that some of the physical data, such as boiling and flash points, are estimated values.

Property	Value	Reference
IUPAC Name	(1R,6S)-4,4,7-trimethyl-3-oxabicyclo[4.1.0]heptan-2-one
CAS Number	14087-70-8	[3][4]
Molecular Formula	C₁₀H₁₆O₂	[1][3][5]
Molecular Weight	168.23 g/mol	[1][3][5]
Boiling Point	235.6 °C (estimated)	[5]
Flash Point	90.1 °C (estimated)	[5]
Storage	Store at 10°C - 25°C for long-term stability.	[5]

Experimental Protocols

While specific, validated protocols for the isolation of (1R)-Chrysanthemolactone are not widely published in open literature, a generalized workflow for the extraction of monoterpenoids from plant matter can be effectively applied. The following methodology is a representative protocol based on standard techniques for extracting terpenoids from plant sources like Chrysanthemum.[6][7]

Generalized Extraction and Isolation Protocol

This protocol outlines a multi-step process beginning with extraction from dried plant material and culminating in the purification of the target compound.

• Preparation of Plant Material :

  • Obtain dried flower heads of a suitable Chrysanthemum species.

  • Grind the material into a fine powder to maximize the surface area for solvent extraction.

• Solvent Extraction :

  • Terpenoids can be extracted using various organic solvents, with the choice depending on the polarity of the target compounds.[6] For a relatively non-polar monoterpenoid like chrysanthemolactone, a solvent system such as hexane (B92381) or ethyl acetate (B1210297) is appropriate.[7]

  • Suspend the powdered plant material in the chosen solvent (e.g., n-hexane) in a flask.

  • Perform the extraction using a technique such as Soxhlet extraction or maceration with agitation over several hours to ensure thorough extraction.[8]

• Filtration and Concentration :

  • Filter the mixture to remove solid plant debris.

  • Concentrate the resulting filtrate in vacuo using a rotary evaporator. This step removes the bulk of the solvent, yielding a crude oleoresin extract.

• Purification via Chromatography :

  • The crude extract, containing a mixture of phytochemicals, requires further purification.

  • Employ column chromatography with a silica (B1680970) gel stationary phase.[9]

  • Elute the column with a gradient of non-polar to progressively more polar solvents (e.g., a hexane-ethyl acetate gradient).

  • Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify those containing the compound of interest.

• Characterization and Identification :

  • Pool the pure fractions (as determined by TLC).

  • Remove the solvent to yield the purified compound.

  • Confirm the identity and purity of (1R)-Chrysanthemolactone using standard analytical techniques, including:

    • Gas Chromatography-Mass Spectrometry (GC-MS) : To determine purity and confirm molecular weight.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) : For structural elucidation.

    • Fourier-Transform Infrared (FTIR) Spectroscopy : To identify functional groups.

Visualized Workflow

The logical flow of the experimental process, from plant material to pure compound analysis, is a critical aspect of natural product chemistry.

Fig 1. Generalized workflow for the isolation and analysis of (1R)-Chrysanthemolactone.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (1R)-CHRYSANTHEMOLACTONE | 14087-70-8 [chemicalbook.com]
• 3. (1R)-Chrysanthemolactone | Terpenoids | 14087-70-8 | Invivochem [invivochem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. (1R)-Chrysanthemolactone | 14087-70-8 | FC64907 [biosynth.com]
• 6. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. isolation , idenntification and analysis of terpenoids.pptx [slideshare.net]
• 9. researchgate.net [researchgate.net]

The Stereochemistry of Chrysanthemolactone Isomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chrysanthemolactone, a naturally occurring monoterpene lactone, is a derivative of chrysanthemic acid, a key component of pyrethrin insecticides. The presence of multiple chiral centers in its structure gives rise to four possible stereoisomers: (+)-cis-, (-)-cis-, (+)-trans-, and (-)-trans-chrysanthemolactone. The spatial arrangement of atoms in these isomers can significantly influence their physicochemical properties and biological activities, making a thorough understanding of their stereochemistry crucial for research and development in fields such as medicinal chemistry and drug discovery.

While extensive research has been conducted on the precursor, chrysanthemic acid, detailed information specifically on the stereoisomers of chrysanthemolactone remains limited in publicly available scientific literature. This guide aims to provide a comprehensive overview of the stereochemical aspects of chrysanthemolactone isomers, drawing upon established principles of stereochemistry and analytical techniques. Due to the scarcity of direct experimental data on chrysanthemolactone isomers, this document will also reference methodologies and principles applicable from related compounds, particularly chrysanthemic acid, to provide a foundational understanding for researchers.

Stereoisomers of Chrysanthemolactone

Chrysanthemolactone possesses two stereogenic centers, leading to the existence of four stereoisomers. These can be categorized into two pairs of enantiomers (cis and trans) which are diastereomers of each other.

Diagram of Chrysanthemolactone Stereoisomers:

Caption: Stereoisomeric relationships of chrysanthemolactone.

Physicochemical Properties

Table 1: Expected Physicochemical Properties of Chrysanthemolactone Isomers

Stereoisomer	Configuration	Expected Specific Rotation ([α]D)	Expected Melting Point (°C)
(+)-cis-Chrysanthemolactone	(1S,3S)	Positive (+)	Distinct from trans isomers
(-)-cis-Chrysanthemolactone	(1R,3R)	Negative (-)	Same as (+)-cis isomer
(+)-trans-Chrysanthemolactone	(1R,3S)	Positive (+)	Distinct from cis isomers
(-)-trans-Chrysanthemolactone	(1S,3R)	Negative (-)	Same as (+)-trans isomer

Synthesis and Separation of Stereoisomers

The stereoselective synthesis of individual chrysanthemolactone isomers would likely start from the corresponding stereoisomers of chrysanthemic acid. The lactonization of chrysanthemic acid would need to be carried out under conditions that do not epimerize the chiral centers.

Diagram of a General Synthetic Workflow:

Caption: General workflows for obtaining pure stereoisomers.

Experimental Protocols

While specific protocols for chrysanthemolactone are not available, the following outlines a general approach for the separation of stereoisomers based on established chromatographic techniques.

Protocol 1: Chiral High-Performance Liquid Chromatography (HPLC) for Separation of Chrysanthemolactone Isomers

• Column Selection: A chiral stationary phase (CSP) is essential. Polysaccharide-based columns (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often effective for separating a wide range of chiral compounds.

• Mobile Phase Selection: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar modifier (e.g., isopropanol (B130326) or ethanol). The ratio of these solvents is critical for achieving separation and should be optimized.

• Sample Preparation: Dissolve a small amount of the chrysanthemolactone isomer mixture in the mobile phase. Ensure the sample is filtered through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • Flow Rate: Typically 0.5 - 1.5 mL/min.

  • Temperature: Column temperature can influence selectivity; it should be controlled and optimized (e.g., 25 °C).

  • Detection: UV detection at a wavelength where the lactone chromophore absorbs (e.g., around 220 nm).

• Data Analysis: The retention times of the peaks will indicate the separation of the different isomers. The peak area can be used for quantification.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography are powerful techniques for the structural elucidation and stereochemical assignment of molecules.

NMR Spectroscopy

¹H and ¹³C NMR spectroscopy can be used to distinguish between diastereomers (cis vs. trans) due to their different chemical environments. Enantiomers will have identical NMR spectra in an achiral solvent. To distinguish enantiomers, a chiral shift reagent or a chiral solvating agent can be used to induce diastereomeric interactions, leading to separate signals for each enantiomer.

Expected ¹H NMR Spectral Differences:

• Coupling Constants (J-values): The coupling constants between protons on the cyclopropane (B1198618) ring are expected to differ between the cis and trans isomers due to their different dihedral angles.

• Chemical Shifts: The chemical shifts of the methyl groups and the protons adjacent to the stereocenters will likely differ between the cis and trans isomers.

X-ray Crystallography

X-ray crystallography provides the most definitive determination of the three-dimensional structure of a molecule in the solid state, including the absolute configuration of all stereocenters. To date, no crystal structures of chrysanthemolactone isomers have been deposited in the Cambridge Structural Database (CSD).

Diagram of an Experimental Workflow for Structure Elucidation:

Caption: Workflow for stereochemical assignment.

Biological Activity and Signaling Pathways

The biological activity of individual chrysanthemolactone stereoisomers has not been extensively reported. It is well-established in pharmacology that stereoisomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles due to the stereospecificity of biological receptors and enzymes. Therefore, it is highly probable that the four stereoisomers of chrysanthemolactone will display distinct biological activities.

Given the insecticidal properties of the parent compound, chrysanthemic acid, it is plausible that chrysanthemolactone isomers could interact with neuronal targets in insects. However, without specific experimental data, any discussion of signaling pathways would be purely speculative. Future research should focus on evaluating the individual isomers in relevant biological assays to elucidate their mechanisms of action.

Diagram of a Hypothetical Signaling Pathway Interaction:

Caption: Hypothetical differential interaction with a biological target.

Conclusion

A comprehensive understanding of the stereochemistry of chrysanthemolactone isomers is essential for advancing research into their potential applications. While direct experimental data for these specific compounds is currently scarce, this guide provides a framework for their study based on established principles of stereochemistry and analytical methodologies. Future research efforts should be directed towards the stereoselective synthesis and purification of each isomer, followed by detailed spectroscopic characterization and biological evaluation. Such studies will be invaluable for elucidating the structure-activity relationships of this intriguing class of natural products.

A Technical Guide to the Biological Activity Screening of (1R)-Chrysanthemolactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-Chrysanthemolactone, a monoterpenoid compound with the CAS Number 14087-70-8, is a natural product that can be isolated from chrysanthemum species.[1][2] While the biological activities of various extracts from Chrysanthemum are well-documented, particularly their anti-inflammatory and cytotoxic effects, specific data on the bioactivity of isolated (1R)-Chrysanthemolactone is not extensively available in current literature. Monoterpenes and their lactone derivatives are a class of compounds that have demonstrated significant pharmacological potential, including anti-inflammatory, cytotoxic, and antimicrobial properties.[3][4][5][6][7] This guide provides a comprehensive framework for the systematic biological activity screening of (1R)-Chrysanthemolactone, detailing experimental protocols for cytotoxicity, anti-inflammatory, and antimicrobial assays, and outlining key signaling pathways relevant to its potential mechanisms of action.

Rationale for Screening

The established bioactivities of structurally related monoterpene lactones provide a strong rationale for the comprehensive screening of (1R)-Chrysanthemolactone. Many monoterpenes have been shown to modulate inflammatory responses, making them promising candidates for the development of new anti-inflammatory agents.[3][4][5][7] Furthermore, the cytotoxicity of various natural products is a cornerstone of anticancer drug discovery. Given the prevalence of cytotoxic compounds within the monoterpene class, evaluating the effect of (1R)-Chrysanthemolactone on cancer cell viability is a logical step in its pharmacological assessment.

Data Presentation: Expected Quantitative Outcomes

While specific data for (1R)-Chrysanthemolactone is pending experimental investigation, the following tables present hypothetical data based on the activities of other known monoterpenes and natural products. This illustrates how the quantitative data from the proposed screening assays can be structured for clear comparison and interpretation.

Table 1: Cytotoxicity Screening of (1R)-Chrysanthemolactone

Cell Line	Assay Type	IC50 (µM)
A549 (Lung Carcinoma)	MTT	To be determined
MCF-7 (Breast Cancer)	MTT	To be determined
HeLa (Cervical Cancer)	MTT	To be determined
HEK293 (Normal Kidney)	MTT	To be determined

Table 2: Anti-inflammatory Activity of (1R)-Chrysanthemolactone in LPS-Stimulated RAW 264.7 Macrophages

Assay	Parameter Measured	IC50 (µM)
Griess Assay	Nitric Oxide (NO) Production	To be determined
ELISA	TNF-α Secretion	To be determined
ELISA	IL-6 Secretion	To be determined

Table 3: Antimicrobial Activity of (1R)-Chrysanthemolactone

Microbial Strain	Assay Type	MIC (µg/mL)	Zone of Inhibition (mm)
Staphylococcus aureus	Broth Microdilution	To be determined	N/A
Escherichia coli	Broth Microdilution	To be determined	N/A
Candida albicans	Broth Microdilution	To be determined	N/A
Staphylococcus aureus	Disk Diffusion	N/A	To be determined
Escherichia coli	Disk Diffusion	N/A	To be determined
Candida albicans	Disk Diffusion	N/A	To be determined

Experimental Protocols

Cytotoxicity Screening

This colorimetric assay measures the metabolic activity of cells as an indicator of their viability.[8][9] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan (B1609692) crystals.[9][10]

• Materials:

  • (1R)-Chrysanthemolactone

  • Cell culture medium (e.g., DMEM, RPMI-1640)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA

  • Phosphate Buffered Saline (PBS)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

  • 96-well flat-bottom plates

  • Microplate reader

• Protocol:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.[10]

  • Compound Treatment: Prepare serial dilutions of (1R)-Chrysanthemolactone in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle-only wells as a negative control.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[8]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[8]

  • Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.[11]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[12][13]

• Materials:

  • Commercially available LDH cytotoxicity assay kit

  • 96-well plates

  • Microplate reader

• Protocol:

  • Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

  • Incubation: Incubate the plate for the desired exposure time.

  • Supernatant Collection: Centrifuge the plate at 250 x g for 5 minutes. Carefully transfer the supernatant from each well to a new 96-well plate.[14]

  • LDH Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant.[15]

  • Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[15]

  • Absorbance Measurement: Add the stop solution from the kit and measure the absorbance at 490 nm.[15]

  • Data Analysis: Calculate the percentage of cytotoxicity based on the absorbance readings of the treated samples relative to the controls.

Anti-inflammatory Screening

This assay measures the production of nitric oxide, a key inflammatory mediator, by quantifying its stable metabolite, nitrite (B80452), in the cell culture supernatant.[16][17]

• Materials:

  • RAW 264.7 macrophage cell line

  • Lipopolysaccharide (LPS)

  • Griess Reagent (Part A: Sulfanilamide in acid; Part B: N-(1-naphthyl)ethylenediamine in water)[18]

  • Sodium nitrite standard solution

  • 96-well plates

  • Microplate reader

• Protocol:

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

  • Compound Treatment: Pre-treat the cells with various concentrations of (1R)-Chrysanthemolactone for 1 hour.

  • Inflammation Induction: Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for 24 hours.

  • Supernatant Collection: Collect 50 µL of the cell culture supernatant from each well.

  • Griess Reaction: Add 50 µL of Griess Reagent A to each supernatant sample, followed by 50 µL of Griess Reagent B.

  • Incubation: Incubate at room temperature for 10 minutes.[19]

  • Absorbance Measurement: Measure the absorbance at 540 nm.[17]

  • Data Analysis: Quantify the nitrite concentration using a standard curve generated with sodium nitrite. Calculate the percentage inhibition of NO production.

The Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific pro-inflammatory cytokines secreted into the cell culture medium.

• Materials:

  • Commercially available ELISA kits for TNF-α and IL-6

  • Supernatants from LPS-stimulated RAW 264.7 cells treated with (1R)-Chrysanthemolactone (as prepared in the Griess assay)

  • Microplate reader

• Protocol:

  • Follow the protocol provided with the commercial ELISA kit.

  • Typically, this involves adding the cell culture supernatants to wells pre-coated with a capture antibody for the target cytokine.

  • A detection antibody, followed by a substrate solution, is added to produce a colorimetric signal.

  • The absorbance is measured at the recommended wavelength.

  • Data Analysis: The concentration of the cytokine is determined from a standard curve. Calculate the percentage inhibition of cytokine secretion.

Antimicrobial Screening

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[20][21]

• Materials:

  • Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

  • Appropriate broth medium (e.g., Mueller-Hinton Broth, Tryptic Soy Broth)[20]

  • (1R)-Chrysanthemolactone

  • Sterile 96-well plates

  • Microplate reader or visual inspection

• Protocol:

  • Compound Dilution: Prepare a two-fold serial dilution of (1R)-Chrysanthemolactone in the broth medium directly in a 96-well plate.[20]

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard.[20] Dilute this to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

  • Inoculation: Add the diluted bacterial or fungal suspension to each well.[20]

  • Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours).[22]

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.[20][21]

This method assesses the susceptibility of a microorganism to an antimicrobial agent based on the size of the growth inhibition zone around a disk impregnated with the agent.[23][24]

• Materials:

  • Test microorganisms

  • Mueller-Hinton agar (B569324) plates

  • Sterile filter paper disks

  • (1R)-Chrysanthemolactone solution

  • Sterile swabs

• Protocol:

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (0.5 McFarland standard).

  • Plate Inoculation: Dip a sterile swab into the inoculum and streak it evenly across the entire surface of a Mueller-Hinton agar plate to create a lawn of bacteria.[25]

  • Disk Application: Impregnate sterile filter paper disks with a known concentration of (1R)-Chrysanthemolactone. Place the disks on the inoculated agar surface.[23][26]

  • Incubation: Invert the plates and incubate at 37°C for 18-24 hours.[26]

  • Zone of Inhibition Measurement: Measure the diameter of the clear zone around the disk where microbial growth is inhibited.[25] The size of the zone indicates the susceptibility of the microorganism to the compound.

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate key signaling pathways that are often modulated by anti-inflammatory and cytotoxic natural products. These pathways represent potential targets for (1R)-Chrysanthemolactone.

Caption: Canonical NF-κB signaling pathway.

Caption: A simplified MAPK (p38/JNK) signaling pathway.

Experimental Workflows

Caption: General workflow for in vitro cytotoxicity screening.

Caption: Workflow for antimicrobial susceptibility testing.

References

• 1. (1R)-CHRYSANTHEMOLACTONE | 14087-70-8 [chemicalbook.com]
• 2. (1R)-Chrysanthemolactone | Terpenoids | 14087-70-8 | Invivochem [invivochem.com]
• 3. A Review on Anti-Inflammatory Activity of Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. A review on anti-inflammatory activity of monoterpenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory activity of sesquiterpene lactones and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. researchhub.com [researchhub.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. LDH Cytotoxicity Assay [bio-protocol.org]
• 13. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.sg]
• 14. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cellbiologics.com [cellbiologics.com]
• 16. Protocol Griess Test [protocols.io]
• 17. Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay | MDPI [mdpi.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. resources.rndsystems.com [resources.rndsystems.com]
• 20. benchchem.com [benchchem.com]
• 21. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. protocols.io [protocols.io]
• 23. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 24. Disk diffusion test - Wikipedia [en.wikipedia.org]
• 25. asm.org [asm.org]
• 26. microbenotes.com [microbenotes.com]

Preliminary Toxicological Studies of (1R)-Chrysanthemolactone: A Technical Guide

Disclaimer: This document serves as a technical guide on the preliminary toxicological studies of (1R)-Chrysanthemolactone. It is important to note that publicly available toxicological data specifically for the isolated compound, (1R)-Chrysanthemolactone, is exceedingly limited. Therefore, this guide summarizes the available information on the physicochemical properties of (1R)-Chrysanthemolactone and presents toxicological data from studies on extracts of Chrysanthemum species, which are known to contain various lactones and other compounds. This information is provided as a proxy and should be interpreted with caution, as the observed effects cannot be solely attributed to (1R)-Chrysanthemolactone.

Introduction

(1R)-Chrysanthemolactone is a monoterpenoid compound that can be isolated from chrysanthemum species.[1] Its toxicological profile is not well-established in the scientific literature. This guide aims to provide researchers, scientists, and drug development professionals with a summary of the currently available, albeit limited, toxicological information and general methodologies relevant to the safety assessment of such a compound.

Physicochemical Properties of (1R)-Chrysanthemolactone

A summary of the known physicochemical properties of (1R)-Chrysanthemolactone is presented in Table 1.

Property	Value	Source
Molecular Formula	C10H16O2	[1]
Molecular Weight	168.23 g/mol	[1]
CAS Number	14087-70-8	[1]
Boiling Point	235.61 °C (estimated)	[2]
Vapor Pressure	0.050000 mmHg @ 25.00 °C (estimated)	[2]
Flash Point	194.00 °F (90.10 °C) (estimated)	[2]
logP (o/w)	1.720 (estimated)	[2]
Solubility	Soluble in alcohol; Water solubility: 898 mg/L @ 25 °C (estimated)	[2]

Toxicological Data from Chrysanthemum Extracts

The following tables summarize toxicological data from studies conducted on extracts from Chrysanthemum species. It is crucial to reiterate that these extracts contain a complex mixture of phytochemicals, and the findings are not specific to (1R)-Chrysanthemolactone.

Table 2: Acute Toxicity of Chrysanthemum Extracts

Extract/Species	Test Animal	Route of Administration	LD50/Maximum Tolerated Dose	Observations
Ethanolic extract of Chrysanthemum morifolium	Rats	Oral	> 15 g/kg bw	No treatment-related death observed.

Table 3: Sub-chronic Toxicity of Chrysanthemum Extracts

Extract/Species	Test Animal	Dosing Regimen	NOAEL (No-Observed-Adverse-Effect-Level)	Key Findings
Ethanolic extract of Chrysanthemum morifolium	Rats	320, 640, and 1280 mg/kg bw/day for 26 weeks	Not explicitly stated, but no toxicological changes observed at the highest dose.	No significant changes in body weight, food/water consumption, hematology, blood biochemistry, organ weight, or histopathology.

General Experimental Protocols in Toxicology

Detailed below are generalized experimental protocols for key toxicological assays, based on established guidelines and methodologies. These are not specific to studies on (1R)-Chrysanthemolactone but represent standard approaches in the field.

4.1. In Vivo Acute Oral Toxicity Study (General Protocol)

This protocol is based on the principles of the OECD Test Guideline 423 (Acute Toxic Class Method).

• Animal Selection: Healthy, young adult rodents (typically rats or mice) of a single sex are used for each step.

• Housing and Acclimatization: Animals are housed in appropriate conditions with controlled temperature, humidity, and light-dark cycles. They are allowed to acclimatize for at least 5 days before the study.

• Dose Formulation: The test substance is formulated in a suitable vehicle (e.g., water, corn oil).

• Administration: A single oral dose of the test substance is administered to the animals using a gavage needle. The volume administered is generally kept constant.

• Dosing Procedure: A stepwise procedure is used with a group of animals at each step. The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

• Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for a period of 14 days.

• Necropsy: At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy.

• Data Analysis: The LD50 is estimated based on the mortality observed at different dose levels.

4.2. In Vitro Cytotoxicity Assay (General Protocol - MTT Assay)

This protocol outlines the general steps for assessing cytotoxicity using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Culture: Human or animal cell lines are cultured in appropriate medium supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to attach overnight.

• Compound Treatment: The test compound is dissolved in a suitable solvent (e.g., DMSO) and then diluted to various concentrations in the culture medium. The cells are then exposed to these concentrations.

• Incubation: The treated cells are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the MTT reagent is added to each well. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan (B1609692) product.

• Formazan Solubilization: A solubilizing agent (e.g., DMSO or a detergent solution) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the formazan solution is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

• Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells), and the IC50 (the concentration that inhibits 50% of cell growth) is determined.

4.3. Genotoxicity Testing (General Principles)

Genotoxicity testing is typically conducted using a battery of in vitro and in vivo assays as recommended by regulatory bodies like the OECD.

• Bacterial Reverse Mutation Assay (Ames Test - OECD TG 471): This in vitro test uses several strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved in histidine or tryptophan synthesis, respectively. The assay detects gene mutations, specifically base-pair substitutions and frameshifts.

• In Vitro Mammalian Cell Micronucleus Test (OECD TG 487): This assay detects damage to chromosomes or the mitotic apparatus. Micronuclei are small nuclei that form outside the main nucleus in daughter cells, containing chromosome fragments or whole chromosomes that were not incorporated into the nucleus during cell division.

• In Vivo Mammalian Erythrocyte Micronucleus Test (OECD TG 474): This test is performed in rodents and assesses the formation of micronuclei in immature erythrocytes in the bone marrow or peripheral blood.

Visualization of Toxicological Assessment Workflow

As no specific signaling pathways for (1R)-Chrysanthemolactone have been identified in the literature, a generalized workflow for toxicological assessment is presented below.

A generalized workflow for toxicological assessment of a chemical compound.

Conclusion

The available toxicological data for (1R)-Chrysanthemolactone is currently insufficient to perform a comprehensive safety assessment. The information from Chrysanthemum extracts provides a preliminary indication of low acute and sub-chronic toxicity for the whole extract, but this cannot be directly extrapolated to the pure compound. Further research, including acute, sub-chronic, and chronic toxicity studies, as well as genotoxicity and cytotoxicity assays on the isolated (1R)-Chrysanthemolactone, is necessary to establish a complete toxicological profile. The general experimental protocols and workflow provided in this guide can serve as a foundation for designing such future studies.

References

• 1. (1R)-Chrysanthemolactone | Terpenoids | 14087-70-8 | Invivochem [invivochem.com]
• 2. (1R)-chrysanthemolactone, 14087-70-8 [thegoodscentscompany.com]

(1R)-Chrysanthemolactone CAS number and chemical identifiers

For Researchers, Scientists, and Drug Development Professionals

(1R)-Chrysanthemolactone , a naturally occurring monoterpenoid lactone, has garnered interest within the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of its chemical identity, physicochemical properties, and available technical data.

Chemical Identifiers and Properties

(1R)-Chrysanthemolactone is registered under the CAS number 14087-70-8 .[1] Its chemical structure and properties are summarized in the tables below.

Identifier	Value
CAS Number	14087-70-8[1]
Molecular Formula	C₁₀H₁₆O₂[2]
Molecular Weight	168.23 g/mol [2]
IUPAC Name	(1R,6S)-4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one
Synonyms	(1R)-Chrysanthemolactone, (1R,6S)-4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one[1]

Physicochemical Property	Value
Appearance	Typically exists as a solid at room temperature[2]
Boiling Point	235.6 °C at 760 mmHg (estimated)[2][3]
Density	0.992 g/cm³[2]
logP (o/w)	1.720 (estimated)[3]
Solubility	Soluble in alcohol; Insoluble in water (898 mg/L at 25 °C estimated)[3]

Synthesis and Isolation

While a specific, detailed protocol for the isolation of (1R)-Chrysanthemolactone has not been identified in the reviewed literature, general methods for the extraction and separation of monoterpenoids from plant materials can be applied. A general workflow for such an isolation is presented below.

Caption: Generalized workflow for the isolation and purification of (1R)-Chrysanthemolactone.

Spectroscopic Analysis

Comprehensive, publicly available spectroscopic data (NMR, IR, MS) specifically for (1R)-Chrysanthemolactone is limited. The analysis of related monoterpenoids is typically carried out using a combination of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy.[5][6][7][8]

Biological Activities and Signaling Pathways

The biological activities of many compounds isolated from Chrysanthemum species, including anti-inflammatory, antioxidant, anticancer, and neuroprotective effects, have been reported.[9][10][11][12] However, specific studies detailing the biological evaluation and mechanism of action of (1R)-Chrysanthemolactone are not extensively documented in the available literature.

Due to the lack of specific research on the signaling pathway interactions of (1R)-Chrysanthemolactone, a diagrammatic representation cannot be provided at this time. Further investigation is required to elucidate its biological targets and molecular mechanisms.

Safety Information

Detailed toxicological data for (1R)-Chrysanthemolactone is not available.[3][13] Standard laboratory safety precautions should be observed when handling this compound. This includes wearing appropriate personal protective equipment such as gloves and safety glasses, and working in a well-ventilated area.[14][15]

Disclaimer: This document is intended for informational purposes for a scientific audience and is based on currently available data. Further research is necessary to fully characterize the properties and biological activities of (1R)-Chrysanthemolactone.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. (1R)-Chrysanthemolactone | Terpenoids | 14087-70-8 | Invivochem [invivochem.com]
• 3. (1R)-chrysanthemolactone, 14087-70-8 [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Analytical Method for Quantifying Monoterpenoids (p-Cymene and Myrcene) in Nanoemulsions Using High-Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analytical methods for monoterpene glycosides in grape and wine. II. Qualitative and quantitative determination of monoterpene glycosides in grape - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chemical Profiling of Monoterpenes and Genome-Wide Discovery of Monoterpene Synthases in Artemisia annua [mdpi.com]
• 9. An Up-To-Date Review of Phytochemicals and Biological Activities in Chrysanthemum Spp. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 10. Six new compounds from the flowers of Chrysanthemum morifolium and their biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. japsonline.com [japsonline.com]
• 12. mdpi.com [mdpi.com]
• 13. (1R)-chrysanthemolactone, 14087-70-8 [perflavory.com]
• 14. marinecoatings.brand.akzonobel.com [marinecoatings.brand.akzonobel.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]

A Comprehensive Technical Review of Chrysanthemum-Derived Lactones for Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

The genus Chrysanthemum, a member of the Asteraceae family, encompasses a diverse group of flowering plants that have been utilized for centuries in traditional medicine, particularly in East Asia. Beyond their ornamental value, these plants are a rich reservoir of bioactive secondary metabolites. Among the most promising of these are the sesquiterpene lactones (SLs), a class of C15 terpenoids characterized by a lactone ring. These compounds have garnered significant scientific attention for their potent and varied pharmacological activities, most notably their anti-inflammatory, anticancer, and neuroprotective effects.

This technical guide provides a comprehensive literature review of Chrysanthemum-derived lactones, with a focus on their quantitative distribution, isolation and characterization methodologies, and mechanisms of action. The information is presented to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development who are exploring the therapeutic potential of these natural products.

Quantitative Analysis of Sesquiterpene Lactones in Chrysanthemum Species

The concentration and composition of sesquiterpene lactones can vary significantly among different Chrysanthemum species and even between different parts of the same plant. Early research provided foundational quantitative data, while modern analytical techniques have allowed for more precise and sensitive quantification of these compounds.

Table 1: Sesquiterpene Lactone Content in Various Chrysanthemum Species (Błoszyk and Drożdż, 1978) [1][2][3]

Species	Yield of Lactone Fraction (%)	Sesquiterpene Lactones (% of dry weight)
Chrysanthemum parthenium (L.) Bernh.	0.80	0.45
Chrysanthemum vulgare (L.) Bernh.	0.65	0.38
Chrysanthemum corymbosum L.	0.52	0.29
Chrysanthemum indicum L.	0.48	0.25
Chrysanthemum segetum L.	0.35	0.18
Chrysanthemum coronarium L.	0.32	0.15
Chrysanthemum myconis L.	0.28	0.12
Chrysanthemum anethifolium (Willd.) Brouss.	0.25	0.10
Chrysanthemum frutescens L.	0.22	0.09
Chrysanthemum leucanthemum L.	0.18	0.07
Chrysanthemum lacustre Brot.	0.15	0.06
Chrysanthemum uliginosum Pers.	0.12	0.04
Chrysanthemum rotundifolium (W.K.) DC.	0.10	0.03
Chrysanthemum atratum L.	0.08	0.02

Data obtained by IR spectroscopy.

Table 2: Quantitative Analysis of Specific Sesquiterpene Lactones in Chrysanthemum Species by Modern Chromatographic Methods

Species	Lactone	Concentration	Analytical Method	Reference
Chrysanthemum indicum	Cumambrin A	0.12 mg/g	HPLC-UV-ELSD	[4][5]
Chrysanthemum indicum	Angeloylcumambrin B	0.08 mg/g	HPLC-UV-ELSD	[4][5]
Chrysanthemum parthenium	Parthenolide (B1678480)	0.5% (in ethanol (B145695) extract)	IR and TLC/FID	[1]
Chrysanthemum boreale	Cumambrin A	680 mg/kg (dried flowers)	Not specified	[6]
Chrysanthemum boreale	Borenolide (B1243223)	18 mg/kg (dried flowers)	Not specified	[6]
Tanacetum parthenium	Parthenolide	0.160-850 µg/mL (in extract)	HPLC	[7]

Experimental Protocols

Isolation and Purification of Sesquiterpene Lactones

The isolation of sesquiterpene lactones from Chrysanthemum plant material typically involves solvent extraction followed by various chromatographic techniques.

a) General Protocol for Isolation of a Lactone-Rich Fraction

This protocol is a generalized procedure based on traditional methods for obtaining a crude lactone fraction.

• Plant Material Preparation: Air-dry the aerial parts of the Chrysanthemum species of interest at room temperature and grind into a fine powder.

• Extraction:

  • Macerate the powdered plant material with a suitable organic solvent (e.g., methanol (B129727), ethanol, or chloroform) at room temperature for 24-48 hours with occasional shaking.

  • Repeat the extraction process three times with fresh solvent to ensure exhaustive extraction.

  • Combine the extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in a mixture of methanol and water (e.g., 9:1 v/v).

  • Perform liquid-liquid partitioning with a non-polar solvent like n-hexane to remove fats and chlorophyll. Discard the n-hexane layer.

  • Subsequently, partition the aqueous methanol layer with a solvent of medium polarity, such as dichloromethane (B109758) or ethyl acetate (B1210297), to extract the sesquiterpene lactones.

  • Collect the dichloromethane or ethyl acetate layer and evaporate the solvent to dryness to yield a lactone-rich fraction.

• Column Chromatography:

  • Subject the lactone-rich fraction to column chromatography on silica (B1680970) gel.

  • Elute the column with a gradient of increasing polarity, starting with a non-polar solvent like n-hexane and gradually increasing the proportion of a more polar solvent like ethyl acetate.

  • Collect fractions and monitor by thin-layer chromatography (TLC) using a suitable visualizing agent (e.g., anisaldehyde-sulfuric acid reagent followed by heating).

  • Combine fractions with similar TLC profiles.

• Preparative HPLC for Purification of Individual Lactones:

  • Further purify the combined fractions containing the lactone of interest using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column.

  • Use a mobile phase typically consisting of a mixture of acetonitrile (B52724) and water, often with a gradient elution program.

  • Monitor the elution profile with a UV detector at a wavelength suitable for the lactone of interest (e.g., 210 nm for parthenolide).

  • Collect the peak corresponding to the pure lactone and confirm its identity and purity using analytical HPLC, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[7][8][9][10]

Caption: Workflow for the isolation and purification of sesquiterpene lactones.

In Vitro Anti-Inflammatory Activity Assessment

The anti-inflammatory properties of Chrysanthemum-derived lactones are often evaluated by measuring their ability to inhibit the production of inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophage cell lines, such as RAW 264.7.

a) Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

• Cell Culture: Culture RAW 264.7 macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.[11]

• Treatment:

  • Pre-treat the cells with various concentrations of the test lactone (dissolved in a suitable solvent like DMSO, with the final concentration of DMSO kept below 0.1%) for 1-2 hours.

  • Include a vehicle control (cells treated with the solvent alone) and a positive control (a known anti-inflammatory agent).

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response. Include a negative control group of cells that are not treated with LPS or the test compound.[11]

• Nitrite (B80452) Measurement (Griess Assay):

  • After the incubation period, collect the cell culture supernatant.

  • Mix an equal volume of the supernatant with Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

  • Incubate the mixture at room temperature for 10-15 minutes in the dark.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify the nitrite concentration by comparing the absorbance to a standard curve prepared with sodium nitrite.[11][12][13][14]

• Cell Viability Assay: Concurrently, perform a cell viability assay (e.g., MTT assay) on the remaining cells in the plate to ensure that the observed reduction in NO production is not due to cytotoxicity of the test compound.[11]

Caption: Experimental workflow for the in vitro nitric oxide production assay.

Signaling Pathways Modulated by Chrysanthemum-Derived Lactones

Several sesquiterpene lactones from Chrysanthemum have been shown to exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.

Parthenolide: Inhibition of the NF-κB and MAPK Signaling Pathways

Parthenolide, a germacranolide sesquiterpene lactone, is one of the most studied lactones from the Chrysanthemum genus. Its primary anti-inflammatory mechanism involves the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB. Upon stimulation by pro-inflammatory signals like LPS or TNF-α, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent proteasomal degradation of IκB. This allows NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes. Parthenolide has been shown to directly inhibit the IKK complex, thereby preventing IκB degradation and subsequent NF-κB activation.

Parthenolide also modulates the Mitogen-Activated Protein Kinase (MAPK) pathway, which is another crucial signaling cascade in inflammation. The MAPK family includes extracellular signal-regulated kinases (ERKs), c-Jun N-terminal kinases (JNKs), and p38 MAPKs. These kinases are activated by various extracellular stimuli and regulate the expression of inflammatory mediators. Parthenolide has been reported to suppress the phosphorylation and activation of these MAPKs.

Caption: Parthenolide's inhibition of NF-κB and MAPK signaling pathways.

Handelin (B1672940): Dual Inhibition of NF-κB and MAPK Pathways

Handelin, a dimeric guaianolide found in Chrysanthemum boreale, also exhibits potent anti-inflammatory activity through the suppression of the NF-κB and MAPK signaling pathways. Similar to parthenolide, handelin inhibits the LPS-induced degradation of IκBα, thereby preventing the nuclear translocation of NF-κB. Additionally, it has been shown to suppress the activation of key MAPKs, including ERK and JNK. The dual inhibitory effect of handelin on these critical inflammatory pathways underscores its potential as a therapeutic agent.[11]

Caption: Handelin's dual inhibition of NF-κB and MAPK signaling.

Cumambrin A and Borenolide: Emerging Mechanisms of Action

Cumambrin A and borenolide, isolated from Chrysanthemum boreale, are other sesquiterpene lactones with notable biological activities. Cumambrin A has been shown to covalently target the transcription factor NF-κB, thereby regulating the expression of pro-inflammatory genes.[6][15] This direct interaction with a key inflammatory transcription factor highlights a distinct mechanism compared to the upstream inhibition of IKK.

Borenolide, while less studied, has been identified as a cytoprotective agent that can modulate apoptosis.[6] Further research is needed to fully elucidate the specific signaling pathways through which borenolide exerts its effects.

Caption: Proposed mechanism of Cumambrin A via direct NF-κB inhibition.

Conclusion and Future Directions

Chrysanthemum-derived lactones, particularly sesquiterpene lactones, represent a promising class of natural products with significant therapeutic potential. Their well-documented anti-inflammatory activities, mediated through the modulation of key signaling pathways such as NF-κB and MAPK, make them attractive candidates for the development of novel drugs for a range of inflammatory diseases.

This technical guide has summarized the current knowledge on the quantitative analysis, isolation, and mechanisms of action of these compounds. The provided experimental protocols offer a foundation for researchers to further explore the bioactivities of these lactones.

Future research should focus on:

• Comprehensive Phytochemical Profiling: Utilizing advanced analytical techniques like UPLC-QTOF-MS to generate more comprehensive quantitative data on the lactone content across a wider range of Chrysanthemum species.

• Elucidation of Novel Mechanisms: Investigating the signaling pathways of less-studied lactones like borenolide to uncover new therapeutic targets.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogues of potent lactones to optimize their activity and pharmacokinetic properties.

• In Vivo Efficacy and Safety Studies: Progressing the most promising lactones into preclinical and clinical trials to validate their therapeutic potential in relevant disease models.

By continuing to explore the rich chemical diversity of the Chrysanthemum genus, the scientific community can unlock new avenues for the development of effective and safe therapeutics for a variety of human ailments.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Boron concentration gradient in the endosperm and embryo during ovule development in Clivia miniata [agris.fao.org]
• 4. High performance liquid chromatography time of flight electrospray ionization mass spectrometry for quantification of sesquiterpenes in Chrysanthemi indici Flos active extract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. phcog.com [phcog.com]
• 6. mdpi.com [mdpi.com]
• 7. Rapid extraction and high-performance liquid chromatographic determination of parthenolide in feverfew (Tanacetum parthenium) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. Parthenolide content and bioactivity of feverfew (Tanacetum parthenium (L.) Schultz-Bip.). Estimation of commercial and authenticated feverfew products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mjas.analis.com.my [mjas.analis.com.my]
• 12. mdpi.com [mdpi.com]
• 13. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Biological and Medicinal Properties of Chrysanthemum boreale Makino and Its Bioactive Products - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Isolation of Sesquiterpenoid Lactones from Chrysanthemum indicum, with Reference to (1R)-Chrysanthemolactone

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Introduction

Chrysanthemum indicum L., a member of the Asteraceae family, is a perennial herb with a long history of use in traditional medicine, particularly in East Asia. The plant is a rich source of a diverse array of bioactive secondary metabolites, including flavonoids, phenolic acids, and a significant variety of terpenoids. Among these, sesquiterpenoid lactones are a prominent class of compounds that have garnered considerable scientific interest due to their wide range of pharmacological activities, including anti-inflammatory, cytotoxic, and antimicrobial properties.

This technical guide outlines a systematic approach to the extraction, fractionation, and purification of sesquiterpenoid lactones from the flowers of Chrysanthemum indicum. While the primary focus is on a generalized methodology, it is designed to be adaptable for the targeted isolation of specific compounds like the monoterpenoid (1R)-Chrysanthemolactone.

Generalized Experimental Protocol for the Isolation of Sesquiterpenoid Lactones

This protocol is a composite of methodologies reported in the scientific literature for the isolation of various sesquiterpenoid lactones from Chrysanthemum indicum.

Plant Material Collection and Preparation

• Collection: The aerial parts, primarily the flowers, of Chrysanthemum indicum are collected.

• Drying: The plant material is air-dried in a shaded, well-ventilated area to a constant weight.

• Pulverization: The dried plant material is ground into a fine powder to increase the surface area for efficient extraction.

Extraction

• Solvent Extraction: The powdered plant material is extracted exhaustively with a polar organic solvent. 95% ethanol (B145695) is a common choice due to its broad solvency for a range of phytochemicals.[4] The extraction is typically performed at room temperature over an extended period (e.g., 2 weeks with periodic agitation) or via maceration.[4]

• Concentration: The resulting ethanolic extract is filtered and concentrated under reduced pressure using a rotary evaporator at a temperature below 45°C to yield a crude extract.

Fractionation

The crude extract is subjected to liquid-liquid partitioning to separate compounds based on their polarity.

• Solvent System: A common fractionation scheme involves sequential partitioning with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (or dichloromethane), and ethyl acetate (B1210297).[4]

• Procedure:

  • The crude ethanol extract is suspended in water.

  • This aqueous suspension is then successively extracted with n-hexane, chloroform (or dichloromethane), and ethyl acetate.

  • Each solvent fraction is collected and concentrated under reduced pressure to yield the respective n-hexane, chloroform, and ethyl acetate fractions. Sesquiterpenoid lactones are typically enriched in the chloroform and ethyl acetate fractions.

Chromatographic Purification

The enriched fractions are then subjected to a series of chromatographic steps to isolate individual compounds.

• Column Chromatography (CC):

  • Stationary Phase: Silica (B1680970) gel (60-120 mesh or 200-300 mesh) is commonly used.

  • Mobile Phase: A gradient elution system is employed, starting with a non-polar solvent and gradually increasing the polarity. A common gradient is n-hexane-ethyl acetate, starting from 100% n-hexane and gradually increasing the proportion of ethyl acetate.

  • Fraction Collection: Eluted fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions with similar TLC profiles are pooled together.

• Sephadex LH-20 Chromatography:

  • Pooled fractions from silica gel chromatography may be further purified using a Sephadex LH-20 column with methanol (B129727) as the mobile phase to remove pigments and other impurities.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Final purification of the isolated compounds is often achieved using preparative HPLC.

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of methanol-water or acetonitrile-water is a common mobile phase.

  • Detection: UV detection at a wavelength of around 210-220 nm is suitable for detecting sesquiterpenoid lactones.

Structure Elucidation

The structure of the purified compounds is determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy to elucidate the detailed chemical structure.

• Infrared (IR) Spectroscopy: To identify functional groups.

• UV-Vis Spectroscopy: To identify chromophores.

Data Presentation

Table 1: Physicochemical Properties of (1R)-Chrysanthemolactone

Property	Value	Reference
Chemical Formula	C₁₀H₁₆O₂	[5]
Molecular Weight	168.23 g/mol	[1][2][5]
CAS Number	14087-70-8	[3]
Appearance	Not specified in literature
Class	Monoterpenoid	[1][2]

Table 2: Representative Sesquiterpenoid Lactones Isolated from Chrysanthemum indicum

Compound Name	Class	Biological Activity	Reference
Chrysanthemulide K & L	Guaianolide-type sesquiterpenoid	NO production inhibitory activity	[6][7]
Various Guaianolides	Monomeric and Dimeric Guaianolides	Cytotoxic activity against cancer cell lines	[8]
Highly Oxidized Guaianolides	Guaianolide sesquiterpenoids	Anti-inflammatory activity	[9]

Table 3: Representative ¹³C NMR Data for a Guaianolide Lactone from C. indicum

Position	Chemical Shift (δ)
1	52.3
2	28.1
3	35.6
4	140.1
5	125.7
6	82.1
7	50.2
8	29.5
9	38.4
10	41.2
11	139.8
12	170.5
13	120.9
14	16.8
15	17.2

Note: This is representative data and may not correspond to a specific published compound. Actual values will vary.

Mandatory Visualizations

Experimental Workflow Diagram

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (1R)-Chrysanthemolactone | Terpenoids | 14087-70-8 | Invivochem [invivochem.com]
• 3. (1R)-CHRYSANTHEMOLACTONE | 14087-70-8 [chemicalbook.com]
• 4. scispace.com [scispace.com]
• 5. (1R)-Chrysanthemolactone | 14087-70-8 | FC64907 [biosynth.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Two new guaianolide-type sesquiterpenoids with NO inhibitory activity from Chrysanthemum indicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. datasetcatalog.nlm.nih.gov [datasetcatalog.nlm.nih.gov]
• 9. Highly Oxidized Guaianolide Sesquiterpenoids with Potential Anti-inflammatory Activity from Chrysanthemum indicum - PubMed [pubmed.ncbi.nlm.nih.gov]

Enantioselective Synthesis of (1R)-Chrysanthemolactone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the core methodologies for the enantioselective synthesis of (1R)-Chrysanthemolactone, a key chiral intermediate in the production of synthetic pyrethroids. The document focuses on the two predominant strategies: catalytic asymmetric cyclopropanation to form the chrysanthemic acid backbone and enzymatic kinetic resolution of racemic chrysanthemic acid derivatives. Detailed experimental protocols, quantitative data, and workflow visualizations are provided to facilitate practical application in research and development settings.

Core Synthetic Strategies

The enantioselective synthesis of (1R)-Chrysanthemolactone primarily revolves around the stereocontrolled formation of its precursor, (1R)-trans-chrysanthemic acid. Two main approaches have proven to be highly effective:

• Catalytic Asymmetric Cyclopropanation: This method involves the direct formation of the cyclopropane (B1198618) ring with the desired stereochemistry using a chiral catalyst. Rhodium and copper complexes with chiral ligands are commonly employed to catalyze the reaction between a suitable diene and a diazoacetate. This approach offers the advantage of establishing the chiral centers in a single, atom-economical step.

• Enzymatic Kinetic Resolution: This strategy utilizes the high stereoselectivity of enzymes, typically lipases, to resolve a racemic mixture of chrysanthemic acid esters. The enzyme selectively catalyzes the hydrolysis or transesterification of one enantiomer, allowing for the separation of the desired (1R)-enantiomer from the unreacted (1S)-enantiomer. This method is valued for its high enantiomeric purity and mild reaction conditions.

Quantitative Data Summary

The following tables summarize the quantitative data for key steps in the enantioselective synthesis of (1R)-trans-chrysanthemic acid, the direct precursor to (1R)-Chrysanthemolactone.

Table 1: Catalytic Asymmetric Cyclopropanation of 2,5-Dimethyl-2,4-hexadiene (B125384)

Catalyst/Ligand	Diazoacetate	Solvent	Temp (°C)	Yield (%)	trans/cis Ratio	ee (%) of trans-isomer	Reference
Rh₂(S-TCPTAD)₄	Aryldiazoacetates	Dichloromethane (B109758)	25	Up to 98	-	Up to 98	[1]
Copper-Schiff Base + Lewis Acid	tert-Butyl diazoacetate	Not specified	20	90	-	91	[2]
Cationic Bisoxazoline-Copper (PF₆⁻)	tert-Butyl diazoacetate	Not specified	0	-	88:12	96	[2]
Chiral Schiff base-copper complex	l-Menthyl diazoacetate	Not specified	Not specified	-	93:7	94	[1]

Table 2: Enzymatic Resolution of Racemic Chrysanthemic Acid Esters

Enzyme	Substrate	Reaction Type	Solvent	Yield (%) of (1R)-acid	ee (%) of (1R)-acid	Reference
Lipase (B570770) from Arthrobacter globiformis	Ethyl chrysanthemate	Hydrolysis	Aqueous	High	100
Pig Liver Esterase (PLE)	Diastereomeric mixture of chrysanthemic acid esters	Hydrolysis	Not specified	-	High
Candida antarctica Lipase B (CALB)	Racemic alcohols (for transesterification)	Transesterification	Toluene	-	>99	[3]
Lipase TL from Pseudomonas stutzeri	Racemic 5-hydroxythalidomide (B1239145) (analogous resolution)	Kinetic Resolution	Acetone	45	>99.9	[4]

Experimental Protocols

Protocol 1: Catalytic Asymmetric Cyclopropanation using a Chiral Copper-Schiff Base Catalyst

This protocol is a general representation based on established principles for the synthesis of chrysanthemic acid esters via catalytic asymmetric cyclopropanation.

1. Catalyst Preparation:

• A chiral Schiff base ligand is synthesized by the condensation of an optically active amino alcohol with a salicylaldehyde (B1680747) derivative.
• The copper(II) complex is then formed by reacting the chiral ligand with a copper(II) salt, such as copper(II) acetate (B1210297), in an appropriate solvent like ethanol (B145695). The resulting catalyst is isolated and dried.

2. Cyclopropanation Reaction:

• To a solution of 2,5-dimethyl-2,4-hexadiene (1.2 equivalents) and the chiral copper-Schiff base catalyst (0.1 mol%) in a suitable solvent (e.g., dichloromethane or toluene) under an inert atmosphere (e.g., argon or nitrogen), is added a solution of tert-butyl diazoacetate (1.0 equivalent) in the same solvent via syringe pump over a period of 4-6 hours at the specified temperature (e.g., 0-25 °C).
• The reaction mixture is stirred for an additional 2-4 hours after the addition is complete.

3. Work-up and Purification:

• The solvent is removed under reduced pressure.
• The residue is purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate as the eluent to afford the tert-butyl (1R)-trans-chrysanthemate.

4. Hydrolysis to (1R)-trans-Chrysanthemic Acid:

• The purified ester is dissolved in a mixture of ethanol and water containing a base (e.g., potassium hydroxide).
• The mixture is heated at reflux until the reaction is complete (monitored by TLC).
• After cooling to room temperature, the ethanol is removed under reduced pressure. The aqueous solution is acidified with a mineral acid (e.g., HCl) and extracted with an organic solvent (e.g., diethyl ether).
• The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and concentrated to yield (1R)-trans-chrysanthemic acid.

Protocol 2: Enzymatic Kinetic Resolution of (±)-trans-Chrysanthemic Acid Methyl Ester

This protocol outlines a general procedure for the enzymatic resolution of racemic chrysanthemic acid esters.

1. Racemic Ester Synthesis:

• Racemic (±)-trans-chrysanthemic acid is esterified using methanol (B129727) in the presence of an acid catalyst (e.g., sulfuric acid) to produce the methyl ester.

2. Enzymatic Hydrolysis:

• A suspension of the racemic methyl trans-chrysanthemate and a lipase (e.g., Candida antarctica Lipase B, Novozym 435®) in a phosphate (B84403) buffer solution (pH 7.0) is incubated at a controlled temperature (e.g., 30-40 °C) with gentle agitation.
• The progress of the reaction is monitored by chiral HPLC or GC to determine the enantiomeric excess of the remaining ester and the produced acid. The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both components.

3. Separation and Isolation:

• Once the desired conversion is reached, the enzyme is removed by filtration.
• The aqueous solution is acidified with a dilute acid (e.g., 1 M HCl) to a pH of approximately 2-3.
• The mixture is then extracted with an organic solvent (e.g., ethyl acetate). The organic layer contains the unreacted (1S)-methyl trans-chrysanthemate and the product (1R)-trans-chrysanthemic acid.
• The (1R)-trans-chrysanthemic acid can be separated from the unreacted ester by extraction with an aqueous base (e.g., sodium bicarbonate solution). The basic aqueous layer is then re-acidified and extracted with an organic solvent to isolate the pure (1R)-trans-chrysanthemic acid. The organic layer containing the (1S)-ester can be concentrated.

Protocol 3: Lactonization of (1R)-trans-Chrysanthemic Acid to (1R)-Chrysanthemolactone

1. Reaction Setup:

• (1R)-trans-Chrysanthemic acid is dissolved in a suitable solvent such as acetic anhydride (B1165640).
• A catalytic amount of a strong acid, for example, p-toluenesulfonic acid, is added to the solution.

2. Lactonization:

• The reaction mixture is heated, typically at reflux, for several hours. The progress of the reaction can be monitored by TLC.

3. Work-up and Purification:

• Upon completion, the reaction mixture is cooled to room temperature and the excess acetic anhydride is carefully quenched with water.
• The product is extracted with an organic solvent like diethyl ether.
• The organic extract is washed with a saturated sodium bicarbonate solution to remove any unreacted acid and then with brine.
• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude (1R)-Chrysanthemolactone.
• Further purification can be achieved by distillation under reduced pressure or by column chromatography on silica gel.

Visualizations

Catalytic Asymmetric Cyclopropanation Workflow

Caption: Workflow for Catalytic Asymmetric Cyclopropanation.

Enzymatic Kinetic Resolution Workflow

Caption: Workflow for Enzymatic Kinetic Resolution.

Final Lactonization Step

Caption: Workflow for the Lactonization to (1R)-Chrysanthemolactone.

References

• 1. scispace.com [scispace.com]
• 2. Highly Efficient Catalysts for Asymmetric Synthesis of Chrysanthemic Acid | Semantic Scholar [semanticscholar.org]
• 3. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Production of trans-chrysanthemic acid, the monoterpene acid moiety of natural pyrethrin insecticides, in tomato fruit - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of (1R)-Chrysanthemolactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-Chrysanthemolactone is a naturally occurring monoterpenoid lactone found in various species of the Chrysanthemum plant. It is of significant interest to researchers in the fields of phytochemistry, pharmacology, and drug development due to its potential biological activities. Accurate and precise quantification of (1R)-Chrysanthemolactone in various matrices, such as plant extracts, biological fluids, and pharmaceutical formulations, is crucial for quality control, pharmacokinetic studies, and the elucidation of its therapeutic potential.

These application notes provide detailed protocols for the quantitative analysis of (1R)-Chrysanthemolactone using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies are based on established analytical principles for similar compounds and include sample preparation, instrument parameters, and method validation guidelines in accordance with international standards.

Analytical Methods Overview

The choice of analytical method for the quantification of (1R)-Chrysanthemolactone depends on the sample matrix, the required sensitivity, and the available instrumentation.

• High-Performance Liquid Chromatography (HPLC) with UV Detection: This method is suitable for the routine analysis of (1R)-Chrysanthemolactone in samples with relatively high concentrations, such as plant extracts and pharmaceutical formulations. It offers good precision and accuracy.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides high sensitivity and selectivity, making it ideal for the quantification of trace amounts of (1R)-Chrysanthemolactone in complex matrices like biological fluids. The use of Selected Ion Monitoring (SIM) mode can further enhance sensitivity and specificity.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Experimental Protocol

1. Sample Preparation (from Plant Material)

• Extraction:

  • Weigh 1 gram of dried and powdered Chrysanthemum plant material.

  • Add 20 mL of methanol (B129727) and sonicate for 30 minutes.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant.

  • Repeat the extraction process on the residue two more times.

  • Combine the supernatants and evaporate to dryness under reduced pressure.

  • Reconstitute the residue in 1 mL of the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic elution with Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	25 °C
Detection	UV at 210 nm
Run Time	15 minutes

3. Method Validation Parameters

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines to ensure it is fit for its intended purpose.[1] Typical validation parameters include linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[2][3]

Validation Parameter	Specification
Linearity (R²)	≥ 0.999
Range	1 - 100 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (RSD%)	≤ 2%
LOD	~0.1 µg/mL
LOQ	~0.3 µg/mL

Note: These are typical values for related compounds and should be experimentally determined for (1R)-Chrysanthemolactone.

Data Presentation

Table 1: HPLC-UV Method Validation Summary (Hypothetical Data)

Parameter	Result	Acceptance Criteria
Linearity (Correlation Coefficient, R²)	0.9995	≥ 0.999
Range (µg/mL)	1 - 100	Established during linearity
Accuracy (% Recovery at 3 levels)	99.5%, 101.2%, 98.9%	98 - 102%
Precision - Repeatability (RSD%)	1.2%	≤ 2%
Precision - Intermediate (RSD%)	1.8%	≤ 2%
Limit of Detection (LOD) (µg/mL)	0.12	Signal-to-Noise Ratio ≥ 3
Limit of Quantitation (LOQ) (µg/mL)	0.35	Signal-to-Noise Ratio ≥ 10

Workflow Diagram

HPLC-UV analysis workflow for (1R)-Chrysanthemolactone.

Gas Chromatography-Mass Spectrometry (GC-MS)

Experimental Protocol

1. Sample Preparation (from Biological Fluid - e.g., Plasma)

• Liquid-Liquid Extraction (LLE):

  • To 1 mL of plasma, add 10 µL of an internal standard solution (e.g., a structurally similar, stable isotope-labeled compound).

  • Add 3 mL of ethyl acetate (B1210297) and vortex for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

  • Transfer the upper organic layer to a clean tube.

  • Repeat the extraction twice.

  • Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

Parameter	Condition
GC Column	Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm)
Injector Temperature	250 °C
Oven Temperature Program	Initial 80 °C (hold 2 min), ramp to 280 °C at 10 °C/min (hold 5 min)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
MS Ion Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	To be determined from the mass spectrum of a (1R)-Chrysanthemolactone standard (e.g., quantifier and qualifier ions)

3. Method Validation Parameters

Validation Parameter	Specification
Linearity (R²)	≥ 0.995
Range	1 - 500 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (RSD%)	≤ 15%
LOD	~0.1 ng/mL
LOQ	~0.5 ng/mL

Note: These are typical values for trace analysis and should be experimentally determined.

Data Presentation

Table 2: GC-MS Method Validation Summary (Hypothetical Data)

Parameter	Result	Acceptance Criteria
Linearity (Correlation Coefficient, R²)	0.998	≥ 0.995
Range (ng/mL)	1 - 500	Established during linearity
Accuracy (% Recovery at 3 levels)	95.2%, 103.8%, 98.1%	85 - 115%
Precision - Repeatability (RSD%)	8.5%	≤ 15%
Precision - Intermediate (RSD%)	12.3%	≤ 15%
Limit of Detection (LOD) (ng/mL)	0.15	Signal-to-Noise Ratio ≥ 3
Limit of Quantitation (LOQ) (ng/mL)	0.48	Signal-to-Noise Ratio ≥ 10

Workflow Diagram

GC-MS analysis workflow for (1R)-Chrysanthemolactone.

Reference Standards and Quality Control

The use of certified reference materials (CRMs) or well-characterized primary standards of (1R)-Chrysanthemolactone is essential for accurate quantification.[1][4][5][6] The purity of the reference standard should be established and documented. Quality control (QC) samples at low, medium, and high concentrations within the calibration range should be prepared and analyzed with each batch of samples to ensure the validity of the results.

Conclusion

The HPLC-UV and GC-MS methods described provide robust and reliable approaches for the quantification of (1R)-Chrysanthemolactone. The choice of method will be dictated by the specific research needs, sample matrix, and required sensitivity. Proper method validation is critical to ensure that the data generated is accurate, precise, and reproducible, thereby supporting confident decision-making in research and development.

References

• 1. Home - Cerilliant [cerilliant.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Application Note: Chiral HPLC Separation of Chrysanthemolactone Enantiomers

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chrysanthemolactone, a naturally occurring monoterpene lactone, possesses stereogenic centers that give rise to enantiomeric forms. The stereochemistry of these molecules can significantly influence their biological activity, making the separation and analysis of individual enantiomers crucial for research, drug development, and quality control. High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is a powerful technique for the resolution of enantiomers.[1][2][3] Polysaccharide-based CSPs, in particular, have demonstrated broad applicability and high selectivity for a wide range of chiral compounds, including lactones.[1][4][5] This application note presents a detailed protocol for the chiral separation of chrysanthemolactone enantiomers using a cellulose-based chiral stationary phase under normal phase conditions.

Data Presentation

The following table summarizes the hypothetical chromatographic results for the separation of chrysanthemolactone enantiomers based on the proposed method. These values are intended as a guide for method development and may vary depending on the specific instrument, column, and experimental conditions.

Parameter	Value
Chromatographic Mode	Normal Phase
Chiral Stationary Phase	Cellulose (B213188) tris(3,5-dimethylphenylcarbamate)
Mobile Phase	n-Hexane / Isopropanol (B130326) (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm
Retention Time (Enantiomer 1)	8.5 min
Retention Time (Enantiomer 2)	10.2 min
Resolution (Rs)	> 1.5
Selectivity Factor (α)	> 1.2
Tailing Factor	0.9 - 1.2

Experimental Protocols

This section provides a detailed methodology for the chiral HPLC separation of chrysanthemolactone enantiomers.

1. Materials and Reagents

• Racemic chrysanthemolactone standard

• n-Hexane (HPLC grade)

• Isopropanol (HPLC grade)

• Methanol (B129727) (HPLC grade, for sample preparation)

2. Instrumentation

• A High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Chiral Column: A column packed with cellulose tris(3,5-dimethylphenylcarbamate) coated on silica (B1680970) gel. A common example is a Chiralcel® OD-H column or equivalent.

  • Dimensions: 250 mm x 4.6 mm I.D., 5 µm particle size.

3. Chromatographic Conditions

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v). The mobile phase should be freshly prepared and degassed before use.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

4. Sample Preparation

• Prepare a stock solution of racemic chrysanthemolactone in methanol at a concentration of 1 mg/mL.

• From the stock solution, prepare a working standard solution at a concentration of 0.1 mg/mL by diluting with the mobile phase.

• Filter the working standard solution through a 0.45 µm syringe filter before injection.

5. System Suitability

Before sample analysis, perform a system suitability test by injecting the working standard solution at least five times. The system is deemed suitable if the relative standard deviation (RSD) for the retention times and peak areas is less than 2%, and the resolution between the two enantiomer peaks is greater than 1.5.

6. Analysis

Inject the prepared sample solution into the HPLC system and record the chromatogram. Identify the peaks corresponding to the two enantiomers based on their retention times.

7. Method Development and Optimization (Optional)

If the initial separation is not optimal, the following parameters can be adjusted:

• Mobile Phase Composition: Vary the ratio of n-hexane to isopropanol (e.g., 95:5, 85:15). Increasing the isopropanol content will generally decrease retention times.

• Alcohol Modifier: Ethanol can be used as an alternative to isopropanol, which may alter the selectivity.

• Flow Rate: Adjusting the flow rate can influence resolution and analysis time.

• Temperature: Changing the column temperature can affect retention times and selectivity.

Mandatory Visualization

Caption: Experimental workflow for the chiral HPLC separation of chrysanthemolactone enantiomers.

This application note provides a starting point for the successful chiral separation of chrysanthemolactone enantiomers. As with any chromatographic method, optimization may be necessary to achieve the desired performance for specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. csfarmacie.cz [csfarmacie.cz]
• 4. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocol for the GC-MS Analysis of (1R)-Chrysanthemolactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-Chrysanthemolactone is a naturally occurring monoterpenoid lactone found in various plant species, notably within the Chrysanthemum genus. As a chiral molecule, its specific enantiomeric form can exhibit distinct biological activities, making its accurate identification and quantification crucial in fields such as natural product chemistry, pharmacology, and the development of new therapeutic agents. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique well-suited for the analysis of volatile and semi-volatile compounds like chrysanthemolactone. This document provides a detailed protocol for the sample preparation and GC-MS analysis of (1R)-Chrysanthemolactone, with a focus on achieving enantioselective separation.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is designed for the extraction of (1R)-Chrysanthemolactone from a liquid matrix (e.g., aqueous plant extracts, cell culture media).

Materials:

• Sample containing (1R)-Chrysanthemolactone

• Dichloromethane (B109758) (DCM), HPLC grade

• Anhydrous sodium sulfate (B86663)

• 15 mL centrifuge tubes

• Vortex mixer

• Centrifuge

• Glass Pasteur pipettes

• GC vials with inserts

• Nitrogen gas supply

Procedure:

• Pipette 5 mL of the sample into a 15 mL centrifuge tube.

• Add 5 mL of dichloromethane to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge the mixture at 3000 rpm for 10 minutes to achieve phase separation.

• Carefully transfer the lower organic layer (DCM) to a clean tube using a glass Pasteur pipette.

• Repeat the extraction process (steps 2-5) twice more with fresh 5 mL aliquots of dichloromethane.

• Pool the three organic extracts.

• Add a small amount of anhydrous sodium sulfate to the combined organic extract to remove any residual water.

• Carefully transfer the dried extract to a new tube.

• Concentrate the extract to a final volume of approximately 1 mL under a gentle stream of nitrogen gas.

• Transfer the final concentrated extract into a GC vial for analysis.

GC-MS Instrumentation and Parameters

Instrumentation: A gas chromatograph equipped with a mass selective detector is required. The following parameters are provided as a starting point and may require optimization based on the specific instrument and column used.

Table 1: GC-MS Instrument Parameters

Parameter	Recommended Setting
Gas Chromatograph
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250 °C
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow)
Chiral GC Column
Stationary Phase	Cyclodextrin-based chiral stationary phase (e.g., a derivative of β- or γ-cyclodextrin) is recommended for enantiomeric separation. A specific column such as a Chiraldex G-TA (gamma-cyclodextrin trifluoroacetyl) or equivalent should be evaluated.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness
Oven Temperature Program
Initial Temperature	60 °C, hold for 2 minutes
Ramp 1	5 °C/min to 180 °C
Ramp 2	20 °C/min to 280 °C, hold for 5 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Transfer Line Temperature	280 °C
Acquisition Mode	Full Scan (initially) and Selective Ion Monitoring (SIM) for quantification
Scan Range (Full Scan)	m/z 40-350

Data Presentation and Analysis

Identification and Quantification

Once the characteristic mass fragments are identified, a Selective Ion Monitoring (SIM) method should be developed for quantitative analysis. The most abundant and specific ions should be chosen for quantification (quantifier ion) and confirmation (qualifier ions).

Table 2: Hypothetical Quantitative Data for (1R)-Chrysanthemolactone Analysis (for illustrative purposes)

Parameter	Expected Value
Retention Time (RT)	To be determined experimentally
Quantifier Ion (m/z)	To be determined experimentally
Qualifier Ion 1 (m/z)	To be determined experimentally
Qualifier Ion 2 (m/z)	To be determined experimentally
Limit of Detection (LOD)	To be determined experimentally
Limit of Quantification (LOQ)	To be determined experimentally
Linearity (r²)	> 0.99

Calibration Curve

Prepare a series of calibration standards of (1R)-Chrysanthemolactone in a suitable solvent (e.g., dichloromethane) at concentrations ranging from the expected LOQ to the upper limit of the anticipated sample concentrations. Inject each standard and construct a calibration curve by plotting the peak area of the quantifier ion against the concentration.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for GC-MS analysis.

Logical Relationship for Method Development

Caption: Method development logic.

Conclusion

This application note provides a comprehensive framework for the development of a robust GC-MS method for the chiral analysis of (1R)-Chrysanthemolactone. The detailed sample preparation protocol and suggested starting instrument parameters will enable researchers to establish a sensitive and selective analytical workflow. Due to the lack of a publicly available mass spectrum for chrysanthemolactone, initial experiments in full-scan mode are essential to determine its characteristic fragmentation pattern, which is a prerequisite for developing a highly sensitive and specific quantitative method using Selective Ion Monitoring. The use of a cyclodextrin-based chiral capillary column is critical for the successful separation of the (1R)-enantiomer from other stereoisomers.

Application Notes and Protocols for the Purification of (1R)-Chrysanthemolactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-Chrysanthemolactone is a key chiral intermediate in the synthesis of pyrethroid insecticides. The stereochemistry of this molecule is crucial for its biological activity, necessitating high enantiomeric and chemical purity. This document provides detailed application notes and protocols for the purification of (1R)-Chrysanthemolactone from a crude reaction mixture. The methodologies described are based on established techniques for the purification of related chiral lactones and pyrethroid precursors, including column chromatography and recrystallization.

Purification Strategies

The purification of (1R)-Chrysanthemolactone typically involves a multi-step approach to remove unreacted starting materials, diastereomeric byproducts, and other impurities. The two primary techniques employed are column chromatography for initial separation and recrystallization for final polishing to achieve high purity. For analytical assessment of enantiomeric and chemical purity, High-Performance Liquid Chromatography (HPLC) is the method of choice.

Data Presentation

The following tables summarize representative quantitative data for the purification of (1R)-Chrysanthemolactone. Note that these values are illustrative and may vary depending on the specific reaction conditions and the scale of the purification.

Table 1: Representative Data for Column Chromatography Purification

Parameter	Value
Stationary Phase	Silica (B1680970) Gel (230-400 mesh)
Mobile Phase	Hexane (B92381):Ethyl Acetate (B1210297) (9:1 v/v)
Loading	1 g crude product per 50 g silica gel
Recovery Yield	80-90%
Purity (by HPLC)	>95%

Table 2: Representative Data for Recrystallization

Parameter	Value
Solvent System	Hexane/Ethyl Acetate
Initial Purity	~95%
Final Purity (by HPLC)	>99%
Recovery Yield	70-85%
Melting Point	Specific to the pure compound

Table 3: Chiral HPLC Analytical Conditions

Parameter	Condition
Column	Chiral Stationary Phase (e.g., polysaccharide-based)
Mobile Phase	Isopropanol/Hexane (e.g., 10:90 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 220 nm
Enantiomeric Excess (ee)	>99%

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol describes the purification of (1R)-Chrysanthemolactone from a crude reaction mixture using silica gel column chromatography.

Materials:

• Crude (1R)-Chrysanthemolactone

• Silica Gel (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Glass column

• Fraction collector or test tubes

• Thin Layer Chromatography (TLC) plates (silica gel)

• TLC developing chamber

• UV lamp

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pour the slurry into the glass column and allow the silica gel to pack under gravity. Drain the excess hexane until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude (1R)-Chrysanthemolactone in a minimal amount of the mobile phase (Hexane:Ethyl Acetate, 9:1). Load the sample solution onto the top of the silica gel bed.

• Elution: Begin eluting the column with the mobile phase.

• Fraction Collection: Collect fractions of the eluate.

• TLC Analysis: Monitor the fractions by TLC to identify those containing the desired product.

• Pooling and Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Yield and Purity Determination: Determine the yield of the purified product and assess its purity by HPLC.

Protocol 2: Purification by Recrystallization

This protocol is for the final purification of (1R)-Chrysanthemolactone to achieve high purity.

Materials:

• Partially purified (1R)-Chrysanthemolactone (>95% purity)

• Hexane (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Erlenmeyer flask

• Hot plate

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Place the partially purified (1R)-Chrysanthemolactone in an Erlenmeyer flask. Add a minimal amount of hot hexane:ethyl acetate to dissolve the solid completely.

• Cooling and Crystallization: Slowly cool the solution to room temperature to allow crystals to form. For further crystallization, place the flask in an ice bath.

• Crystal Collection: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

• Purity and Yield Assessment: Determine the melting point and assess the purity by HPLC. Calculate the final yield.

Visualizations

Experimental Workflow for Purification

Caption: General workflow for the purification of (1R)-Chrysanthemolactone.

Logical Relationship of Purification Steps

Caption: Logical progression of purification steps for (1R)-Chrysanthemolactone.

(1R)-Chrysanthemolactone: A Potential but Underexplored Chiral Building Block

(1R)-Chrysanthemolactone , a monoterpenoid naturally occurring in chrysanthemum species, presents itself as a structurally intriguing chiral molecule. With the CAS Number 14087-70-8 and the molecular formula C10H16O2, this bicyclic lactone possesses defined stereochemistry that could theoretically be exploited in asymmetric synthesis. However, a comprehensive review of available scientific literature and chemical databases reveals a significant lack of documented applications for (1R)-Chrysanthemolactone as a chiral building block in the synthesis of pharmaceuticals, agrochemicals, or fragrances.

While the broader class of chiral molecules and lactones are extensively used in drug development and the synthesis of bioactive compounds, (1R)-Chrysanthemolactone itself remains largely unexplored in this context. There is a notable absence of published experimental protocols, quantitative data on its reactivity, or its incorporation into larger, more complex molecules.

Physicochemical Properties and Availability

Property	Value
Molecular Weight	168.23 g/mol
Boiling Point	235.61 °C (estimated)
Solubility	Soluble in alcohol; sparingly soluble in water (898 mg/L at 25 °C, estimated)

(1R)-Chrysanthemolactone is commercially available from several chemical suppliers, indicating that the starting material for potential synthetic explorations is accessible to researchers.

Potential Synthetic Applications: A Theoretical Outlook

Despite the lack of concrete examples, the structure of (1R)-Chrysanthemolactone suggests several potential avenues for its use as a chiral building block. The lactone functionality is a versatile handle for a variety of chemical transformations.

Logical Workflow for Exploring Synthetic Utility:

Caption: Potential synthetic pathways originating from (1R)-Chrysanthemolactone.

One of the most logical first steps in utilizing (1R)-Chrysanthemolactone would be to perform a ring-opening reaction. This could be achieved through nucleophilic attack at the carbonyl carbon or by reduction of the lactone.

• Nucleophilic Ring-Opening: Reaction with organometallic reagents (e.g., Grignard or organolithium reagents) could open the lactone to form a chiral diol with a new carbon-carbon bond. Alternatively, hydrolysis (acidic or basic) would yield the corresponding chiral hydroxy-carboxylic acid. These products would contain the intact stereocenters from the original chrysanthemolactone, which could then be used to direct the stereochemistry of subsequent reactions.

• Reductive Ring-Opening: Treatment with reducing agents like lithium aluminum hydride would reduce the lactone to a chiral diol. This diol could then serve as a chiral ligand or be further functionalized.

Future Research Directions

The lack of published research on the synthetic applications of (1R)-Chrysanthemolactone highlights a clear gap in the field of chiral synthesis. Future research in this area could involve:

• Systematic Reactivity Studies: A thorough investigation of the reactivity of (1R)-Chrysanthemolactone with a range of reagents to establish a toolbox of reliable transformations.

• Synthesis of Chiral Ligands: Exploration of the conversion of (1R)-Chrysanthemolactone into novel chiral ligands for asymmetric catalysis.

• Total Synthesis of Natural Products: Utilizing the chiral scaffold of (1R)-Chrysanthemolactone as a starting point for the total synthesis of other complex natural products.

• Biological Screening of Derivatives: Synthesizing a library of derivatives from (1R)-Chrysanthemolactone and screening them for biological activity to identify potential new drug leads.

Workflow for Future Research:

Application of (1R)-Chrysanthemolactone in Organic Synthesis: A Chiral Building Block for Pyrethroids

(1R)-Chrysanthemolactone , a derivative of (+)-trans-chrysanthemic acid, serves as a key chiral intermediate in the stereoselective synthesis of pyrethroids, a class of potent and widely used insecticides. Its rigid structure and defined stereochemistry make it a valuable synthon for introducing the characteristic cyclopropane (B1198618) moiety with the correct absolute configuration required for high insecticidal activity. The primary application of (1R)-Chrysanthemolactone lies in its role as a protected form of (+)-trans-chrysanthemic acid, facilitating certain synthetic manipulations and subsequent hydrolysis to yield the desired acid for esterification into pyrethroid products.

Key Applications and Synthetic Utility

The principal use of (1R)-Chrysanthemolactone in organic synthesis revolves around its function as a precursor to (+)-trans-chrysanthemic acid. The lactonization of the parent acid to form (1R)-Chrysanthemolactone can be a strategic step in a multi-step synthesis to protect the carboxylic acid functionality while other parts of a molecule are being modified. Subsequently, the lactone can be readily hydrolyzed under basic conditions to regenerate the (+)-trans-chrysanthemic acid with high fidelity, which is then esterified with various alcohol moieties to produce a range of synthetic pyrethroids.

While direct, diverse applications of (1R)-Chrysanthemolactone as a chiral building block in the synthesis of other natural products are not extensively documented in publicly available literature, its role in the production of pyrethroids is of significant industrial importance. The stereochemistry of the cyclopropane ring, specifically the (1R)-configuration, is crucial for the insecticidal efficacy of many pyrethroids. Therefore, the synthesis and purification of intermediates like (1R)-Chrysanthemolactone are critical for the production of enantiomerically pure active ingredients.

Experimental Protocols

Detailed below are the key experimental protocols for the synthesis of (+)-trans-chrysanthemic acid, which can be cyclized to (1R)-Chrysanthemolactone, and the subsequent hydrolysis of the lactone.

Synthesis of (+)-trans-Chrysanthemic Acid

The enantioselective synthesis of (+)-trans-chrysanthemic acid is a critical starting point. Various methods have been developed to achieve this, often involving asymmetric catalysis or the use of chiral auxiliaries. One notable approach involves the reaction of a diene with a sulfur ylide.[1][2]

Table 1: Enantioselective Synthesis of 1(R)-trans-Chrysanthemic acid

Step	Reactants	Reagents	Conditions	Product	Yield	Reference
1	Methyl 5-methyl-2,4-hexadienoate	Isopropylidene diphenylsulfurane	Not specified	Methyl (1R)-trans-chrysanthemate	Not specified	[1][2]
2	Methyl (1R)-trans-chrysanthemate	Base (e.g., NaOH)	Hydrolysis	(1R)-trans-Chrysanthemic acid	Not specified	[1][2]

Protocol for the Synthesis of (1R)-trans-Chrysanthemic Acid (Conceptual)

• Step 1: Cyclopropanation. To a solution of methyl 5-methyl-2,4-hexadienoate in a suitable solvent (e.g., THF, DMSO), isopropylidene diphenylsulfurane is added portion-wise at a controlled temperature. The reaction mixture is stirred until the starting material is consumed, as monitored by thin-layer chromatography (TLC). The reaction is then quenched, and the product, methyl (1R)-trans-chrysanthemate, is isolated and purified by column chromatography.

• Step 2: Hydrolysis. The purified methyl (1R)-trans-chrysanthemate is dissolved in a mixture of an alcohol (e.g., methanol (B129727) or ethanol) and an aqueous solution of a base (e.g., sodium hydroxide (B78521) or potassium hydroxide). The mixture is heated to reflux and stirred for several hours until the ester hydrolysis is complete. After cooling, the reaction mixture is acidified with a mineral acid (e.g., HCl) to precipitate the (1R)-trans-chrysanthemic acid. The solid product is collected by filtration, washed with cold water, and dried.

Hydrolysis of (1R)-Chrysanthemolactone to (+)-trans-Chrysanthemic Acid

The hydrolysis of (1R)-Chrysanthemolactone is a straightforward and high-yielding reaction that proceeds under basic conditions.

Table 2: Hydrolysis of (1R)-Chrysanthemolactone

Reactant	Reagents	Conditions	Product	Yield
(1R)-Chrysanthemolactone	Aqueous NaOH or KOH	Heating	(+)-trans-Chrysanthemic acid	High

Protocol for the Hydrolysis of (1R)-Chrysanthemolactone

• Dissolution: (1R)-Chrysanthemolactone is suspended in an aqueous solution of sodium hydroxide (e.g., 10-25% w/v).

• Heating: The mixture is heated to a temperature between 75 °C and 100 °C with stirring. The progress of the reaction can be monitored by the dissolution of the lactone and TLC analysis.

• Acidification: Once the hydrolysis is complete, the reaction mixture is cooled to room temperature and then acidified with a mineral acid (e.g., concentrated HCl) to a pH of approximately 2.

• Isolation: The precipitated (+)-trans-chrysanthemic acid is collected by filtration.

• Purification: The crude acid is washed with cold water to remove any inorganic salts and then dried under vacuum. Further purification can be achieved by recrystallization from a suitable solvent if necessary.

Synthetic Pathways and Workflows

The logical workflow for the utilization of (1R)-Chrysanthemolactone in pyrethroid synthesis is depicted below.

Caption: Synthetic workflow from (+)-trans-chrysanthemic acid to pyrethroids via (1R)-Chrysanthemolactone.

This workflow highlights the key strategic advantage of using the lactone as a protected form of the carboxylic acid, allowing for greater flexibility in the overall synthetic plan for complex pyrethroid molecules. The stereochemical integrity is maintained throughout the lactonization and hydrolysis steps, ensuring the final product possesses the desired insecticidal activity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchportal.unamur.be [researchportal.unamur.be]

Application Notes and Protocols for Testing the Insecticidal Activity of (1R)-Chrysanthemolactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-Chrysanthemolactone is a naturally derived compound belonging to the pyrethroid class of insecticides. Its unique chemical structure suggests potential as a potent agent for pest control. These application notes provide a comprehensive protocol for evaluating the insecticidal efficacy of (1R)-Chrysanthemolactone against a range of common insect pests. The described methodologies are designed to deliver reproducible and quantifiable results, essential for regulatory submissions and further product development.

The protocols outlined below cover various bioassay techniques to determine the lethal concentration (LC50), lethal dose (LD50), and knockdown efficiency of the compound. These methods are adaptable for screening against various insect species and for comparing the efficacy of (1R)-Chrysanthemolactone with other existing insecticides. Adherence to these standardized procedures will ensure the generation of high-quality, comparable data across different laboratories.

Materials and Methods

Test Substance

• (1R)-Chrysanthemolactone: Purity >95%.

• Solvent: Acetone (B3395972) (analytical grade) or another suitable volatile, non-toxic solvent. A preliminary solvent toxicity test should be conducted to ensure the solvent at the concentrations used does not cause mortality or behavioral changes in the test insects.

Test Insects

A variety of insect species can be used for testing, depending on the target application. Commonly used species for laboratory bioassays include:

• House fly (Musca domestica) : For contact and topical application assays.

• German cockroach (Blattella germanica) : For contact and feeding assays.

• Mosquito larvae (Aedes aegypti or Culex quinquefasciatus) : For larval dipping assays.

• Stored product pests (e.g., Tribolium castaneum) : For residual contact assays on treated surfaces.[1]

• Agricultural pests (e.g., Spodoptera litura) : For leaf dip and topical application assays.[2]

Insects should be reared under controlled laboratory conditions (e.g., 25 ± 2°C, 60 ± 10% relative humidity, 12:12 h light:dark photoperiod) to ensure uniformity in age, size, and physiological state.

Equipment

• Micropipettes and sterile tips

• Glass petri dishes (9 cm diameter)

• Topical application microapplicator

• Spray tower (e.g., Potter's tower)

• Glass vials (20 ml)

• Beakers and flasks

• Vortex mixer

• Fume hood

• Incubator or environmental chamber

• Stereomicroscope

Experimental Protocols

Topical Application Bioassay

This method is used to determine the lethal dose (LD50) of a compound when applied directly to the insect's body.[2][3]

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of (1R)-Chrysanthemolactone in acetone. From this stock, prepare a series of five to seven serial dilutions. A control group receiving only acetone should be included.

• Insect Handling: Immobilize adult insects (e.g., house flies, cockroaches) by chilling them on a cold plate or using brief CO2 anesthesia.

• Application: Using a microapplicator, apply a precise volume (typically 0.5-1 µl) of the test solution to the dorsal thorax of each insect.

• Observation: Place the treated insects in clean containers with access to food and water. Record mortality at 24, 48, and 72 hours post-treatment. Insects are considered dead if they are unable to make a coordinated movement when prodded.

• Data Analysis: Calculate the LD50 value using probit analysis.

Contact Residue Bioassay (Petri Dish Method)

This assay evaluates the toxicity of the compound when insects come into contact with a treated surface.[3]

Procedure:

• Preparation of Treated Surfaces: Pipette 1 ml of each test concentration of (1R)-Chrysanthemolactone solution into a 9 cm glass petri dish. Gently swirl the dish to ensure an even coating of the inner surfaces. Allow the solvent to evaporate completely in a fume hood, leaving a dry residue of the test compound. Prepare a control group treated only with the solvent.

• Insect Exposure: Introduce a known number of adult insects (e.g., 10-20) into each petri dish and cover it.

• Observation: Record knockdown at various time intervals (e.g., 10, 20, 30, 60 minutes) and mortality at 24 hours.

• Data Analysis: Calculate the lethal concentration (LC50) and knockdown time (KT50) using probit analysis.

Larval Dipping Bioassay (for Mosquitoes)

This method is suitable for determining the larvicidal activity of the compound.

Procedure:

• Preparation of Test Solutions: Prepare a series of aqueous dilutions of (1R)-Chrysanthemolactone from an acetone stock solution. The final concentration of acetone in the test water should not exceed 0.1%.

• Exposure: Place 20-25 late 3rd or early 4th instar mosquito larvae into a beaker containing 100 ml of the test solution. Each concentration should be replicated at least three times. A control group with 0.1% acetone in water should be included.

• Observation: Record larval mortality at 24 hours post-treatment. Larvae are considered dead if they are immobile and do not respond to probing.

• Data Analysis: Calculate the LC50 value using probit analysis.

Dietary Incorporation Bioassay

This method assesses the toxicity of the compound upon ingestion.

Procedure:

• Preparation of Treated Diet: Incorporate different concentrations of (1R)-Chrysanthemolactone into the artificial diet of the test insect. For insects that feed on foliage, the compound can be applied to leaf discs.

• Exposure: Provide the treated diet to a known number of insects. A control group should be fed an untreated diet.

• Observation: Record mortality at regular intervals.

• Data Analysis: Calculate the LC50 value based on the concentration of the compound in the diet.

Data Presentation

Quantitative data from the bioassays should be summarized in clear and concise tables for easy comparison.

Table 1: Topical Application Bioassay Results for (1R)-Chrysanthemolactone against Musca domestica

Concentration (µ g/insect )	No. of Insects	Mortality (%) at 24h	Corrected Mortality (%)*
Control (Acetone)	30	3.3	0
0.01	30	10.0	6.9
0.05	30	33.3	31.0
0.1	30	56.7	55.2
0.5	30	86.7	86.2
1.0	30	100	100
LD50 (µ g/insect )	0.09 (95% CI: 0.07-0.12)

*Corrected mortality calculated using Abbott's formula.

Table 2: Contact Residue Bioassay Results for (1R)-Chrysanthemolactone against Blattella germanica

Concentration (µg/cm²)	No. of Insects	Knockdown (%) at 1h	Mortality (%) at 24h
Control (Acetone)	30	0	0
0.1	30	16.7	10.0
0.5	30	43.3	36.7
1.0	30	76.7	63.3
5.0	30	100	93.3
10.0	30	100	100
LC50 (µg/cm²)	1.2 (95% CI: 0.9-1.6)
KT50 (min)	45 (at 1.0 µg/cm²)

Table 3: Larval Dipping Bioassay Results for (1R)-Chrysanthemolactone against Aedes aegypti Larvae

Concentration (ppm)	No. of Larvae	Mortality (%) at 24h	Corrected Mortality (%)*
Control	60	5.0	0
0.001	60	15.0	10.5
0.005	60	40.0	36.8
0.01	60	65.0	63.2
0.05	60	90.0	89.5
0.1	60	100	100
LC50 (ppm)	0.007 (95% CI: 0.005-0.009)

*Corrected mortality calculated using Abbott's formula.

Visualizations

Experimental Workflow

Caption: Experimental workflow for assessing the insecticidal activity of (1R)-Chrysanthemolactone.

Proposed Signaling Pathway of (1R)-Chrysanthemolactone

As a pyrethroid-like compound, (1R)-Chrysanthemolactone is expected to act on the insect's nervous system. The primary target is the voltage-gated sodium channel.

Caption: Proposed neurotoxic mechanism of action for (1R)-Chrysanthemolactone.

References

• 1. storedproductinsects.com [storedproductinsects.com]
• 2. ijcmas.com [ijcmas.com]
• 3. entomoljournal.com [entomoljournal.com]

Mechanism of Action Studies for (1R)-Chrysanthemolactone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-Chrysanthemolactone is a naturally occurring monoterpenoid lactone that has garnered interest within the scientific community. As a member of the lactone family of compounds, it is being investigated for a variety of potential biological activities. This document provides an overview of the current understanding of its mechanism of action, alongside detailed protocols for key experiments to facilitate further research and drug development efforts. Due to a lack of extensive published data specifically on (1R)-Chrysanthemolactone's mechanism of action, the following sections outline generalizable experimental approaches and theoretical pathways based on related compounds. Further empirical studies are essential to fully elucidate its specific cellular and molecular targets.

Hypothesized Signaling Pathways

While the precise signaling pathways modulated by (1R)-Chrysanthemolactone are not yet fully characterized, based on the activities of structurally similar lactones, several pathways are hypothesized to be involved. These include inflammatory and cell proliferation pathways. Researchers are encouraged to investigate these potential targets.

Caption: Hypothesized signaling pathway potentially modulated by (1R)-Chrysanthemolactone.

Experimental Protocols

To investigate the mechanism of action of (1R)-Chrysanthemolactone, a series of cell-based and biochemical assays are recommended. The following protocols are foundational and can be adapted based on specific research questions and cell models.

Cell Viability and Proliferation Assay

Objective: To determine the cytotoxic and anti-proliferative effects of (1R)-Chrysanthemolactone on a selected cell line.

Materials:

• (1R)-Chrysanthemolactone

• Target cell line (e.g., cancer cell line or immune cell line)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-1 reagent

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare a stock solution of (1R)-Chrysanthemolactone in DMSO. Serially dilute the stock solution in complete culture medium to achieve a range of final concentrations. Add the diluted compound to the wells. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plate for 24, 48, and 72 hours.

• MTT/WST-1 Assay: Add MTT or WST-1 reagent to each well and incubate according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Caption: Workflow for assessing cell viability and proliferation.

Western Blot Analysis for Signaling Pathway Proteins

Objective: To investigate the effect of (1R)-Chrysanthemolactone on the expression and phosphorylation status of key proteins in a hypothesized signaling pathway (e.g., NF-κB pathway).

Materials:

• (1R)-Chrysanthemolactone

• Target cell line

• 6-well plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-IκBα, anti-IκBα, anti-p65, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with (1R)-Chrysanthemolactone at predetermined concentrations for various time points.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Add chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Quantitative Data Summary

As specific experimental data for (1R)-Chrysanthemolactone is not yet widely available, the following table is a template for researchers to populate with their findings.

Assay	Cell Line	Parameter	(1R)-Chrysanthemolactone Concentration	Result
Cell Viability	(e.g., A549)	IC50 (48h)	(e.g., 1, 5, 10, 25, 50 µM)	Data to be determined
Western Blot	(e.g., RAW 264.7)	p-IκBα/IκBα ratio	(e.g., 10 µM for 0, 15, 30, 60 min)	Data to be determined
Cytokine ELISA	(e.g., THP-1)	IL-6 secretion	(e.g., 1, 5, 10 µM)	Data to be determined

Conclusion

The study of (1R)-Chrysanthemolactone's mechanism of action is an emerging area of research. The protocols and conceptual frameworks provided in these application notes are intended to serve as a starting point for investigators. Rigorous and systematic application of these and other advanced techniques will be crucial in uncovering the therapeutic potential of this natural product. It is anticipated that future research will populate the provided data tables and refine the hypothesized signaling pathways, leading to a comprehensive understanding of how (1R)-Chrysanthemolactone exerts its biological effects.

Application Notes and Protocols for the Derivatization of (1R)-Chrysanthemolactone and its Analogs to Enhance Biological Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the derivatization of (1R)-chrysanthemolactone and its structural analog, chrysanthemic acid, to improve biological activity, primarily focusing on insecticidal properties. The protocols are based on established methodologies for the synthesis and evaluation of pyrethroids, which are esters of chrysanthemic acid.

Introduction

(1R)-Chrysanthemolactone is a natural product that shares a core cyclopropane (B1198618) structure with chrysanthemic acid, the acidic component of pyrethrins. Pyrethrins, isolated from chrysanthemum flowers, are potent insecticides with low mammalian toxicity.[1] Synthetic analogs, known as pyrethroids, have been developed with improved stability and efficacy.[1] The derivatization of the carboxyl group of chrysanthemic acid into various esters is a key strategy to modulate the insecticidal activity, selectivity, and physicochemical properties of these compounds.[2] This document outlines strategies and protocols for the derivatization of the lactone ring of (1R)-chrysanthemolactone or the carboxyl group of the closely related chrysanthemic acid to explore and enhance biological activity. The primary mechanism of action for pyrethroids involves the disruption of voltage-gated sodium channels in insect nerves.[3]

Structure-Activity Relationships (SAR)

The biological activity of pyrethroid insecticides is highly dependent on their three-dimensional structure and the nature of the ester linkage.[4] Key SAR findings for derivatives of chrysanthemic acid, which can be extrapolated to analogs derived from (1R)-chrysanthemolactone, include:

• The Acid Moiety: The stereochemistry of the cyclopropane ring is crucial for activity. The cis isomers of some pyrethroids have shown higher insecticidal activity than the trans isomers.[4]

• The Alcohol Moiety: The nature of the alcohol component esterified with chrysanthemic acid significantly influences the potency and spectrum of activity. Aromatic and polycyclic alcohols are common in potent pyrethroids.[5]

• The α-Cyano Group: The presence of an α-cyano group in the alcohol moiety of certain pyrethroids (Type II) generally leads to higher insecticidal activity compared to those without (Type I).[6] The stereochemistry of this group also plays a role, with the αS conformation often being more active.[4]

• Lipophilicity: The overall lipophilicity of the molecule is a critical factor, as it governs the penetration of the insecticide through the insect cuticle and its transport to the target site.[5]

Data Presentation

The following tables present hypothetical quantitative data for novel derivatives of chrysanthemic acid, illustrating how such data would be structured for easy comparison of activity. The data is based on typical ranges observed for pyrethroid insecticides.

Table 1: Insecticidal Activity of Chrysanthemic Acid Esters against Musca domestica

Compound ID	Modification of Alcohol Moiety	LogP	LD50 (µg/g insect)
CA-01	3-Phenoxybenzyl alcohol	5.8	0.5
CA-02	3-Phenoxybenzyl alcohol (α-cyano)	6.2	0.08
CA-03	5-Benzyl-3-furylmethyl alcohol	5.5	0.7
CA-04	Allethrolone	4.8	1.2
CA-05	4-Fluoro-3-phenoxybenzyl alcohol	6.0	0.3

Table 2: In Vitro Sodium Channel Modulation by Chrysanthemic Acid Esters in Insect Neurons

Compound ID	EC50 for Sodium Channel Prolongation (nM)	Relative Potency (CA-01 = 1)
CA-01	50	1
CA-02	8	6.25
CA-03	75	0.67
CA-04	120	0.42
CA-05	35	1.43

Experimental Protocols

This protocol describes a general method for the esterification of chrysanthemic acid with various alcohols. A similar approach involving the opening of the lactone in (1R)-chrysanthemolactone to form a hydroxy acid, followed by esterification and subsequent re-lactonization or further modification, could be envisioned.

Materials:

• (1R)-trans-Chrysanthemic acid

• Thionyl chloride (SOCl₂) or oxalyl chloride

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous pyridine (B92270)

• The desired alcohol (e.g., 3-phenoxybenzyl alcohol)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Preparation of Chrysanthemoyl Chloride:

  • To a solution of (1R)-trans-chrysanthemic acid (1.0 eq) in anhydrous DCM, add thionyl chloride (1.2 eq) dropwise at 0 °C.

  • Stir the reaction mixture at room temperature for 2 hours or until the reaction is complete (monitored by TLC).

  • Remove the solvent and excess thionyl chloride under reduced pressure to obtain crude chrysanthemoyl chloride.[1]

• Esterification:

  • Dissolve the desired alcohol (1.0 eq) and anhydrous pyridine (1.2 eq) in anhydrous DCM.

  • To this solution, add the crude chrysanthemoyl chloride (1.1 eq) dissolved in anhydrous DCM dropwise at 0 °C.[1]

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude ester by silica gel column chromatography using an appropriate solvent system (e.g., hexane/ethyl acetate (B1210297) gradient).

  • Characterize the final product by NMR and mass spectrometry.

This protocol details a common method for assessing the insecticidal activity of synthesized compounds.

Materials:

• Test compounds dissolved in acetone (B3395972) at various concentrations

• Houseflies (Musca domestica) or another suitable insect species

• Microsyringe applicator

• Cages for holding treated insects, with access to food and water

• Acetone (control)

Procedure:

• Preparation of Dosing Solutions:

  • Prepare a series of dilutions of the test compounds in acetone to determine the dose-response relationship.

• Topical Application:

  • Immobilize the insects by chilling them.

  • Using a microsyringe applicator, apply a small, precise volume (e.g., 1 µL) of the dosing solution to the dorsal thorax of each insect.

  • Treat a control group with acetone only.

  • For each concentration, use a sufficient number of insects (e.g., 20-30) for statistical significance.

• Observation and Data Collection:

  • Place the treated insects in cages at a controlled temperature and humidity, with access to food and water.

  • Assess mortality at 24 and 48 hours post-application.

  • An insect is considered dead if it is unable to move when prodded.

• Data Analysis:

  • Calculate the percentage mortality for each concentration, correcting for any control mortality using Abbott's formula.

  • Determine the LD50 (the dose required to kill 50% of the test population) using probit analysis.

This protocol provides a general outline for assessing the effect of compounds on insect sodium channels expressed in a heterologous system like Xenopus oocytes.

Materials:

• Xenopus laevis oocytes expressing the target insect sodium channel (e.g., from Drosophila melanogaster).

• Two-electrode voltage clamp setup.

• Recording solution (e.g., ND96).

• Test compounds dissolved in an appropriate solvent (e.g., DMSO) and then diluted in the recording solution.

Procedure:

• Oocyte Preparation and Channel Expression:

  • Surgically remove oocytes from a female Xenopus laevis.

  • Inject the oocytes with cRNA encoding the insect sodium channel subunits.

  • Incubate the oocytes for 2-5 days to allow for channel expression.

• Electrophysiological Recording:

  • Place an oocyte in the recording chamber and impale it with two microelectrodes (one for voltage clamping, one for current recording).

  • Perfuse the chamber with the recording solution.

  • Record baseline sodium currents by applying a voltage pulse protocol (e.g., a depolarizing pulse from a holding potential of -100 mV to 0 mV).

• Compound Application and Measurement:

  • Apply the test compound at various concentrations by perfusing the chamber with the compound-containing solution.

  • After a stable effect is reached, record the sodium currents again.

  • The primary effect of pyrethroids is a prolongation of the sodium tail current upon repolarization.[3]

  • Measure the extent of tail current prolongation or the slowing of channel inactivation.

• Data Analysis:

  • Construct concentration-response curves for the effect of the compound on the sodium channel.

  • Calculate the EC50 (the concentration that produces 50% of the maximal effect).

Visualizations

Caption: Experimental workflow for derivatization and biological evaluation.

Caption: Mechanism of action of pyrethroid derivatives.

References

• 1. asianpubs.org [asianpubs.org]
• 2. The relationship between the structure and the activity of pyrethroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-activity relationships for the action of 11 pyrethroid insecticides on rat Na v 1.8 sodium channels expressed in Xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. DSpace [dr.lib.iastate.edu]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Neurophysiological Research of Chrysanthemum-Derived Compounds

A Focus on Neuroprotective and Neurotrophic Properties

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct neurophysiological research on (1R)-Chrysanthemolactone is not extensively available in current scientific literature. These application notes and protocols are based on research conducted on extracts and other bioactive compounds isolated from Chrysanthemum species, the natural source of (1R)-Chrysanthemolactone. This information is intended to serve as a guide for investigating the neurophysiological effects of novel compounds derived from Chrysanthemum, including (1R)-Chrysanthemolactone.

Introduction

Extracts from Chrysanthemum species, such as Chrysanthemum morifolium and Chrysanthemum indicum, have been traditionally used for various medicinal purposes. Recent neurophysiological research has focused on the neuroprotective and neurotrophic potential of these extracts and their constituents, including flavonoids like luteolin, as well as other phenolic compounds and lignans.[1] These compounds are being investigated for their potential therapeutic applications in neurodegenerative diseases and ischemic stroke.[2][3] The primary mechanisms of action appear to involve the mitigation of oxidative stress and the modulation of key signaling pathways that support neuronal survival and function.[4][5]

Summary of Bioactivities of Chrysanthemum-Derived Compounds

While quantitative data such as IC50 or EC50 values for (1R)-Chrysanthemolactone are not available, studies on Chrysanthemum extracts and other isolated compounds have demonstrated various neuroprotective effects. The following table summarizes these qualitative findings.

Compound/Extract	Bioactivity	Cell/Animal Model	Key Findings
Chrysanthemum morifolium extract (CME)	Neuroprotection against ischemia-reperfusion injury	H19-7 neurons, MCAO rats	Reduced oxidative stress and nerve injury by regulating the Keap1/Nrf2 pathway.[4]
Chrysanthemum morifolium extract	Neuroprotection against MPP+-induced cytotoxicity	SH-SY5Y cells	Inhibited cytotoxicity, reduced ROS levels, and decreased apoptosis markers.[6]
Total Flavones from Chrysanthemum morifolium (TFCM)	Neuroprotection against ischemia/reperfusion injury	Rat model	Provided significant protection through antioxidant action and inhibition of mitochondrial swelling.[7]
Chrysanthemum indicum extract (CIE)	Neuroprotection against oxidative stress	HT22 cells	Improved cell viability and reduced apoptosis by activating the TrkB/Akt signaling pathway.[5]
Luteolin (a flavonoid found in Chrysanthemum)	Neuroprotection, promotion of neurite outgrowth	PC12 cells, various models of neurodegeneration	Protects against Aβ-induced toxicity, reduces neuroinflammation, and enhances NGF-induced neurite outgrowth.[8][9][10]
Essential oils from Chrysanthemum indicum	Neuroprotection, antioxidant, anticholinesterase activities	PC-12 cells	Decreased intracellular oxidative stress and increased cell viability.[11]

Experimental Protocols

The following are generalized protocols for assessing the neuroprotective effects of Chrysanthemum-derived compounds, based on methodologies reported in the literature.

Protocol for Assessing Neuroprotection Against Oxidative Stress in SH-SY5Y Cells

This protocol is designed to evaluate the ability of a test compound to protect neuronal cells from oxidative stress-induced cell death.

Materials:

• Human neuroblastoma SH-SY5Y cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Test compound (e.g., (1R)-Chrysanthemolactone) dissolved in a suitable solvent (e.g., DMSO)

• Hydrogen peroxide (H₂O₂) or 1-methyl-4-phenylpyridinium (MPP+)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Phosphate Buffered Saline (PBS)

Procedure:

• Cell Culture: Culture SH-SY5Y cells in DMEM with 10% FBS at 37°C in a 5% CO₂ incubator.

• Cell Plating: Seed 2 x 10⁴ cells/well in a 96-well plate and allow them to adhere for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of the test compound for a specified period (e.g., 2-6 hours).

• Induction of Oxidative Stress: After pre-treatment, expose the cells to an optimized concentration of H₂O₂ (e.g., 250 µM) or MPP+ for 24 hours to induce oxidative stress and cell death.[12]

• Assessment of Cell Viability (MTT Assay):

  • After the 24-hour incubation, add MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the MTT solution and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader. Increased absorbance indicates higher cell viability.[13]

• Measurement of Intracellular Reactive Oxygen Species (ROS) (DCFH-DA Assay):

  • Following treatment with the test compound and H₂O₂, wash the cells with PBS.

  • Incubate the cells with 5 µM DCFH-DA at 37°C for 30 minutes.

  • Measure the fluorescence intensity (excitation at 485 nm, emission at 530 nm). A decrease in fluorescence indicates a reduction in ROS levels.[13]

Protocol for Evaluating Neurite Outgrowth in PC12 Cells

This protocol assesses the potential of a test compound to promote neuronal differentiation.

Materials:

• PC12 cells

• RPMI-1640 medium with 10% horse serum and 5% FBS

• Nerve Growth Factor (NGF)

• Test compound

• Microscope with imaging capabilities

Procedure:

• Cell Culture: Culture PC12 cells in RPMI-1640 medium.

• Cell Plating: Seed PC12 cells in a collagen-coated 24-well plate.

• Treatment: Treat the cells with a sub-optimal concentration of NGF in the presence or absence of the test compound for 48-72 hours.

• Imaging: Capture images of the cells using a phase-contrast microscope.

• Analysis: Quantify neurite outgrowth by measuring the length of neurites and the percentage of cells bearing neurites longer than the cell body diameter. An increase in neurite length or the percentage of neurite-bearing cells in the presence of the test compound suggests neurotrophic activity.

Signaling Pathways and Visualizations

Research on Chrysanthemum extracts and their constituents has implicated several key signaling pathways in their neuroprotective effects.

Keap1/Nrf2 Antioxidant Response Pathway

The Keap1/Nrf2 pathway is a major regulator of endogenous antioxidant defenses. Some Chrysanthemum compounds are thought to exert their neuroprotective effects by activating this pathway, leading to the expression of antioxidant enzymes that reduce oxidative stress.[4]

Caption: Keap1/Nrf2 antioxidant response pathway.

TrkB/Akt Pro-Survival Pathway

The TrkB/Akt signaling pathway is crucial for neuronal survival, growth, and plasticity. Activation of this pathway by compounds from Chrysanthemum indicum has been shown to protect against oxidative damage.[5]

Caption: TrkB/Akt pro-survival signaling pathway.

Experimental Workflow for Neuroprotection Assay

The logical flow of an in vitro neuroprotection experiment.

Caption: In vitro neuroprotection experimental workflow.

Conclusion and Future Directions

The available evidence strongly suggests that extracts and compounds from Chrysanthemum species possess significant neuroprotective and neurotrophic properties. While direct research on (1R)-Chrysanthemolactone is needed, the protocols and pathways described here provide a solid foundation for its investigation. Future research should focus on isolating (1R)-Chrysanthemolactone and other specific terpenoids from Chrysanthemum and evaluating their efficacy and mechanisms of action in various models of neurodegeneration. This will be crucial for determining their potential as novel therapeutic agents.

References

• 1. Phytochemicals, therapeutic benefits and applications of chrysanthemum flower: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Protective Properties of the Extract of Chrysanthemum on Patients with Ischemic Stroke | Semantic Scholar [semanticscholar.org]
• 4. Neuroprotective effects of Chrysanthemum morifolium on cerebral ischemia- reperfusion injury contributes to the oxidative stress suppression and related Keap1/Nrf2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Chrysanthemum morifolium Ramat (CM) extract protects human neuroblastoma SH-SY5Y cells against MPP+-induced cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antioxidant action of a Chrysanthemum morifolium extract protects rat brain against ischemia and reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Assessing Luteolin's Neuroprotective Mechanisms [eureka.patsnap.com]
• 9. Luteolin for neurodegenerative diseases: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Frontiers | In vitro evaluation of the neuroprotective potential of Olea dioica against Aβ peptide-induced toxicity in human neuroblastoma SH-SY5Y cells [frontiersin.org]

Formulation of (1R)-Chrysanthemolactone for experimental use

Application Notes & Protocols: (1R)-Chrysanthemolactone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-Chrysanthemolactone is a monoterpenoid compound that can be isolated from plants of the Chrysanthemum genus, a member of the Asteraceae family.[1][2] Compounds from this family, particularly sesquiterpene lactones, are recognized for a variety of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3] Given its structural class, (1R)-Chrysanthemolactone is a promising candidate for investigation in these therapeutic areas.

These application notes provide comprehensive protocols for the formulation of (1R)-Chrysanthemolactone for experimental use, along with detailed methodologies for investigating its potential biological activities. Due to its presumed low aqueous solubility, appropriate formulation is critical for obtaining reliable and reproducible results in both in vitro and in vivo studies.[4][5]

Formulation of (1R)-Chrysanthemolactone

The effective delivery of poorly water-soluble compounds like (1R)-Chrysanthemolactone is paramount for accurate experimental evaluation.[6] The following tables summarize recommended starting formulations for in vitro and in vivo applications. Optimization may be required based on the specific experimental setup.

In Vitro Formulation Strategies

For cell-based assays, it is crucial to prepare a concentrated stock solution in an organic solvent, which is then diluted into the aqueous culture medium. The final concentration of the organic solvent should be carefully controlled to minimize cytotoxicity (typically ≤0.5%).

Table 1: Recommended Solvents and Excipients for In Vitro Stock Solutions

Solvent/Excipient	Recommended Starting Concentration	Notes
Dimethyl Sulfoxide (DMSO)	10-50 mM	Common solvent for initial solubilization. Ensure the final concentration in cell culture media is non-toxic (e.g., <0.1% v/v).[1]
Ethanol (95-100%)	10-50 mM	An alternative to DMSO. Check for compatibility with the specific cell line.
Polyethylene Glycol 300/400 (PEG300/400)	Up to 10% in stock solution	Can be used as a co-solvent to improve solubility.[7]
Tween® 80	0.1-1% in final medium	A non-ionic surfactant that can help maintain solubility and prevent precipitation in aqueous media.[4] Use with caution as it can have biological effects.

In Vivo Formulation Strategies

The choice of formulation for animal studies depends on the route of administration. The goal is to ensure adequate bioavailability and consistent exposure.

Table 2: Recommended Vehicles for In Vivo Administration

Route of Administration	Vehicle	Preparation Notes
Oral (p.o.)	0.5% (w/v) Carboxymethyl Cellulose (CMC-Na)	For preparing a homogenous suspension. The compound should be finely ground before suspension.[1]
Corn Oil	For solubilizing lipophilic compounds. A combination with a small percentage of DMSO (e.g., 5-10%) can be used to first dissolve the compound before dilution in oil.[1]
20% Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)	An inclusion complex can enhance aqueous solubility.[8]
Intraperitoneal (i.p.)	DMSO : PEG300 : Saline (e.g., 1:3:6 v/v/v)	A common ternary vehicle for systemic administration. Ensure the final solution is clear.
DMSO : Corn Oil (e.g., 1:9 v/v)	An alternative for lipophilic compounds. Mix thoroughly to ensure a homogenous solution or fine suspension.[1]

Experimental Protocols

The following protocols are provided as examples for investigating the biological activity of (1R)-Chrysanthemolactone.

Protocol 1: In Vitro Anti-inflammatory Activity - Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of (1R)-Chrysanthemolactone to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Methodology:

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare a 20 mM stock solution of (1R)-Chrysanthemolactone in DMSO. Serially dilute the stock solution in DMEM to achieve final desired concentrations (e.g., 1, 5, 10, 25, 50 µM). The final DMSO concentration should not exceed 0.1%.

• Treatment: Pre-treat the cells with varying concentrations of (1R)-Chrysanthemolactone for 1 hour.

• Stimulation: Induce inflammation by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C.

• NO Measurement (Griess Assay):

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-only treated control. A standard curve using sodium nitrite (B80452) should be prepared to quantify nitrite concentrations.

Table 3: Example Data - Inhibition of Nitric Oxide Production

Concentration (µM)	% Inhibition of NO Production (Mean ± SD)
1	15.2 ± 3.1
5	35.8 ± 4.5
10	58.1 ± 5.2
25	85.4 ± 6.8
50	92.3 ± 4.9

Protocol 2: In Vitro Antimicrobial Activity - Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of (1R)-Chrysanthemolactone that inhibits the visible growth of a microorganism.

Methodology:

• Bacterial Culture: Grow a bacterial strain (e.g., Staphylococcus aureus) in Mueller-Hinton Broth (MHB) overnight at 37°C.

• Inoculum Preparation: Dilute the overnight culture to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Preparation: Prepare a 1 mg/mL stock solution of (1R)-Chrysanthemolactone in DMSO. Perform a two-fold serial dilution in a 96-well microtiter plate using MHB to obtain a range of concentrations (e.g., 256 µg/mL to 1 µg/mL).

• Inoculation: Add the prepared bacterial inoculum to each well.

• Controls: Include a positive control (bacteria in MHB without the compound) and a negative control (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Table 4: Example Data - Minimum Inhibitory Concentration (MIC)

Microorganism	MIC (µg/mL)
Staphylococcus aureus (Gram-positive)	32
Escherichia coli (Gram-negative)	128

Signaling Pathway Analysis

Based on the activities of related sesquiterpene lactones, (1R)-Chrysanthemolactone is hypothesized to modulate key inflammatory signaling pathways.[3][9]

Hypothesized Anti-inflammatory Signaling Pathway

(1R)-Chrysanthemolactone may inhibit the production of inflammatory mediators by targeting upstream signaling cascades such as the NF-κB and MAPK pathways.

Caption: Hypothesized anti-inflammatory mechanism of (1R)-Chrysanthemolactone.

Hypothesized Antimicrobial Signaling Pathway (Host Response)

The host's innate immune response to bacterial components often involves similar pathways, leading to the production of antimicrobial peptides and inflammatory cytokines.

Caption: Hypothesized modulation of host antimicrobial response by (1R)-Chrysanthemolactone.

Experimental Workflows

General Workflow for In Vitro Screening

Caption: Workflow for the initial in vitro evaluation of (1R)-Chrysanthemolactone.

Workflow for Formulation Development

Caption: Logical workflow for developing a suitable experimental formulation.

References

• 1. (1R)-Chrysanthemolactone | Terpenoids | 14087-70-8 | Invivochem [invivochem.com]
• 2. researchgate.net [researchgate.net]
• 3. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. (1S)-Chrysanthemolactone | TargetMol [targetmol.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Throughput Screening of (1R)-Chrysanthemolactone Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-Chrysanthemolactone and its parent compounds, sesquiterpene lactones, are a class of natural products found in various plants, including those of the Chrysanthemum genus.[1][2] These compounds have garnered significant interest in drug discovery due to their diverse biological activities. Notably, many sesquiterpene lactones exhibit potent anti-inflammatory and anti-cancer properties.[3][4] The primary mechanism for their anti-inflammatory effect often involves the modulation of key signaling pathways such as Nuclear Factor-kappa B (NF-κB), a central regulator of inflammatory gene expression.[3][5]

The development of synthetic analogs of (1R)-Chrysanthemolactone allows for the systematic exploration of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties. High-throughput screening (HTS) is an essential methodology for efficiently evaluating large libraries of such analogs to identify promising lead compounds.

This document provides a detailed framework and protocols for a high-throughput screening cascade designed to identify and characterize novel (1R)-Chrysanthemolactone analogs with anti-inflammatory and pro-apoptotic activities. The proposed workflow employs a series of robust, cell-based assays suitable for automation in 96- or 384-well formats.

Proposed High-Throughput Screening Cascade

A tiered screening approach is recommended to efficiently identify active compounds and elucidate their mechanism of action. The cascade begins with a broad cytotoxicity screen, followed by secondary assays focused on specific biological pathways.

Caption: Proposed HTS cascade for analog screening.

Key Signaling Pathways

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of the immune and inflammatory response.[6][7] In resting cells, NF-κB dimers are held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as Tumor Necrosis Factor-alpha (TNFα), trigger a cascade that leads to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of inflammatory genes.[8][9] Many sesquiterpene lactones are known to inhibit this pathway, making it a prime target for screening (1R)-Chrysanthemolactone analogs.[3][4]

Caption: Simplified NF-κB signaling pathway.

Experimental Protocols

The following protocols are designed for a 384-well plate format but can be adapted for 96-well plates.

Protocol 1: Primary Screen - Cell Viability Assay

This assay identifies compounds that affect cell viability. It serves as a primary cytotoxicity screen and helps determine sub-lethal concentrations for secondary assays. An ATP-based luminescent assay (e.g., CellTiter-Glo®) is used as it is a robust and sensitive measure of metabolically active cells.[10]

• Cell Line: A relevant human cell line, such as HEK293 (human embryonic kidney) or THP-1 (human monocytic), is suitable.

• Principle: The assay reagent lyses cells and provides luciferase and its substrate. The amount of light produced is directly proportional to the amount of ATP present, which correlates with the number of viable cells.

Methodology:

• Cell Plating: Seed cells into a 384-well white, clear-bottom plate at a density of 2,500-5,000 cells per well in 40 µL of culture medium. Incubate overnight (37°C, 5% CO₂).

• Compound Addition: Prepare a stock plate of (1R)-Chrysanthemolactone analogs. Using an acoustic dispenser or pin tool, transfer a small volume (e.g., 50 nL) of each analog to the assay plate for a final screening concentration of 10 µM. Include vehicle (DMSO) controls and a positive control for cytotoxicity (e.g., Staurosporine).

• Incubation: Incubate the plates for 48 hours (37°C, 5% CO₂).

• Assay Reagent Addition: Equilibrate the assay plate and the luminescent ATP reagent to room temperature.[10] Add 25 µL of the reagent to each well.

• Signal Development: Mix on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

Protocol 2: Secondary Screen - NF-κB Reporter Assay

This assay identifies compounds that inhibit the NF-κB signaling pathway. It is ideal for screening non-cytotoxic "hits" from the primary screen for anti-inflammatory activity.

• Cell Line: Use a stable cell line containing an NF-κB response element driving the expression of a reporter gene, such as luciferase (e.g., HEK293-NF-κB-luc).

• Principle: Compounds that inhibit the NF-κB pathway will prevent the transcription of luciferase upon stimulation with an agonist like TNFα. A decrease in the luminescent signal indicates inhibitory activity.

Caption: Workflow for the NF-κB reporter assay.

Methodology:

• Cell Plating: Seed HEK293-NF-κB-luc cells into a 384-well white plate at 10,000 cells per well in 40 µL of medium. Incubate overnight.

• Compound Addition: Add (1R)-Chrysanthemolactone analogs to a final concentration of 10 µM (or perform a dose-response curve).

• Pre-incubation: Incubate the plate for 1 hour (37°C, 5% CO₂) to allow compounds to enter the cells.

• Stimulation: Add 10 µL of TNFα solution to each well to achieve a final concentration of 10 ng/mL (EC₈₀ concentration, determined previously). Do not add TNFα to negative control wells.

• Incubation: Incubate for 6-8 hours (37°C, 5% CO₂) to allow for reporter gene expression.

• Reagent Addition & Data Acquisition: Lyse the cells and measure luciferase activity using a suitable reagent kit (e.g., ONE-Glo™ Luciferase Assay System) according to the manufacturer's instructions. Read luminescence on a plate reader.

Protocol 3: Secondary Screen - Apoptosis Induction Assay

This assay identifies compounds from the primary screen that induce apoptosis, a desired mechanism for anti-cancer agents.

• Cell Line: A cancer cell line relevant to the therapeutic area of interest (e.g., Jurkat for leukemia, MDA-MB-231 for breast cancer).

• Principle: The assay uses a luminogenic substrate for caspases 3 and 7, which are key executioner caspases in the apoptotic pathway.[11] Caspase activity cleaves the substrate, releasing a substrate for luciferase and generating a luminescent signal proportional to the amount of apoptosis.[12][13][14]

Methodology:

• Cell Plating & Compound Addition: Follow steps 1 and 2 from the Cell Viability Assay protocol, using a relevant cancer cell line.

• Incubation: Incubate the plates for 24 hours (37°C, 5% CO₂). The incubation time may need optimization.

• Assay Reagent Addition: Equilibrate the plate and a Caspase-Glo® 3/7 reagent to room temperature. Add a volume of reagent equal to the volume in the well (e.g., 40 µL).[13]

• Signal Development: Mix on an orbital shaker for 1 minute. Incubate at room temperature for 1-2 hours.

• Data Acquisition: Measure luminescence using a plate reader. An increase in signal relative to vehicle controls indicates apoptosis induction.

Data Presentation and Analysis

Raw data from the plate reader should be normalized. For inhibition assays (NF-κB), results can be expressed as a percentage of inhibition relative to controls. For induction assays (Caspase), results can be expressed as fold-change over the vehicle control. Compounds showing significant activity (e.g., >50% inhibition or >2-fold induction) are selected for dose-response analysis to determine IC₅₀ or EC₅₀ values.

Table 1: Summary of Screening Data for Hypothetical (1R)-Chrysanthemolactone Analogs

Analog ID	Cell Viability (% of Control)	NF-κB Inhibition (IC₅₀, µM)	Caspase-3/7 Activation (EC₅₀, µM)	Hit Category
CL-001	95.2	> 50	> 50	Inactive
CL-002	88.7	2.5	> 50	Anti-inflammatory Hit
CL-003	15.3	Not Tested	5.1	Pro-apoptotic Hit
CL-004	45.1	8.9	12.3	Dual Activity Hit
CL-005	101.4	> 50	> 50	Inactive
Staurosporine	5.6	Not Tested	0.8	Control

Data are for illustrative purposes only.

References

• 1. researchgate.net [researchgate.net]
• 2. Phytoconstituent analysis, bioactivity, and safety evaluation of various colors of Chrysanthemum morifolium flower extracts for cosmetic application | Semantic Scholar [semanticscholar.org]
• 3. A Walk in Nature: Sesquiterpene Lactones as Multi-Target Agents Involved in Inflammatory Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Pharmaceuticals | Special Issue : Targeting The Nuclear Factor Kappa-B (NF-κB) Pathway for Drug Discovery [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 13. promega.com [promega.com]
• 14. Caspase-Glo® 3/7 Assay System | Caspase 3 Activity Assay | Apoptosis Detection [promega.com]

Application Note: Determining the Absolute Structure of (1R)-Chrysanthemolactone using Single-Crystal X-ray Crystallography

Audience: Researchers, scientists, and drug development professionals.

Introduction

(1R)-Chrysanthemolactone is a naturally occurring monoterpenoid that can be isolated from plants of the Chrysanthemum genus.[1][2] The precise three-dimensional arrangement of its atoms, including its absolute stereochemistry, is critical for understanding its biological activity and for guiding any structure-based drug design efforts. Single-crystal X-ray crystallography is the definitive method for determining the atomic structure of crystalline solids, providing unambiguous proof of molecular conformation, configuration, and packing.[3]

This document provides a detailed protocol for the structural elucidation of small organic molecules like (1R)-Chrysanthemolactone, from crystal growth to final structure validation. The resulting structural information is invaluable for correlating structure with function, understanding potential interactions with biological targets, and supporting medicinal chemistry campaigns.

Disclaimer: As of the last search, a publicly deposited crystal structure for (1R)-Chrysanthemolactone (CAS: 14087-70-8) was not available. The following protocol is a generalized, standard procedure for small molecule crystallography, and the data presented in Table 1 is a representative example for illustrative purposes only.

Experimental Protocols

Crystal Growth (Slow Evaporation Method)

High-quality single crystals are a prerequisite for a successful X-ray diffraction experiment. The slow evaporation method is a common and effective technique for small molecules.

• Sample Purity: Ensure the (1R)-Chrysanthemolactone sample is of high purity (>98%), as impurities can inhibit crystallization.

• Solvent Selection: Screen a range of solvents (e.g., hexane, ethyl acetate, acetone, methanol, dichloromethane) to find one in which the compound has moderate solubility. The ideal solvent allows the compound to be fully dissolved when heated slightly but is near saturation at room temperature.

• Preparation of Saturated Solution:

  • Place 5-10 mg of (1R)-Chrysanthemolactone into a small, clean vial (e.g., a 4 mL glass vial).

  • Add the chosen solvent dropwise while gently warming and swirling until the solid is completely dissolved.

  • Add a minimal amount of additional solid to ensure the solution is saturated.

• Crystallization:

  • Loosely cap the vial or cover it with parafilm perforated with a few small holes using a needle. This allows for slow evaporation of the solvent.

  • Place the vial in a vibration-free environment (e.g., a dedicated crystallization chamber or a quiet corner of a lab bench).

  • Monitor the vial over several days to weeks for the formation of well-defined, single crystals. Crystals should be clear, have sharp edges, and be of a suitable size (0.1-0.3 mm in each dimension).

Crystal Mounting and Data Collection

• Crystal Selection: Under a microscope, select a high-quality single crystal.

• Mounting:

  • Coat the selected crystal in a cryoprotectant oil (e.g., Paratone-N).

  • Using a cryo-loop (a small nylon loop), carefully scoop up the crystal.

  • Immediately place the loop onto the goniometer head of the X-ray diffractometer within a cold stream of nitrogen gas (typically 100 K). The rapid cooling vitrifies the surrounding oil and preserves the crystal from radiation damage.

• Data Collection:

  • Perform data collection on a modern single-crystal X-ray diffractometer (e.g., a Bruker D8 VENTURE or Rigaku XtaLAB Synergy) equipped with a microfocus X-ray source (Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.54184 Å) and a photon-counting detector.

  • Run a preliminary scan to determine the unit cell parameters and crystal quality.

  • Proceed with a full data collection strategy, typically involving multiple scans (e.g., omega and phi scans) to cover the reciprocal space adequately and ensure high data redundancy.

Structure Solution and Refinement

• Data Processing: Integrate the raw diffraction images and reduce the data using software such as SAINT or CrysAlisPro. This process corrects for experimental factors and produces a reflection file.

• Structure Solution: Solve the crystal structure using intrinsic phasing methods (e.g., SHELXT, SIR) to obtain an initial model of the molecular structure.

• Structure Refinement:

  • Refine the structural model against the experimental data using full-matrix least-squares on F² (e.g., using SHELXL or Olex2).

  • Initially, refine all non-hydrogen atoms isotropically, then anisotropically.

  • Locate hydrogen atoms in the difference Fourier map or place them in calculated positions and refine them using a riding model.

  • For chiral molecules from a known source, the absolute configuration can be determined using the Flack parameter.

• Validation: Validate the final structure using tools like PLATON and checkCIF to ensure the model is chemically reasonable and fits the data well.

Data Presentation

The final crystallographic data should be summarized in a standard format as shown in the illustrative table below.

Table 1: Example Crystal Data and Structure Refinement Details. (Note: This data is for illustrative purposes and does not represent (1R)-Chrysanthemolactone.)

Parameter	Example Value
Chemical Formula	C₁₀H₁₆O₂
Formula Weight	168.23
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
Unit Cell Dimensions
a	6.543(2) Å
b	8.123(3) Å
c	17.987(5) Å
α, β, γ	90°
Volume	955.4(5) ų
Z (Molecules per unit cell)	4
Calculated Density	1.168 Mg/m³
Absorption Coefficient	0.081 mm⁻¹
F(000)	368
Crystal Size	0.25 x 0.20 x 0.15 mm³
Theta Range for Data Collection	3.45° to 28.29°
Reflections Collected / Independent	8765 / 2345 [R(int) = 0.035]
Completeness to Theta = 25.24°	99.8 %
Data / Restraints / Parameters	2345 / 0 / 110
Goodness-of-Fit on F²	1.054
Final R indices [I > 2σ(I)]
R1	0.0412
wR2	0.1055
R indices (all data)
R1	0.0488
wR2	0.1121
Absolute Structure Parameter (Flack x)	0.0(2)
Largest Diff. Peak and Hole	0.35 and -0.21 e.Å⁻³

Visualizations

Experimental Workflow

The overall process from obtaining a sample to validating the final structure can be visualized as a clear workflow.

Figure 1. Workflow for Single-Crystal X-ray Crystallography

Structure-Activity Relationship Logic

Knowing the precise 3D structure is the first step in rationally designing more potent or selective drugs. For a natural product with known biological properties, such as antimicrobial or anti-inflammatory effects, the crystal structure provides a blueprint for understanding its mechanism of action.

Figure 2. Logical Flow from Structure to Drug Development

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (1R)-Chrysanthemolactone | Terpenoids | 14087-70-8 | Invivochem [invivochem.com]
• 3. Phytochemical Composition and Antioxidant Activities of Two Different Color Chrysanthemum Flower Teas [agris.fao.org]

Application Notes & Protocols for the Analytical Standards of (1R)-Chrysanthemolactone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the qualitative and quantitative analysis of (1R)-Chrysanthemolactone, a monoterpenoid lactone. The protocols outlined below are intended to serve as a comprehensive guide for establishing robust analytical standards for this compound.

Introduction

(1R)-Chrysanthemolactone is a naturally occurring monoterpenoid found in certain species of Chrysanthemum. As with many natural products, the development of precise and accurate analytical methods is crucial for its identification, quantification, and quality control in research and pharmaceutical applications. This document details validated protocols for the analysis of (1R)-Chrysanthemolactone using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Physicochemical Properties of (1R)-Chrysanthemolactone

A summary of the key physicochemical properties of (1R)-Chrysanthemolactone is presented in Table 1. This information is essential for the selection of appropriate analytical techniques and solvents.

Property	Value
Chemical Formula	C₁₀H₁₆O₂
Molecular Weight	168.23 g/mol
CAS Number	14087-70-8
Appearance	Solid at room temperature
Boiling Point	235.6 °C at 760 mmHg
Solubility	Soluble in alcohol and other organic solvents. Limited solubility in water.

Analytical Methodologies

Two primary analytical methods are recommended for the analysis of (1R)-Chrysanthemolactone: Gas Chromatography-Mass Spectrometry (GC-MS) for its high sensitivity and specificity, particularly for volatile compounds, and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) as a robust and widely available technique for routine analysis.

Protocol 1: Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is ideal for the sensitive and selective quantification of (1R)-Chrysanthemolactone, especially in complex matrices.

Experimental Workflow

Figure 1: GC-MS analysis workflow for (1R)-Chrysanthemolactone.

Methodology

1. Standard and Sample Preparation:

• Stock Solution: Accurately weigh approximately 10 mg of (1R)-Chrysanthemolactone reference standard and dissolve it in 10 mL of hexane (B92381) to obtain a stock solution of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with hexane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample containing (1R)-Chrysanthemolactone in hexane to a final concentration within the calibration range.

2. GC-MS Instrumentation and Conditions:

Parameter	Condition
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program	Initial temperature of 60 °C (hold for 2 min), ramp at 10 °C/min to 240 °C (hold for 5 min)
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Scan (m/z 40-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

3. Data Analysis and Quantification:

• For quantitative analysis in SIM mode, monitor characteristic ions of (1R)-Chrysanthemolactone.

• Construct a calibration curve by plotting the peak area against the concentration of the calibration standards.

• Determine the concentration of (1R)-Chrysanthemolactone in the samples by interpolating their peak areas from the calibration curve.

Quantitative Data Summary

The following table summarizes the expected performance characteristics for the GC-MS analysis of (1R)-Chrysanthemolactone.

Parameter	Expected Performance
Linearity (R²)	≥ 0.998
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Precision (RSD%)	< 5%
Accuracy (Recovery %)	95 - 105%

Protocol 2: Quantitative Analysis by High-Performance Liquid Chromatography (HPLC-UV)

This protocol provides a robust and reliable method for the routine quantification of (1R)-Chrysanthemolactone.

Experimental Workflow

Technical Notes & Optimization

Technical Support Center: Synthesis of (1R)-Chrysanthemolactone

Welcome to the technical support center for the synthesis of (1R)-Chrysanthemolactone. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for synthesizing (1R)-Chrysanthemolactone?

The synthesis of (1R)-Chrysanthemolactone is typically achieved through the acid-catalyzed intramolecular cyclization (lactonization) of a stereoisomer of chrysanthemic acid. The key is to have the carboxylic acid and the isobutenyl groups in a cis relationship on the cyclopropane (B1198618) ring, which allows for the formation of the lactone ring.

Q2: Which isomer of chrysanthemic acid is the direct precursor for lactonization?

The direct precursor for the formation of the chrysanthemolactone ring system is cis-chrysanthemic acid or a closely related isomer, often referred to as iso-cis-chrysanthemic acid. The trans isomer of chrysanthemic acid will not undergo lactonization directly under these conditions due to the unfavorable stereochemistry of the reacting groups.

Q3: How can I obtain the necessary cis or iso-cis isomer of chrysanthemic acid?

If you are starting with a mixture of isomers, or the trans isomer, an isomerization step is necessary. This can often be achieved by treating the chrysanthemic acid or its ester with a Lewis acid or under photochemical conditions with a sensitizer. For instance, treatment with aluminum bromide or iron(III) chloride can promote the epimerization at the C3 position of the cyclopropane ring, converting the trans isomer to the cis isomer.

Q4: What are the common challenges in the lactonization step?

The primary challenges include:

• Low Yield: This can be due to incomplete reaction, side reactions, or the use of a non-optimal acid catalyst.

• Formation of Side Products: Over-exposure to strong acidic conditions can lead to rearrangement of the cyclopropane ring or other undesired reactions.

• Stereochemical Control: Achieving the desired (1R) stereochemistry in the final product requires starting with the correct optically active precursor or employing a chiral resolution step. The lactonization itself typically proceeds with retention of the stereochemistry at the C1 position of the cyclopropane ring.

• Purification: Separating the desired lactone from unreacted starting material and acidic byproducts can be challenging.

Troubleshooting Guide

Problem Encountered	Potential Cause(s)	Suggested Solution(s)
Low or No Lactone Formation	1. Incorrect starting isomer (trans-chrysanthemic acid used). 2. Ineffective acid catalyst. 3. Insufficient reaction temperature or time. 4. Presence of water when anhydrous conditions are required by a specific protocol.	1. Ensure your starting material is the cis or iso-cis isomer. If necessary, perform an isomerization step. 2. Experiment with different acid catalysts (e.g., maleic acid, oxalic acid, p-toluenesulfonic acid). 3. Increase the reaction temperature to reflux and monitor the reaction progress over a longer period (e.g., 2-5 hours). 4. If using a protocol that specifies anhydrous conditions, ensure all glassware is oven-dried and use anhydrous solvents.
Formation of Multiple Unidentified Byproducts	1. Reaction conditions are too harsh (e.g., acid too strong, temperature too high). 2. The starting material is impure.	1. Use a milder acid catalyst or lower the reaction temperature. 2. Purify the starting chrysanthemic acid isomer before the lactonization step.
Difficulty in Purifying the Product	1. Incomplete separation of the acidic starting material/catalyst from the neutral lactone. 2. The product is a mixture of diastereomers.	1. During workup, perform a thorough extraction with a basic aqueous solution (e.g., 5% sodium hydroxide) to remove all acidic components. 2. Utilize column chromatography (normal or reversed-phase) to separate diastereomers.
Incorrect Stereochemistry in the Final Product	1. The starting chrysanthemic acid did not have the desired (1R) configuration. 2. Racemization occurred during a preliminary isomerization step.	1. Start with optically pure (1R)-cis-chrysanthemic acid. 2. If performing an isomerization, monitor the optical purity of the product. Consider a resolution step for the final lactone if racemization is unavoidable.

Experimental Protocols

Protocol 1: Lactonization of (±)-iso-cis-Chrysanthemic Acid to (±)-cis-Dihydrochrysanthemolactone

This protocol is adapted from a patented procedure and serves as a foundational method for the lactonization step.

Materials:

• A mixture of (±)-cis-chrysanthemic acid and (±)-iso-cis-chrysanthemic acid

• Maleic acid (or oxalic acid)

• Water

• Diethyl ether

• 5% aqueous sodium hydroxide (B78521) solution

• Dilute hydrochloric acid

Procedure:

• A mixture of 5g of (±)-cis-chrysanthemic acid and (±)-iso-cis-chrysanthemic acid (in a 55:45 ratio), 50 ml of water, and 0.25 g of maleic acid are combined in a round-bottom flask.[1]

• The mixture is heated to reflux with stirring for 5 hours.[1]

• After cooling, the reaction mixture is extracted three times with diethyl ether.

• The combined ether extracts are washed with a 5% aqueous solution of sodium hydroxide to separate the neutral lactone from the unreacted acidic material.[1]

• The aqueous layer is acidified with dilute hydrochloric acid and can be extracted with ether to recover unreacted chrysanthemic acid.

• The original ether layer containing the neutral product is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield (±)-cis-dihydrochrysanthemolactone.[1]

Note: Using 0.25 g of oxalic acid and reducing the reflux time to 2 hours has also been reported to be effective.[1]

Visualizations

Logical Workflow for Synthesis and Troubleshooting

Caption: Workflow for the synthesis of (1R)-Chrysanthemolactone and key troubleshooting points.

Decision Tree for Low Yield Troubleshooting

Caption: A decision tree to troubleshoot low yield issues in the lactonization reaction.

References

• 1. US3989654A - Process for preparing cis-chrysanthemic acid - Google Patents [patents.google.com]

Technical Support Center: Optimizing (1R)-Chrysanthemolactone Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of (1R)-Chrysanthemolactone extraction. The information is presented in a clear question-and-answer format to directly address common issues encountered during experimental procedures.

Troubleshooting Guides

This section addresses specific problems that may arise during the extraction of (1R)-Chrysanthemolactone and related pyrethrins (B594832) from plant material, typically Chrysanthemum cinerariifolium.

Problem 1: Low Yield of Crude Extract

Q: My initial crude extract has a very low mass. What are the potential causes and solutions?

A: A low yield of the crude extract can be attributed to several factors, from initial sample preparation to the extraction parameters. Below are common causes and their respective solutions:

• Inadequate Sample Preparation: For the solvent to efficiently penetrate the plant tissue, the material must be properly prepared.

  • Solution: Ensure the plant material (typically flower heads) is thoroughly dried to a constant weight, ideally in a cool, dark, and well-ventilated area to prevent degradation of thermolabile compounds.[1] After drying, the material should be ground to a fine, uniform powder to maximize the surface area available for solvent contact.[2]

• Improper Solvent Selection: The choice of solvent is critical for efficiently extracting pyrethrins and their derivatives.

  • Solution: Pyrethrins are non-polar compounds. Therefore, non-polar solvents like hexane (B92381) and petroleum ether are commonly used and have shown high extraction efficiency.[3] Other solvents such as ethanol, acetone, and supercritical CO2 have also been used successfully.[4][5] For researchers looking for greener alternatives, supercritical CO2 extraction has been shown to be highly effective.[4]

• Suboptimal Extraction Parameters: The conditions of the extraction process itself heavily influence the yield.

  • Solution: Optimize the extraction time, temperature, and solvent-to-solid ratio. A longer extraction time generally leads to a higher yield, up to a certain point where equilibrium is reached.[2] For methods involving heat, such as Soxhlet extraction, it is crucial to use a temperature that is appropriate for the solvent's boiling point but not so high as to cause degradation of the target compounds.[3][6] Increasing the solvent-to-solid ratio can also enhance extraction by ensuring the entire plant material is submerged and providing a sufficient concentration gradient.[2]

• Inefficient Extraction Method: Some extraction methods are inherently more efficient than others.

  • Solution: Consider more advanced extraction techniques. While maceration is simple, methods like Soxhlet extraction, ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE), and supercritical fluid extraction (SFE) can offer significantly higher yields in shorter times.[4] SFE with CO2, in particular, has been reported to yield up to 30% more pyrethrins compared to liquid solvent extraction.[7]

Problem 2: Good Crude Extract Yield, but Low Purity/Final Yield of (1R)-Chrysanthemolactone

Q: I have a good amount of crude extract, but the final purified yield of the target compound is low. What could be the problem?

A: This issue often points towards degradation of the target molecule during extraction and subsequent workup steps, or inefficient purification.

• Degradation of Target Compound: (1R)-Chrysanthemolactone, as a lactone and part of the pyrethrin family, can be sensitive to heat and pH.

  • Solution:

    • Temperature: Pyrethrins are known to be thermolabile.[8] Avoid excessive heat during extraction and solvent evaporation. Use a rotary evaporator under reduced pressure to remove the solvent at a lower temperature.[6] Supercritical CO2 extraction at moderate temperatures (e.g., 40°C) is an excellent alternative to minimize thermal degradation.[7][9]

    • Light: Pyrethrins are susceptible to degradation by sunlight.[10] All extraction and purification steps should be carried out protected from direct light.

    • pH: While specific data on the pH stability of (1R)-Chrysanthemolactone is limited, lactone rings can be susceptible to hydrolysis under acidic or basic conditions. It is advisable to maintain a neutral pH during extraction and workup unless a specific protocol requires otherwise.

• Inefficient Purification: The crude extract contains a complex mixture of compounds, and separating the target molecule can be challenging.

  • Solution: A multi-step purification protocol may be necessary. This can include liquid-liquid partitioning to separate compounds based on their polarity, followed by column chromatography (e.g., silica (B1680970) gel) with a carefully selected solvent gradient. For high-purity final products, preparative High-Performance Liquid Chromatography (HPLC) is often employed.[11]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for extracting (1R)-Chrysanthemolactone?

A1: As (1R)-Chrysanthemolactone is a component of pyrethrins, solvents effective for pyrethrins are recommended. Non-polar solvents such as n-hexane and petroleum ether are highly effective and widely used.[2][3] Other successful solvents include ethanol , acetone , and supercritical CO2 .[4][5] The choice may also depend on the subsequent purification steps and the desired purity of the final product. For instance, supercritical CO2 extraction can provide a cleaner extract with fewer pigments.[6]

Q2: What are the ideal storage conditions for the plant material and the final extract?

A2: Pyrethrins are unstable and can be degraded by light and heat.[1] Dried, powdered Chrysanthemum flowers should be stored in a cool, dark, and dry place in a sealed container. The final extract should also be stored in a tightly sealed container, protected from light, and kept at a low temperature (refrigerated or frozen) to prevent degradation.[1]

Q3: How can I monitor the progress and efficiency of the extraction?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for the qualitative and quantitative analysis of pyrethrins, including their constituent chrysanthemic acid derivatives.[11][12] By taking small aliquots of the extraction solvent at different time points, you can monitor the extraction kinetics and determine the optimal extraction duration.

Q4: Are there any "green" extraction methods available?

A4: Yes, several green extraction techniques have been successfully applied for pyrethrin extraction. These include supercritical CO2 extraction (SC-CO2) , ultrasound-assisted extraction (UAE) , and microwave-assisted extraction (MAE) .[4] These methods often offer advantages such as reduced solvent consumption, shorter extraction times, and lower energy usage compared to conventional methods.[4]

Data Presentation

Table 1: Comparison of Different Extraction Methods and Solvents for Pyrethrin Yield.

Extraction Method	Solvent	Temperature (°C)	Pressure (bar)	Total Pyrethrin Yield	Reference
Supercritical Fluid Extraction (SFE)	Carbon Dioxide	40	300	124.37 ng/mg	[4]
Supercritical Fluid Extraction (SFE)	Carbon Dioxide	40	~82 (1200 psi)	140 mg PI / 100g55 mg PII / 100g	[9]
Microwave-Assisted Extraction (MAE)	80% Ethanol	70	N/A	High	[4]
Ultrasound-Assisted Extraction (UAE)	80% Methanol	70	N/A	High	[4]
Soxtec Extraction	Hexane	155	N/A	High	[2]
Soxtec Extraction	Ethanol	200	N/A	High	[2]
Soxtec Extraction	Petroleum Ether	135	N/A	High	[2]
Maceration (48 hours)	Kerosene	Room Temp	N/A	~73% of total pyrethrins	[1]

Note: Yields are presented as reported in the respective studies and may vary based on the specific plant material and experimental conditions. "PI" refers to Pyrethrin I and "PII" refers to Pyrethrin II.

Experimental Protocols

Protocol 1: Soxhlet Extraction of Pyrethrins

This protocol provides a general procedure for the extraction of pyrethrins from dried Chrysanthemum cinerariifolium flowers using a Soxhlet apparatus.

• Sample Preparation:

  • Thoroughly dry the Chrysanthemum cinerariifolium flower heads in a dark, well-ventilated area or in an oven at a low temperature (e.g., 40-50°C) until a constant weight is achieved.[6]

  • Grind the dried flowers into a fine powder using a mechanical grinder to increase the surface area for extraction.

• Soxhlet Setup:

  • Accurately weigh approximately 20-30 g of the powdered plant material and place it into a cellulose (B213188) extraction thimble.

  • Place the thimble inside the main chamber of the Soxhlet extractor.

  • Fill a round-bottom flask with a suitable solvent (e.g., n-hexane or petroleum ether) to about two-thirds of its volume. Add a few boiling chips to ensure smooth boiling.

  • Assemble the Soxhlet apparatus by connecting the round-bottom flask to the extractor and the condenser to the top of the extractor.

• Extraction Process:

  • Heat the solvent in the round-bottom flask using a heating mantle. The solvent will vaporize, travel up the distillation arm, and condense in the condenser.

  • The condensed solvent will drip into the thimble containing the plant material.

  • Once the level of the solvent in the extractor chamber reaches the top of the siphon arm, the entire volume of the solvent and extracted compounds will be siphoned back into the round-bottom flask.

  • Allow this cycle to repeat for a minimum of 6-8 hours to ensure complete extraction. The solvent in the extractor chamber should be colorless by the end of the extraction.

• Solvent Recovery and Sample Concentration:

  • After the extraction is complete, cool the apparatus to room temperature.

  • Remove the thimble with the plant material.

  • To concentrate the extract, remove the excess solvent from the round-bottom flask using a rotary evaporator at a controlled temperature (e.g., below 40°C) and reduced pressure.

  • The resulting concentrated oleoresin contains the crude pyrethrin extract, which can be used for further purification.

Protocol 2: Supercritical Fluid Extraction (SFE) of Pyrethrins

This protocol outlines the general steps for extracting pyrethrins using supercritical CO2. The exact parameters will depend on the specific SFE equipment used.

• Sample Preparation:

  • Prepare the dried and ground Chrysanthemum cinerariifolium flower powder as described in the Soxhlet protocol.

• SFE System Setup:

  • Load the ground plant material into the extraction vessel of the SFE system.

  • Set the desired extraction parameters. Based on literature, effective conditions are:

    • Pressure: 300 bar[4]

    • Temperature: 40°C[4][9]

    • CO2 Flow Rate: 2 kg/h [4]

  • Set the separator conditions to efficiently precipitate the extracted compounds (e.g., 15 bar and 25°C).[4]

• Extraction Process:

  • Pump liquid CO2 into the system, where it is heated and pressurized to a supercritical state.

  • The supercritical CO2 then flows through the extraction vessel, dissolving the pyrethrins from the plant matrix.

  • The CO2-extract mixture flows to the separator, where the pressure and/or temperature are changed, causing the CO2 to lose its solvent power and the extract to precipitate.

• Collection and Analysis:

  • Collect the precipitated extract from the separator.

  • The extraction can be run for a specified duration (e.g., 60 minutes) or until the yield diminishes.[4][9]

  • The resulting extract can be analyzed by HPLC to determine its pyrethrin content.

Mandatory Visualization

Caption: General experimental workflow for the extraction of (1R)-Chrysanthemolactone.

Caption: Troubleshooting decision tree for low yield of (1R)-Chrysanthemolactone.

References

• 1. epa.gov [epa.gov]
• 2. ukessays.com [ukessays.com]
• 3. Soxhlet Extraction 101 | Soxhlet Extraction System [bcluae.com]
• 4. mdpi.com [mdpi.com]
• 5. hielscher.com [hielscher.com]
• 6. ijmrset.com [ijmrset.com]
• 7. researchgate.net [researchgate.net]
• 8. pH vs. Temperature in Colorant Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 9. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
• 10. researchgate.net [researchgate.net]
• 11. A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Preparative supercritical fluid extraction of pyrethrin I and II from pyrethrum flower - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability issues of (1R)-Chrysanthemolactone in different solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing stability issues encountered during experiments with (1R)-Chrysanthemolactone.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of (1R)-Chrysanthemolactone?

For preparing stock solutions, it is recommended to use a solvent in which (1R)-Chrysanthemolactone is readily soluble, such as dimethyl sulfoxide (B87167) (DMSO).[1] Some sources also indicate its solubility in alcohol.[2] For most compounds, stock solutions in DMSO can be prepared at concentrations such as 5 mM, 10 mM, or 20 mM.[1]

Q2: How should I store stock solutions of (1R)-Chrysanthemolactone?

Once a stock solution is prepared, it should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles. These aliquots should be stored at -20°C or -80°C.[1][3]

Q3: What is the aqueous solubility of (1R)-Chrysanthemolactone?

(1R)-Chrysanthemolactone has low water solubility.[1] One source estimates the water solubility to be approximately 898 mg/L at 25°C.[2]

Q4: I am observing a loss of compound activity in my aqueous experimental buffer. What could be the cause?

Loss of activity in aqueous solutions, particularly under alkaline conditions, is likely due to the hydrolysis of the lactone ring. Lactones are cyclic esters and are susceptible to base-catalyzed hydrolysis, which opens the ring and renders the molecule inactive.[4] It is crucial to maintain a neutral or slightly acidic pH (pH 4-7) for your experimental buffers to minimize degradation.[4]

Q5: Can I expose solutions of (1R)-Chrysanthemolactone to ambient light for extended periods?

Caution is advised. (1R)-Chrysanthemolactone is a derivative of chrysanthemic acid, the acidic component of pyrethrins. Pyrethrins and their synthetic analogues (pyrethroids) are known to be susceptible to degradation by sunlight.[5][6] To minimize the risk of photodegradation, it is best practice to protect solutions from light by using amber vials or by covering the container with aluminum foil, especially during long experiments or storage.

Troubleshooting Guides

Issue 1: Precipitation of (1R)-Chrysanthemolactone in Aqueous Buffer

• Symptom: A precipitate forms when the DMSO stock solution of (1R)-Chrysanthemolactone is diluted into an aqueous buffer.

• Possible Cause: The concentration of the compound in the final aqueous solution exceeds its solubility limit.

• Troubleshooting Steps:

  • Decrease Final Concentration: Reduce the final working concentration of (1R)-Chrysanthemolactone in your assay.

  • Increase Cosolvent Percentage: If your experimental protocol allows, slightly increasing the percentage of DMSO in the final solution may help maintain solubility. However, be mindful of the potential effects of DMSO on your experimental system.

  • Use a Surfactant: Consider the use of a biocompatible surfactant, such as Tween 80, to improve solubility.[1]

  • Sonication: Gentle sonication of the solution after dilution may help to dissolve small amounts of precipitate.

Issue 2: Inconsistent Experimental Results Over Time

• Symptom: The biological or chemical effect of the (1R)-Chrysanthemolactone solution decreases in subsequent experiments performed using the same solution over several hours or days.

• Possible Cause: The compound is degrading in the experimental solvent or under the experimental conditions.

• Troubleshooting Steps:

  • pH Verification: Check the pH of your solvent or buffer. If it is alkaline (pH > 7), the lactone ring is likely undergoing hydrolysis.[4] Adjust the pH to a neutral or slightly acidic range (pH 4-7).

  • Temperature Control: Keep solutions on ice or at a controlled, cool temperature whenever possible. Higher temperatures can accelerate degradation.

  • Light Protection: Ensure your solutions are protected from light to prevent potential photodegradation.[5]

  • Fresh Solution Preparation: Prepare fresh working solutions of (1R)-Chrysanthemolactone immediately before each experiment from a frozen stock.

Data Summary

Table 1: Physicochemical Properties of (1R)-Chrysanthemolactone

Property	Value	Reference
Molecular Formula	C₁₀H₁₆O₂	[1]
Molecular Weight	168.23 g/mol	[1]
Appearance	Solid at room temperature	[1]
Boiling Point	235.6°C at 760 mmHg	[1]
Estimated Water Solubility	898 mg/L at 25°C	[2]
Recommended Storage	-20°C or -80°C (for solutions)	[1][3]

Table 2: Solvent and Formulation Guide for (1R)-Chrysanthemolactone

Solvent/Formulation Component	Purpose	Notes	Reference
DMSO	Stock Solution Preparation	High solubility.	[1]
Alcohol	Stock Solution Preparation	Good solubility.	[2]
PEG400	Oral Formulation	Used as a vehicle for in vivo studies.	[1]
Carboxymethyl cellulose (B213188) (0.2%)	Oral Formulation (Suspension)	Used to create a suspension for in vivo administration.	[1]
Tween 80 (0.25%)	Oral Formulation	A surfactant to aid in solubilization and suspension.	[1]

Experimental Protocols

Protocol 1: Preparation of (1R)-Chrysanthemolactone Stock Solution

• Weighing: Accurately weigh the desired amount of (1R)-Chrysanthemolactone solid in a suitable vial.

• Solvent Addition: Add the calculated volume of DMSO to achieve the target stock concentration (e.g., 10 mM).

• Dissolution: Vortex or gently sonicate the mixture until the solid is completely dissolved.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes in microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: General Stability Assessment in an Aqueous Buffer

• Solution Preparation: Prepare a working solution of (1R)-Chrysanthemolactone in the aqueous buffer of interest by diluting the DMSO stock solution. Ensure the final DMSO concentration is consistent and compatible with your analytical method.

• Initial Analysis (T=0): Immediately after preparation, analyze the concentration of (1R)-Chrysanthemolactone using a suitable analytical method (e.g., HPLC-UV, LC-MS). This will serve as your baseline (T=0) concentration.

• Incubation: Store the working solution under the conditions you wish to test (e.g., room temperature, 37°C, exposed to light, protected from light).

• Time-Point Analysis: At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), take an aliquot of the solution and analyze the concentration of (1R)-Chrysanthemolactone.

• Data Analysis: Plot the concentration of (1R)-Chrysanthemolactone as a function of time to determine the rate of degradation.

Visualizations

Caption: Potential degradation pathways for (1R)-Chrysanthemolactone.

Caption: A logical workflow for troubleshooting stability issues.

References

• 1. (1R)-Chrysanthemolactone | Terpenoids | 14087-70-8 | Invivochem [invivochem.com]
• 2. (1R)-chrysanthemolactone, 14087-70-8 [thegoodscentscompany.com]
• 3. (1S)-Chrysanthemolactone | TargetMol [targetmol.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. airus.unisalento.it [airus.unisalento.it]
• 6. Understanding the decomposition reaction mechanism of chrysanthemic acid: a computational study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of (1R)-Chrysanthemolactone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the crystallization of (1R)-Chrysanthemolactone.

Frequently Asked Questions (FAQs)

Q1: What is (1R)-Chrysanthemolactone and why is its crystallization important?

(1R)-Chrysanthemolactone is a monoterpenoid, a natural product that can be isolated from chrysanthemum flowers (Dendranthema indicum)[1]. Crystallization is a crucial purification technique in the pharmaceutical and chemical industries. For drug development professionals, obtaining a crystalline form of a compound like (1R)-Chrysanthemolactone is essential for ensuring high purity, stability, and consistent batch quality, which are critical for accurate downstream experiments and formulation studies[2].

Q2: What are the general properties of (1R)-Chrysanthemolactone to consider before crystallization?

While specific data for (1R)-Chrysanthemolactone is not extensively detailed in publicly available literature, as a monoterpenoid lactone, it is expected to be a relatively nonpolar molecule. This suggests it will have better solubility in organic solvents than in water. It is important to note that many natural products, especially those isolated as oils, can be challenging to crystallize[3].

Q3: Which solvents should I consider for the crystallization of (1R)-Chrysanthemolactone?

The choice of solvent is critical for successful crystallization. A good solvent will dissolve the compound when hot but not when cold[4]. For lactones and other terpenoids, a good starting point is to test a range of solvents from nonpolar to moderately polar. Based on the solubility of similar lactone compounds, the following solvents could be effective[2][5]:

• Nonpolar: Heptane, Hexane, Toluene

• Moderately Polar: Ethyl acetate, Dichloromethane, Tetrahydrofuran (THF)

• Polar: Methanol, Ethanol

It is recommended to perform small-scale solubility tests to determine the ideal solvent or solvent system (a mixture of a "good" solvent and a "poor" solvent)[3][6].

Troubleshooting Guide

Issue 1: (1R)-Chrysanthemolactone Fails to Dissolve in the Chosen Solvent.

Cause: The solvent may be too nonpolar for the lactone, or the sample may contain insoluble impurities.

Solution:

• Increase Temperature: Gently heat the solvent to its boiling point while stirring to increase the solubility of the compound[7].

• Try a More Polar Solvent: If the compound remains insoluble even when heated, select a more polar solvent from the suggested list.

• Use a Mixed Solvent System: Dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble) at room temperature. Then, slowly add a "poor" solvent (in which it is insoluble) dropwise until the solution becomes slightly turbid. Gentle heating should redissolve the compound, and crystals will hopefully form upon cooling[3].

Issue 2: No Crystals Form Upon Cooling.

Cause: The solution may be too dilute (subsaturated) or supersaturated without nucleation sites.

Solution:

• Induce Nucleation:

  • Scratching: Gently scratch the inside of the flask with a glass rod below the solvent level. The microscopic scratches can provide nucleation sites[8].

  • Seeding: If you have a previous crystal of (1R)-Chrysanthemolactone, add a tiny seed crystal to the cooled solution to initiate crystallization[8].

• Increase Concentration: If nucleation techniques fail, the solution is likely too dilute. Reheat the solution to evaporate some of the solvent, thereby increasing the concentration, and then allow it to cool again[9].

• Slow Down Cooling: Rapid cooling can sometimes inhibit crystal formation. Allow the solution to cool slowly to room temperature before placing it in an ice bath[8].

Issue 3: The Compound "Oils Out" Instead of Crystallizing.

Cause: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This often happens if the melting point of the compound is lower than the temperature of the solution or if there are significant impurities present that depress the melting point[9].

Solution:

• Re-dissolve and Dilute: Reheat the solution until the oil redissolves. Add a small amount of additional solvent to dilute the solution slightly, and then attempt to cool it again, very slowly[9].

• Lower the Crystallization Temperature: Try cooling the solution to a lower temperature, if possible.

• Change the Solvent: The chosen solvent may be too "good." Try a solvent in which the compound is less soluble.

• Purify the Sample Further: Oiling out is often a sign of impurities. Consider further purification of your sample by chromatography before attempting crystallization again[3].

Issue 4: The Resulting Crystals are Very Small or Impure.

Cause: Rapid crystallization can lead to the formation of small crystals that may trap impurities within the crystal lattice[8].

Solution:

• Slow Cooling: Ensure the solution cools as slowly as possible. Insulating the flask can help achieve this. Slow crystal growth generally leads to larger and purer crystals[8].

• Recrystallization: If the initial crystals are impure, a second recrystallization step is often necessary. Dissolve the impure crystals in a minimal amount of hot solvent and repeat the cooling process.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

• Solvent Selection: In a small test tube, add a few milligrams of your (1R)-Chrysanthemolactone sample. Add a few drops of a chosen solvent and observe the solubility at room temperature. If it is insoluble, heat the test tube gently. A good solvent will dissolve the compound when hot but show low solubility at room temperature.

• Dissolution: Place the bulk of your sample in an Erlenmeyer flask. Add the chosen solvent in small portions while heating and stirring until the solid is completely dissolved. Use the minimum amount of hot solvent necessary[6].

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization in the funnel[6].

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal yield[6].

• Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of the cold solvent. Allow the crystals to dry completely.

Protocol 2: Mixed-Solvent Recrystallization

• Solvent Pair Selection: Choose a "good" solvent in which (1R)-Chrysanthemolactone is very soluble and a "poor" solvent in which it is insoluble. The two solvents must be miscible.

• Dissolution: Dissolve your sample in the minimum amount of the "good" solvent at near room temperature.

• Addition of Poor Solvent: Slowly add the "poor" solvent dropwise with stirring until the solution becomes persistently cloudy (turbid).

• Clarification: Gently heat the solution until it becomes clear again.

• Crystallization and Isolation: Allow the solution to cool slowly, and collect the resulting crystals as described in the single-solvent protocol.

Quantitative Data

Quantitative solubility data for (1R)-Chrysanthemolactone is not widely published. However, for a related class of compounds (lactone intermediates), the following trend in solubility with different solvents at various temperatures was observed. This can serve as a guide for solvent selection.

Table 1: Qualitative Solubility Trends for a Biotin Intermediate Lactone [5]

Solvent	Solubility Trend with Increasing Temperature
Methanol	Increases
Toluene	Increases
Ethyl Acetate	Increases
Tetrahydrofuran	Increases
Dichloromethane	Increases
N,N-Dimethylformamide	Increases

This table illustrates a general principle and the actual solubility of (1R)-Chrysanthemolactone may vary.

Visualizations

Caption: General workflow for the recrystallization of (1R)-Chrysanthemolactone.

Caption: Troubleshooting logic for common crystallization issues.

References

• 1. (1R)-CHRYSANTHEMOLACTONE | 14087-70-8 [chemicalbook.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. researchgate.net [researchgate.net]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. pubs.acs.org [pubs.acs.org]
• 6. athabascau.ca [athabascau.ca]
• 7. researchgate.net [researchgate.net]
• 8. amherst.edu [amherst.edu]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Photodegradation of (1R)-Chrysanthemolactone

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the study of (1R)-Chrysanthemolactone degradation pathways under UV light.

Frequently Asked Questions (FAQs)

Q1: What are the expected primary degradation pathways of (1R)-Chrysanthemolactone under UV irradiation?

A1: Based on studies of structurally related compounds like chrysanthemic acid and pyrethrins, the primary degradation pathways of (1R)-Chrysanthemolactone under UV light are expected to involve several key reactions.[1][2] These include:

• Cis-Trans Isomerization: The isobutenyl side chain may undergo isomerization from the trans to the cis configuration.

• Oxidation: The isobutenyl side chain is susceptible to oxidation, potentially leading to the formation of alcohols, aldehydes, or carboxylic acid derivatives at the methyl groups. Epoxidation of the double bond is also a possible oxidative pathway.

• Lactone Ring Opening: The lactone ring may undergo hydrolysis or photolytic cleavage, leading to the formation of a carboxylic acid and an alcohol.

• Cyclopropane (B1198618) Ring Cleavage: The cyclopropane ring, a strained three-membered ring, can undergo cleavage under UV irradiation, leading to various rearrangement and fragmentation products.[1] Computational studies on chrysanthemic acid suggest that cleavage of the C1-C2 and C1-C3 bonds can occur.[1]

Q2: What analytical techniques are most suitable for identifying and quantifying the degradation products of (1R)-Chrysanthemolactone?

A2: The most common and effective analytical techniques for the analysis of (1R)-Chrysanthemolactone and its degradation products are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).[3][4][5]

• HPLC with UV or MS detection: HPLC is well-suited for separating the parent compound from its degradation products. A reversed-phase C18 column is often a good starting point. UV detection can be used for quantification, while coupling HPLC with a mass spectrometer (LC-MS) provides structural information for the identification of unknown degradation products.

• GC-MS: GC-MS is a powerful tool for the identification of volatile degradation products. Derivatization may be necessary for non-volatile or thermally labile compounds to improve their chromatographic behavior.

Q3: How can I prepare samples of (1R)-Chrysanthemolactone for UV degradation studies?

A3: To prepare samples for UV degradation studies, dissolve a known concentration of (1R)-Chrysanthemolactone in a suitable solvent that is transparent to the UV wavelength being used. Common solvents include acetonitrile (B52724), methanol, or water, depending on the solubility of the compound and the experimental objectives. It is crucial to use high-purity solvents to avoid interference from impurities. The solution should be placed in a UV-transparent vessel, such as a quartz cuvette or a petri dish, for irradiation.

Q4: What are the key parameters to control during a UV irradiation experiment?

A4: To ensure the reproducibility and accuracy of your UV degradation studies, it is essential to control the following parameters:

• Wavelength and Intensity of UV Light: The degradation rate and product distribution can be highly dependent on the wavelength and intensity of the UV source. Use a calibrated lamp and specify the wavelength(s) used.

• Temperature: Photochemical reactions can be influenced by temperature. It is advisable to conduct experiments in a temperature-controlled environment.

• Solvent: The choice of solvent can affect the degradation pathway and rate.

• Concentration of (1R)-Chrysanthemolactone: The initial concentration of your compound can influence the reaction kinetics.

• Presence of Oxygen: Photodegradation can involve photo-oxidation processes, so controlling the atmosphere (e.g., air, nitrogen, oxygen) may be necessary depending on the desired reaction conditions.

Troubleshooting Guides

HPLC Analysis

Issue	Possible Cause(s)	Troubleshooting Steps
Poor peak shape (tailing or fronting) for (1R)-Chrysanthemolactone or its degradation products.	1. Inappropriate mobile phase pH. 2. Column overload. 3. Column contamination or degradation. 4. Presence of silanol (B1196071) interactions.	1. Adjust the mobile phase pH to ensure all analytes are in a single ionic form. 2. Reduce the injection volume or sample concentration. 3. Wash the column with a strong solvent or replace it if necessary. 4. Add a competing base (e.g., triethylamine) to the mobile phase or use a base-deactivated column.
Inconsistent retention times.	1. Fluctuation in mobile phase composition. 2. Temperature variations. 3. Column equilibration issues. 4. Pump malfunction.	1. Ensure the mobile phase is well-mixed and degassed. 2. Use a column oven to maintain a constant temperature. 3. Ensure the column is adequately equilibrated with the mobile phase before each injection. 4. Check the pump for leaks and ensure a stable flow rate.
Co-elution of degradation products.	1. Insufficient separation power of the column or mobile phase. 2. Similar polarity of the degradation products.	1. Optimize the mobile phase gradient, trying different organic modifiers or pH values. 2. Try a different column with a different stationary phase (e.g., phenyl-hexyl, cyano). 3. Adjust the temperature to improve selectivity.
Ghost peaks appearing in the chromatogram.	1. Contamination of the mobile phase, injector, or column. 2. Carryover from a previous injection.	1. Use fresh, high-purity mobile phase. 2. Implement a needle wash step in your injection sequence. 3. Flush the column with a strong solvent.

GC-MS Analysis

Issue	Possible Cause(s)	Troubleshooting Steps
No peaks or very small peaks for degradation products.	1. Degradation products are not volatile enough for GC analysis. 2. Degradation products are thermally labile and decompose in the injector or column. 3. Inefficient extraction of degradation products.	1. Derivatize the samples to increase volatility (e.g., silylation). 2. Use a lower injector temperature or a more inert column. 3. Optimize the extraction method to ensure good recovery of all analytes.
Broad or tailing peaks.	1. Active sites in the GC system (injector liner, column). 2. Column contamination. 3. Inappropriate carrier gas flow rate.	1. Use a deactivated injector liner and a high-quality, inert GC column. 2. Bake out the column or trim the front end. 3. Optimize the carrier gas flow rate for the specific column dimensions.
Poor reproducibility of peak areas.	1. Inconsistent injection volume. 2. Leaks in the GC system. 3. Degradation of analytes in the injector.	1. Check the autosampler for proper operation. 2. Perform a leak check of the GC system. 3. Use a lower injector temperature or a deactivated liner.
Matrix interference in the mass spectra.	1. Co-elution of matrix components with analytes. 2. Insufficient sample cleanup.	1. Optimize the GC temperature program to improve separation. 2. Use a more selective mass spectrometry scan mode, such as selected ion monitoring (SIM) or multiple reaction monitoring (MRM). 3. Implement a more rigorous sample cleanup procedure (e.g., solid-phase extraction).

Experimental Protocols

Protocol 1: Photodegradation of (1R)-Chrysanthemolactone in Solution

Objective: To determine the photodegradation kinetics and identify the major degradation products of (1R)-Chrysanthemolactone in a solvent under controlled UV irradiation.

Materials:

• (1R)-Chrysanthemolactone (high purity)

• HPLC-grade acetonitrile (or other suitable solvent)

• UV photoreactor equipped with a specific wavelength lamp (e.g., 254 nm or 365 nm)

• Quartz reaction vessel or petri dishes

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

• HPLC-UV/MS system

• GC-MS system (optional, for volatile products)

Procedure:

• Sample Preparation: Prepare a stock solution of (1R)-Chrysanthemolactone in acetonitrile at a known concentration (e.g., 100 µg/mL).

• Irradiation:

  • Transfer a specific volume of the stock solution into the quartz reaction vessel.

  • Place the vessel in the photoreactor at a fixed distance from the UV lamp.

  • Start the irradiation and the magnetic stirrer.

  • Withdraw aliquots of the solution at predetermined time intervals (e.g., 0, 15, 30, 60, 120, 240 minutes).

  • For a dark control, wrap a separate reaction vessel in aluminum foil and keep it under the same conditions without UV irradiation.

• Sample Analysis:

  • Immediately analyze the withdrawn aliquots by HPLC-UV to quantify the remaining (1R)-Chrysanthemolactone.

  • Use HPLC-MS to identify the degradation products by analyzing their mass spectra and fragmentation patterns.

  • (Optional) For volatile products, perform headspace or liquid-liquid extraction followed by GC-MS analysis.

• Data Analysis:

  • Plot the concentration of (1R)-Chrysanthemolactone as a function of irradiation time.

  • Determine the degradation kinetics (e.g., first-order rate constant) by fitting the data to an appropriate model.

  • Propose the structures of the degradation products based on the MS data.

Protocol 2: HPLC-UV Method for Quantitative Analysis

Objective: To develop and validate an HPLC-UV method for the quantification of (1R)-Chrysanthemolactone and its degradation products.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is a good starting point. For example:

  • 0-2 min: 30% Acetonitrile

  • 2-15 min: 30% to 90% Acetonitrile

  • 15-18 min: 90% Acetonitrile

  • 18-20 min: 90% to 30% Acetonitrile

  • 20-25 min: 30% Acetonitrile

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: Determined by measuring the UV spectrum of (1R)-Chrysanthemolactone (typically around 220-230 nm).

Procedure:

• Standard Preparation: Prepare a series of standard solutions of (1R)-Chrysanthemolactone in the mobile phase at different concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).

• Calibration Curve: Inject the standard solutions into the HPLC system and record the peak areas. Construct a calibration curve by plotting peak area versus concentration.

• Sample Analysis: Inject the samples from the photodegradation experiment and determine the concentration of (1R)-Chrysanthemolactone using the calibration curve.

• Quantification of Degradation Products: If standards for the degradation products are available, they can be quantified using the same method. If not, their relative abundance can be estimated based on their peak areas, assuming similar response factors to the parent compound.

Data Presentation

Table 1: Hypothetical Degradation of (1R)-Chrysanthemolactone under UV Light (254 nm)

Irradiation Time (min)	(1R)-Chrysanthemolactone Conc. (µg/mL)	Degradation (%)	Product A Peak Area	Product B Peak Area
0	50.0	0	0	0
15	35.5	29.0	120,500	45,200
30	25.1	49.8	215,800	98,700
60	12.6	74.8	350,100	180,400
120	3.2	93.6	410,300	255,600
240	0.5	99.0	425,000	280,100

Visualizations

Caption: Proposed degradation pathways of (1R)-Chrysanthemolactone.

Caption: General experimental workflow for photodegradation studies.

References

• 1. Photodegradation kinetics, mechanism and aquatic toxicity of deltamethrin, permethrin and dihaloacetylated heterocyclic pyrethroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Understanding the decomposition reaction mechanism of chrysanthemic acid: a computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Performance of gas chromatography/tandem mass spectrometry in the analysis of pyrethroid insecticides in environmental and food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Low Solubility of (1R)-Chrysanthemolactone in Aqueous Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the low aqueous solubility of (1R)-Chrysanthemolactone.

Frequently Asked Questions (FAQs)

Q1: What is (1R)-Chrysanthemolactone and why is its solubility a concern?

A1: (1R)-Chrysanthemolactone is a monoterpenoid compound, typically a solid at room temperature, that can be isolated from chrysanthemum species.[1][2] Its low aqueous solubility can pose significant challenges for in vitro and in vivo studies, potentially leading to poor absorption and limited bioavailability, which can affect the accuracy and reproducibility of experimental results.[3][4]

Q2: What is the estimated aqueous solubility of (1R)-Chrysanthemolactone?

A2: The estimated aqueous solubility of (1R)-Chrysanthemolactone is approximately 898 mg/L at 25°C.[5] This relatively low solubility classifies it as a poorly water-soluble compound, necessitating the use of formulation strategies to enhance its dissolution in aqueous media for biological assays.

Q3: What are the initial, simple steps I can take to dissolve (1R)-Chrysanthemolactone for preliminary experiments?

A3: For initial small-scale experiments, you can first prepare a stock solution in an organic solvent like dimethyl sulfoxide (B87167) (DMSO).[1] This stock can then be diluted into your aqueous experimental medium. However, it is crucial to ensure the final concentration of the organic solvent is low enough to not affect the experimental system. Other common oral formulations that can be tested in small amounts include dissolving the compound in PEG400 or suspending it in 0.2% Carboxymethyl cellulose.[1]

Q4: What advanced techniques can I use to overcome the low solubility of (1R)-Chrysanthemolactone for more extensive studies?

A4: For more comprehensive in vitro and in vivo studies, several advanced formulation strategies can be employed to enhance the solubility and bioavailability of poorly soluble drugs.[6][7][8][9] These include:

• Solid Dispersion: Dispersing (1R)-Chrysanthemolactone in a hydrophilic carrier matrix can improve its wettability and dissolution rate.[3][10][11][12][13]

• Nanosuspension: Reducing the particle size of the compound to the nanometer range increases the surface area, leading to enhanced dissolution velocity and saturation solubility.[4][14][15][16]

• Cyclodextrin (B1172386) Complexation: Encapsulating the (1R)-Chrysanthemolactone molecule within a cyclodextrin cavity can significantly increase its aqueous solubility.[17][18][19][20]

Troubleshooting Guides

Issue 1: Precipitation of (1R)-Chrysanthemolactone upon dilution of DMSO stock solution in aqueous media.

• Cause: The aqueous medium is a poor solvent for (1R)-Chrysanthemolactone, and upon dilution, the compound crashes out of the solution as the concentration of the organic solvent decreases.

• Troubleshooting Steps:

  • Decrease the final concentration: Try further diluting your stock solution to a lower final concentration in the aqueous medium.

  • Use a surfactant: Incorporate a non-ionic surfactant, such as Tween 80, into the aqueous medium before adding the (1R)-Chrysanthemolactone stock solution.[1] This can help to maintain the compound in solution.

  • Optimize the co-solvent system: Experiment with a co-solvent system, such as a mixture of DMSO and PEG300, before the final dilution into the aqueous phase.[1]

Issue 2: Inconsistent results in biological assays.

• Cause: Poor solubility can lead to inconsistent concentrations of the active compound in your experiments, resulting in high variability in the data.

• Troubleshooting Steps:

  • Verify solubility: Before conducting biological assays, confirm the solubility of your (1R)-Chrysanthemolactone formulation under your specific experimental conditions (e.g., temperature, pH, media components).

  • Employ a robust solubilization technique: For critical experiments, move beyond simple DMSO dissolution. Utilize one of the advanced techniques detailed in the experimental protocols below (Solid Dispersion, Nanosuspension, or Cyclodextrin Complexation) to ensure a stable and consistent formulation.

  • Characterize your formulation: After preparing your formulation, characterize it to ensure quality and consistency. For example, for nanosuspensions, measure particle size and distribution. For solid dispersions, perform dissolution testing.[4][10]

Quantitative Data Summary

Table 1: Common Excipients for Formulating Poorly Soluble Compounds

Excipient	Type	Typical Use	Reference
Dimethyl Sulfoxide (DMSO)	Organic Solvent	Preparing concentrated stock solutions.	[1]
Polyethylene Glycol (PEG)	Co-solvent/Carrier	Dissolving compounds for oral formulations; carrier in solid dispersions.	[1][11]
Tween 80 (Polysorbate 80)	Surfactant	Enhancing wettability and preventing precipitation in aqueous solutions.	[1]
Carboxymethyl cellulose	Suspending Agent	Creating stable suspensions for oral administration.	[1]
β-Cyclodextrins	Complexing Agent	Forming inclusion complexes to increase aqueous solubility.	[19]

Experimental Protocols

Protocol 1: Preparation of (1R)-Chrysanthemolactone Solid Dispersion by Solvent Evaporation Method

• Selection of Carrier: Choose a hydrophilic carrier such as Polyvinylpyrrolidone (PVP K30) or a Polyethylene Glycol (e.g., PEG 4000).[10][11]

• Dissolution: Weigh the desired amounts of (1R)-Chrysanthemolactone and the carrier. Dissolve both components in a common volatile solvent, such as ethanol (B145695) or a mixture of dichloromethane (B109758) and ethanol.[3][21]

• Solvent Evaporation: Evaporate the solvent using a rotary evaporator under vacuum. The temperature should be kept as low as possible to prevent degradation of the compound.

• Drying: Dry the resulting solid film in a vacuum oven at a suitable temperature (e.g., 40-50°C) to remove any residual solvent.

• Pulverization: Scrape the dried solid dispersion and pulverize it using a mortar and pestle. Sieve the powder to obtain a uniform particle size.

• Characterization: Characterize the solid dispersion using techniques like Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the amorphous state of the drug.[10] Perform dissolution studies to assess the enhancement in solubility.

Protocol 2: Preparation of (1R)-Chrysanthemolactone Nanosuspension by High-Pressure Homogenization

• Preparation of Suspension: Disperse the micronized (1R)-Chrysanthemolactone powder in an aqueous solution containing a stabilizer. A combination of surfactants and polymers (e.g., Pluronic F68, Tween 80, PVP K25) is often used for stabilization.[15][22][23]

• Pre-milling (Optional but Recommended): To improve the efficiency of homogenization, the suspension can be pre-milled using a high-shear mixer.

• High-Pressure Homogenization: Subject the suspension to high-pressure homogenization. The pressure and number of cycles will need to be optimized to achieve the desired particle size (typically below 1 µm).[16]

• Characterization: Measure the particle size, polydispersity index (PDI), and zeta potential of the nanosuspension using a particle size analyzer.

• Post-processing (Optional): The nanosuspension can be converted into a solid dosage form by freeze-drying or spray-drying to improve long-term stability.[16]

Protocol 3: Preparation of (1R)-Chrysanthemolactone-Cyclodextrin Inclusion Complex by Kneading Method

• Selection of Cyclodextrin: Choose a suitable cyclodextrin, such as β-cyclodextrin or a modified version like hydroxypropyl-β-cyclodextrin (HP-β-CD), which generally offers higher solubility.[20]

• Molar Ratio: Determine the molar ratio of (1R)-Chrysanthemolactone to cyclodextrin (commonly 1:1).

• Kneading: Place the cyclodextrin in a mortar and add a small amount of a water-ethanol mixture to form a paste. Gradually add the (1R)-Chrysanthemolactone powder to the paste and knead for a specified period (e.g., 45-60 minutes).[17][18][24]

• Drying: Dry the resulting product in an oven at a controlled temperature (e.g., 50-60°C) until a constant weight is achieved.

• Sieving: Pass the dried complex through a sieve to obtain a uniform powder.

• Characterization: Confirm the formation of the inclusion complex using DSC, XRD, FTIR, and Nuclear Magnetic Resonance (NMR) spectroscopy.[25] Evaluate the increase in solubility through phase solubility studies.

Visualizations

Caption: Workflow for enhancing the solubility of (1R)-Chrysanthemolactone.

(1R)-Chrysanthemolactone, as a sesquiterpene lactone-related compound, may modulate key cellular signaling pathways.[26][27][28] Understanding these interactions is crucial for interpreting its biological effects.

Caption: Potential signaling pathways modulated by lactone compounds.

References

• 1. (1R)-Chrysanthemolactone | Terpenoids | 14087-70-8 | Invivochem [invivochem.com]
• 2. (1R)-CHRYSANTHEMOLACTONE | 14087-70-8 [chemicalbook.com]
• 3. jddtonline.info [jddtonline.info]
• 4. Nanosuspension: An approach to enhance solubility of drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (1R)-chrysanthemolactone, 14087-70-8 [thegoodscentscompany.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 8. Formulation Strategies For Poorly Soluble Molecules [outsourcedpharma.com]
• 9. researchgate.net [researchgate.net]
• 10. ijisrt.com [ijisrt.com]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. jopcr.com [jopcr.com]
• 13. japer.in [japer.in]
• 14. hrpub.org [hrpub.org]
• 15. Preparation and evaluation of nanosuspensions for enhancing the dissolution of poorly soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Nanosuspension Technology for Delivery of Poorly Soluble Drugs and Its Applications: A Review | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 17. humapub.com [humapub.com]
• 18. oatext.com [oatext.com]
• 19. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 20. cyclodextrin inclusion complexes: Topics by Science.gov [science.gov]
• 21. asiapharmaceutics.info [asiapharmaceutics.info]
• 22. Nanosuspensions of poorly soluble drugs: preparation and development by wet milling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 24. japer.in [japer.in]
• 25. mdpi.com [mdpi.com]
• 26. oaepublish.com [oaepublish.com]
• 27. researchgate.net [researchgate.net]
• 28. Frontiers | The Effects of Sesquiterpene Lactones on the Differentiation of Human or Animal Cells Cultured In-Vitro: A Critical Systematic Review [frontiersin.org]

Preventing racemization during (1R)-Chrysanthemolactone synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing racemization during the synthesis of (1R)-Chrysanthemolactone.

Troubleshooting Guide: Preventing Racemization

Racemization, the formation of an equal mixture of enantiomers from a single enantiomer, is a critical challenge in the synthesis of chiral molecules like (1R)-Chrysanthemolactone. The primary cause of racemization in this context is the epimerization of the chiral center at the C1 position of the cyclopropane (B1198618) ring, which is alpha to the carbonyl group of the lactone. This guide will help you identify potential causes of racemization and provide solutions to maintain the stereochemical integrity of your product.

Problem: Loss of enantiomeric excess (e.e.) in the final (1R)-Chrysanthemolactone product.

Initial Assessment:

• Confirm the enantiomeric purity of your starting material, (1R)-trans-chrysanthemic acid. Use chiral HPLC or GC to determine the e.e. of the starting material. If the starting material is already partially racemized, the final product will reflect this.

• Analyze the enantiomeric excess of the crude and purified lactone. This will help determine if racemization is occurring during the reaction or the purification step.

Diagram: Troubleshooting Workflow for Racemization

Caption: Troubleshooting workflow for identifying and resolving racemization issues.

Potential Causes and Solutions

Potential Cause	Explanation	Recommended Solutions
Harsh Reaction Conditions	The presence of strong acids or bases, or high temperatures, can facilitate the formation of an enolate intermediate at the C1 position, which is achiral. Reprotonation of this intermediate can occur from either face, leading to racemization.	- Use mild reaction conditions: Employ milder acids (e.g., PPTS, CSA) or bases (e.g., hindered amines) for lactonization.- Lower the reaction temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.- Minimize reaction time: Monitor the reaction closely and quench it as soon as the starting material is consumed.
Inappropriate Reagents	Certain reagents used for lactonization can promote epimerization. For example, strong, non-hindered bases can readily deprotonate the alpha-proton.	- Utilize stereoretentive methods: Consider methods that proceed through a mechanism that does not involve deprotonation at the chiral center. This could include enzymatic methods or specific lactonization reagents known to preserve stereochemistry.
Purification-Induced Racemization	Standard silica gel can be slightly acidic and may cause racemization of sensitive compounds, especially with prolonged exposure. Similarly, basic or acidic additives in chromatography solvents can be problematic.	- Use neutral or deactivated silica gel: Passivate the silica gel by washing it with a solution of triethylamine (B128534) in the eluent system, followed by flushing with the eluent alone.- Avoid acidic or basic additives in the eluent: If additives are necessary, use them in the lowest possible concentration and consider their potential to cause racemization.
Starting Material Purity	The enantiomeric purity of the final lactone is limited by the purity of the starting (1R)-trans-chrysanthemic acid.	- Verify the enantiomeric excess (e.e.) of the starting material: Use a reliable analytical method such as chiral HPLC or GC.- Consider chiral resolution: If the starting material has low e.e., a resolution step may be necessary before lactonization.

Frequently Asked Questions (FAQs)

Q1: What is the most common mechanism for racemization during the synthesis of (1R)-Chrysanthemolactone?

A1: The most probable mechanism for racemization is through the formation of an enolate intermediate. The proton at the C1 position of the cyclopropane ring is acidic due to its proximity to the carbonyl group. In the presence of a base, this proton can be abstracted to form a planar, achiral enolate. Subsequent protonation of this enolate can occur from either side, leading to a mixture of the (R) and (S) enantiomers. Acid-catalyzed enolization can also occur, leading to the same outcome.

Diagram: Mechanism of Racemization

Caption: Base-catalyzed racemization via an achiral enolate intermediate.

Q2: Which analytical techniques are suitable for determining the enantiomeric excess of (1R)-Chrysanthemolactone?

A2: The enantiomeric excess of (1R)-Chrysanthemolactone can be determined using chiral chromatography techniques.

• Chiral High-Performance Liquid Chromatography (HPLC): This is a widely used and reliable method. A chiral stationary phase (CSP) is used to separate the enantiomers. The choice of the specific chiral column and the mobile phase is crucial and may require some optimization.

• Chiral Gas Chromatography (GC): This technique is also very effective, particularly for volatile compounds. A chiral capillary column is used for the separation. Derivatization of the lactone may sometimes be necessary to improve its volatility and separation.

Q3: Are there any enzymatic methods for the synthesis of (1R)-Chrysanthemolactone that can minimize racemization?

A3: Yes, enzymatic methods are an excellent option for minimizing racemization as they are highly stereospecific. A potential enzymatic route would involve the use of a lipase (B570770) or an esterase. For instance, a chemoenzymatic approach could involve the kinetic resolution of a racemic chrysanthemic acid ester, followed by the lactonization of the desired enantiomerically pure hydroxy acid. Alternatively, a direct enzymatic lactonization of a suitable precursor could be explored. These methods often proceed under mild conditions (neutral pH, room temperature), which significantly reduces the risk of racemization.

Experimental Protocols

Protocol 1: General Procedure for Mild Acid-Catalyzed Lactonization

This protocol aims to minimize racemization by using a mild acid catalyst and controlled temperature.

• Dissolve (1R)-trans-chrysanthemic acid (1.0 eq.) in a suitable aprotic solvent (e.g., toluene, dichloromethane) under an inert atmosphere (e.g., nitrogen or argon).

• Add a catalytic amount of a mild acid such as pyridinium (B92312) p-toluenesulfonate (PPTS) (0.1 eq.) or camphorsulfonic acid (CSA) (0.1 eq.).

• Heat the reaction mixture to a moderate temperature (e.g., 40-60 °C) and monitor the progress of the reaction by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by washing with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by column chromatography on neutral or deactivated silica gel.

• Analyze the enantiomeric excess of the purified product by chiral HPLC or GC.

Protocol 2: Chiral HPLC Analysis of (1R)-Chrysanthemolactone

This is a general guideline for developing a chiral HPLC method. The exact conditions will depend on the specific chiral column available.

• Column: Chiral stationary phase column (e.g., Chiralcel OD-H, Chiralpak AD-H, or equivalent).

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) is a common starting point. The ratio will need to be optimized to achieve baseline separation of the enantiomers. For example, start with a 90:10 (v/v) mixture of hexane:isopropanol.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Detection: UV detector at a suitable wavelength (e.g., 220 nm).

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

• Injection Volume: 5-10 µL.

• Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: e.e. (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] x 100.

Quantitative Data Summary

The following table summarizes hypothetical data on the effect of different reaction conditions on the enantiomeric excess of (1R)-Chrysanthemolactone. This data is illustrative and should be confirmed experimentally.

Lactonization Method	Catalyst/Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	e.e. (%)
Acid-Catalyzed	p-Toluenesulfonic acid	Toluene	110	6	85	80
Acid-Catalyzed	PPTS	Dichloromethane	40	12	78	95
Base-Catalyzed	Sodium Hydride	THF	25	4	90	75
Enzymatic	Lipase	Phosphate Buffer/Toluene	30	24	65	>99

Disclaimer: The information provided in this technical support center is for guidance purposes only. Researchers should always consult the primary literature and conduct their own optimization studies. Safety precautions should be taken when handling all chemicals.

Technical Support Center: GC-MS Analysis of (1R)-Chrysanthemolactone

Welcome to the technical support center for the GC-MS analysis of (1R)-Chrysanthemolactone. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (1R)-Chrysanthemolactone and why is its GC-MS analysis important?

(1R)-Chrysanthemolactone is a monoterpenoid, a class of natural products with diverse biological activities.[1][2] It can be isolated from the flowers of Dendranthema indicum.[1] GC-MS analysis is a crucial technique for the identification and quantification of (1R)-Chrysanthemolactone in various samples, which is essential for research, quality control, and drug development.

Q2: What are the most common issues encountered during the GC-MS analysis of (1R)-Chrysanthemolactone?

The most common issues include poor peak shape (tailing or fronting), the appearance of unexpected peaks (artifacts), low sensitivity, and retention time shifts. These problems can often be attributed to the thermal lability of the lactone functional group and potential interactions with the GC system.

Q3: What are artifacts in the context of GC-MS analysis?

Artifacts are extraneous peaks in a chromatogram that do not originate from the sample in its native state. They can be formed through various processes such as thermal degradation of the analyte in the injector or column, reactions with the stationary phase, or contamination from the sample preparation process or the instrument itself.[3] For thermally sensitive molecules like lactones, thermal decomposition is a primary source of artifact formation.[3][4]

Q4: How can I confirm if an unexpected peak is an artifact?

To determine if a peak is an artifact, you can try the following:

• Vary the injector temperature: A significant change in the relative peak area of the suspected artifact with a change in injector temperature suggests it may be a thermal degradation product.[3]

• Use a different injection technique: Techniques like cool on-column injection, which introduce the sample into the column at a lower temperature, can help minimize thermal degradation and thus reduce or eliminate thermal artifacts.[5]

• Analyze a standard: Inject a certified reference standard of (1R)-Chrysanthemolactone. The presence of peaks other than the main analyte could indicate artifact formation under your analytical conditions.

• Derivatization: If the analyte is derivatized and the artifact peak disappears or is significantly reduced, it was likely a product of the underivatized analyte's degradation.[6][7]

Troubleshooting Guides

Issue 1: Presence of Multiple or Unexpected Peaks (Potential Artifact Formation)

Symptoms:

• You observe more peaks in your chromatogram than expected.

• The mass spectra of these unexpected peaks suggest they are related to (1R)-Chrysanthemolactone (e.g., isomers, degradation products).

Possible Causes:

• Thermal Degradation: (1R)-Chrysanthemolactone, being a lactone, may be susceptible to thermal degradation in the hot GC injector, leading to the formation of isomers or breakdown products.[3][4] High injector temperatures can promote these reactions.[8]

• Active Sites: Active sites in the injector liner or the column can catalyze the degradation of the analyte.

Troubleshooting Steps:

• Lower the Injector Temperature: Gradually decrease the injector temperature in increments of 10-20°C to find the optimal temperature that allows for efficient volatilization without causing degradation.

• Use a Deactivated Liner: Employ a liner with a high-quality deactivation to minimize interactions between the analyte and the liner surface.

• Consider a Different Injection Technique: If lowering the temperature is not effective, consider using a programmable temperature vaporizer (PTV) inlet or a cool on--column injection method.[5][9] These techniques introduce the sample at a lower initial temperature, minimizing thermal stress on the analyte.

• Column Maintenance: Ensure your GC column is in good condition. If the column is old or has been exposed to harsh conditions, active sites may have developed. Trimming the first few centimeters of the column or replacing it may be necessary.[10]

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• The chromatographic peak for (1R)-Chrysanthemolactone is asymmetrical, with a "tail" or "front."

Possible Causes:

• Active Sites: Polar functional groups in (1R)-Chrysanthemolactone can interact with active sites (e.g., silanol (B1196071) groups) in the liner, column, or other parts of the flow path.[10]

• Column Overload: Injecting too much sample can lead to peak fronting.

• Inappropriate Column Phase: The polarity of the stationary phase may not be optimal for the analyte.

Troubleshooting Steps:

• Check for Active Sites: As with artifact formation, use a deactivated liner and ensure the column is in good condition.

• Reduce Injection Volume/Concentration: Dilute your sample or reduce the injection volume to see if the peak shape improves.

• Optimize Column Choice: A mid-polarity column is often a good starting point for monoterpenoids. If tailing persists, consider a column with a more inert stationary phase.

• Derivatization: Derivatizing the molecule can reduce its polarity and interactions with active sites, leading to improved peak shape.[6][11][12]

Issue 3: Low Response or No Peak

Symptoms:

• The peak for (1R)-Chrysanthemolactone is very small or absent, even with a standard of known concentration.

Possible Causes:

• Analyte Degradation: Severe thermal degradation can lead to a significant loss of the parent compound.

• Adsorption: The analyte may be irreversibly adsorbed onto active sites in the system.

• Leaks: A leak in the system can lead to a general loss of signal.

Troubleshooting Steps:

• Follow Troubleshooting for Artifacts and Peak Tailing: The same steps to reduce degradation and active site interaction will help improve analyte response.

• Check for Leaks: Perform a leak check on your GC-MS system, paying close attention to the injector seal, column fittings, and septum.

• Verify Injection: Ensure the syringe is functioning correctly and delivering the sample to the injector.

Experimental Protocols

Standard GC-MS Analysis Protocol for (1R)-Chrysanthemolactone

This protocol provides a starting point for the analysis. Optimization may be required based on your specific instrument and sample matrix.

• Sample Preparation:

  • Dissolve the sample containing (1R)-Chrysanthemolactone in a suitable solvent (e.g., ethyl acetate, dichloromethane) to a final concentration of 10-100 µg/mL.

  • If necessary, perform extraction and cleanup steps to remove interfering matrix components.

• GC-MS Parameters:

  • Injector: Splitless mode, 220°C (optimize as needed)

  • Liner: Deactivated, single taper with glass wool

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, mid-polarity phase (e.g., 5% phenyl-methylpolysiloxane)

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp: 10°C/min to 250°C

    • Hold: 5 minutes at 250°C

  • MS Transfer Line: 250°C

  • Ion Source: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-350

Derivatization Protocol (Silylation)

Derivatization can improve the thermal stability and chromatographic behavior of (1R)-Chrysanthemolactone.[6][7] Silylation is a common derivatization technique.[11][13]

• Reagents:

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Pyridine (B92270) (or other suitable solvent)

• Procedure:

  • Evaporate a known amount of the dried sample extract or standard to complete dryness under a gentle stream of nitrogen.

  • Add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS to the dried sample.

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Allow the vial to cool to room temperature before injecting 1 µL into the GC-MS.

Data Presentation

Table 1: Effect of Injector Temperature on (1R)-Chrysanthemolactone and Artifact Peak Areas (Hypothetical Data)

Injector Temperature (°C)	(1R)-Chrysanthemolactone Peak Area	Artifact 1 Peak Area	Artifact 2 Peak Area
250	500,000	150,000	75,000
220	750,000	50,000	10,000
200	800,000	5,000	Not Detected

This table illustrates how decreasing the injector temperature can lead to a higher peak area for the target analyte and a significant reduction in artifact formation.

Table 2: Comparison of Peak Asymmetry Before and After Derivatization (Hypothetical Data)

Analyte Form	Tailing Factor
Underivatized (1R)-Chrysanthemolactone	2.5
Silylated (1R)-Chrysanthemolactone	1.1

This table demonstrates the improvement in peak shape (a tailing factor closer to 1 indicates a more symmetrical peak) after derivatization.

Visualizations

Caption: Logical workflow illustrating potential pathways for artifact formation during GC-MS analysis.

Caption: A troubleshooting decision tree for addressing common GC-MS issues with (1R)-Chrysanthemolactone.

References

• 1. (1R)-CHRYSANTHEMOLACTONE | 14087-70-8 [chemicalbook.com]
• 2. (1R)-Chrysanthemolactone | Terpenoids | 14087-70-8 | Invivochem [invivochem.com]
• 3. Reducing GC-MS Artifacts in Sample-rich Matrices [eureka.patsnap.com]
• 4. Thermal Degradation of Small Molecules: A Global Metabolomic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Injection artifacts in odorant analysis by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Artifact formation during gas chromatographic-mass spectrometric analysis of a methylsulfinyl-containing metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of a Gas Chromatography with High-Resolution Time-of-Flight Mass Spectrometry Methodology for BDNPA/F - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. jfda-online.com [jfda-online.com]
• 13. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]

Technical Support Center: Enhancing the Biological Stability of (1R)-Chrysanthemolactone Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the experimental evaluation of (1R)-Chrysanthemolactone derivatives.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the in vitro and in vivo analysis of (1R)-Chrysanthemolactone derivatives.

Problem	Possible Cause	Recommended Solution
High variability in metabolic stability assay results.	Inconsistent cell confluence or cell health in hepatocyte-based assays.	Ensure consistent cell seeding density and viability for all experiments. Regularly check cell morphology and confluence before initiating the assay.
Pipetting errors, especially with small volumes of compounds or enzymes.	Use calibrated pipettes and consider using automated liquid handlers for improved precision. Prepare master mixes to minimize pipetting variability.
Degradation of the compound in the assay buffer.	Perform a buffer stability test without the metabolic enzymes to assess the inherent stability of the derivative under the assay conditions.
Low oral bioavailability in animal models despite good in vitro permeability.	High first-pass metabolism in the liver.	Correlate in vivo findings with in vitro metabolic stability data from liver microsomes or hepatocytes to assess the extent of hepatic clearance.[1]
Efflux by transporters such as P-glycoprotein (P-gp) in the intestine.	Conduct in vitro transporter assays (e.g., Caco-2 permeability assays with and without P-gp inhibitors) to determine if the compound is a substrate for efflux transporters.[2][3]
Poor solubility in gastrointestinal fluids.	Evaluate the solubility of the derivative at different pH values simulating gastric and intestinal conditions. Consider formulation strategies to enhance solubility.
Precipitation of the test compound in the assay medium.	The concentration of the test compound exceeds its solubility in the aqueous assay buffer.	Determine the aqueous solubility of the compound before conducting the assay. Use a lower concentration of the test compound or add a small percentage of a co-solvent (e.g., DMSO), ensuring the final concentration does not inhibit enzyme activity.
Rapid degradation in plasma stability assays.	Hydrolysis of the lactone ring or other labile functional groups by plasma esterases.	Analyze the degradation products using LC-MS to identify the site of hydrolysis. Consider synthesizing more stable analogs by modifying the susceptible functional groups.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of metabolic degradation for sesquiterpene lactones like (1R)-Chrysanthemolactone derivatives?

A1: The primary metabolic pathways for sesquiterpene lactones involve Phase I and Phase II reactions. Phase I metabolism is often dominated by oxidation, reduction, and hydrolysis reactions, primarily mediated by cytochrome P450 enzymes (CYP450s), with CYP3A4 being a major contributor.[2][4] The α,β-unsaturated lactone moiety is a key site for metabolic activity.[2][3] Phase II metabolism involves conjugation reactions, such as glucuronidation, which are catalyzed by UDP-glucuronosyltransferases (UGTs).[2][4]

Q2: How can I improve the in vivo biological stability of my (1R)-Chrysanthemolactone derivative?

A2: Several strategies can be employed to enhance in vivo stability:

• Structural Modification: Modify metabolically labile sites identified through metabolite identification studies. For instance, introducing steric hindrance near the lactone ring can reduce susceptibility to hydrolysis.

• Prodrug Approach: Convert the active molecule into a prodrug that is more stable in the gastrointestinal tract and plasma, and is converted to the active form at the target site.

• Formulation Development: Utilize advanced formulation techniques such as nanoformulations (e.g., liposomes, nanoparticles) to protect the compound from degradation and enhance its absorption.

Q3: Which in vitro assays are most relevant for assessing the biological stability of (1R)-Chrysanthemolactone derivatives?

A3: The following in vitro assays are highly recommended:

• Metabolic Stability Assays: Using liver microsomes, S9 fractions, or hepatocytes to determine the intrinsic clearance of the compound.[1][5][6] Hepatocyte assays provide a more comprehensive picture as they contain both Phase I and Phase II enzymes.[5][6]

• Plasma Stability Assays: To evaluate the susceptibility of the compound to hydrolysis by plasma enzymes.[7][8]

• Caco-2 Permeability Assays: To assess intestinal permeability and identify potential efflux by transporters like P-glycoprotein.

Q4: What control compounds should I use in my metabolic stability assays?

A4: It is crucial to include control compounds with known metabolic fates to validate the assay performance. For CYP3A4-mediated metabolism, testosterone (B1683101) or midazolam are commonly used as positive controls. For compounds with high stability, a low-clearance compound like verapamil (B1683045) can be included.

Experimental Protocols

Metabolic Stability Assay using Liver Microsomes

This protocol outlines the procedure for determining the in vitro metabolic stability of a (1R)-Chrysanthemolactone derivative using liver microsomes.

• Preparation of Reagents:

  • Test Compound Stock Solution: Prepare a 10 mM stock solution of the (1R)-Chrysanthemolactone derivative in DMSO.

  • NADPH Regenerating System (NRS): Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate (B84403) buffer (pH 7.4).

  • Liver Microsomes: Thaw pooled liver microsomes (e.g., human, rat) on ice. Dilute to the desired concentration (e.g., 0.5 mg/mL) with cold phosphate buffer.

• Incubation:

  • Pre-warm a solution of the test compound (final concentration, e.g., 1 µM) and liver microsomes in a 96-well plate at 37°C for 10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NRS.

  • Incubate the plate at 37°C with gentle shaking.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile (B52724) containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the disappearance of the parent compound over time using LC-MS/MS.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • Calculate the half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint = (0.693 / t½) / (mg microsomal protein/mL).

Quantitative Data Summary

The following table provides an example of how to present metabolic stability data for different (1R)-Chrysanthemolactone derivatives. Note: The data presented here is hypothetical and for illustrative purposes only.

Derivative	Structure Modification	t½ (min) in Human Liver Microsomes	Intrinsic Clearance (µL/min/mg protein)
CL-001	Parent Compound	15	46.2
CL-002	Methylation at C-X	45	15.4
CL-003	Fluorination at C-Y	>60	<11.6
CL-004	Ester to Amide	25	27.7

Visualizations

Experimental Workflow for Metabolic Stability Assessment

Caption: Workflow for in vitro metabolic stability assay.

Potential Signaling Pathways for Investigation

The following diagram illustrates key signaling pathways that are often modulated by natural products and could be relevant for investigating the mechanism of action of (1R)-Chrysanthemolactone derivatives.

Caption: Key signaling pathways potentially modulated by natural products.

References

• 1. Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Modulation of cell signaling pathways by Phyllanthus amarus and its major constituents: potential role in the prevention and treatment of inflammation and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Consideration of Vendor-Related Differences in Hepatic Metabolic Stability Data to Optimize Early ADME Screening in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. Chapter 29 – Metabolic Stability Methods | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Method Validation for (1R)-Chrysanthemolactone Analysis

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the method validation for the analysis of (1R)-Chrysanthemolactone. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for the enantioselective analysis of (1R)-Chrysanthemolactone and related compounds?

A1: High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most prevalent and robust method for the enantioselective analysis of (1R)-Chrysanthemolactone and its precursors, such as chrysanthemic acid. This technique allows for the direct separation of enantiomers. Gas Chromatography (GC) with a chiral column is also a viable option, particularly for volatile derivatives.

Q2: How do I select an appropriate chiral column for the HPLC analysis of (1R)-Chrysanthemolactone?

A2: The selection of a chiral stationary phase is critical for successful enantiomeric separation. For compounds like chrysanthemolactone, polysaccharide-based CSPs (e.g., those derived from cellulose (B213188) or amylose) are often a good starting point. It is recommended to screen a few different chiral columns with varying selectivities to find the optimal one for your specific mobile phase conditions. For the separation of the related chrysanthemic acid, terguride-based CSPs have also been shown to be effective, with the (1R)-isomers typically eluting before the (1S)-isomers.

Q3: What are the key method validation parameters I need to assess for the analysis of (1R)-Chrysanthemolactone?

A3: According to regulatory guidelines from bodies like the ICH and FDA, the key validation parameters to assess include:

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Range: The interval between the upper and lower concentration levels of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Q4: How do I prepare a sample of (1R)-Chrysanthemolactone for HPLC or GC analysis, especially from a complex matrix like a plant extract?

A4: Sample preparation is crucial to minimize matrix effects and protect the analytical column. A general workflow for plant extracts would involve:

• Extraction: Extraction of (1R)-Chrysanthemolactone from the matrix using a suitable organic solvent (e.g., methanol, acetonitrile).

• Filtration: Removal of particulate matter by filtering the extract through a 0.45 µm or 0.22 µm filter.

• Solid-Phase Extraction (SPE): For complex matrices, an SPE cleanup step may be necessary to remove interfering substances. A C18 or silica-based sorbent could be appropriate, depending on the polarity of the analyte and the matrix components.

Experimental Protocols

HPLC Method for Enantioselective Analysis of (1R)-Chrysanthemolactone

This protocol is a starting point and may require optimization.

• Chromatographic System: High-Performance Liquid Chromatograph with a UV detector.

• Column: Chiral Stationary Phase Column (e.g., Cellulose or Amylose-based, 4.6 x 250 mm, 5 µm).

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v). The exact ratio may need to be optimized for best resolution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase to a final concentration within the linear range of the method. Filter through a 0.45 µm syringe filter before injection.

Forced Degradation Study Protocol

To ensure the stability-indicating nature of the analytical method, forced degradation studies should be performed.

• Acid Hydrolysis: Treat the sample with 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: Treat the sample with 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105 °C for 48 hours.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) for 24 hours.

After exposure, neutralize the acid and base-treated samples and dilute all samples to an appropriate concentration before analysis by the validated HPLC method. The method is considered stability-indicating if the degradation products are well-resolved from the main (1R)-Chrysanthemolactone peak.

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
Resolution (between enantiomers)	> 1.5
%RSD of peak areas (n=6)	≤ 2.0%

Table 2: Method Validation Summary

Validation Parameter	Acceptance Criteria
Linearity (Correlation Coefficient, r²)	≥ 0.999
Range	5 - 50 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%
Precision (%RSD)
- Repeatability (Intra-day)	≤ 2.0%
- Intermediate Precision (Inter-day)	≤ 2.0%
LOD	~0.5 µg/mL
LOQ	~1.5 µg/mL
Robustness	No significant impact on results

Troubleshooting Guides

Chromatographic Issues

Q: I am observing poor resolution between the enantiomers. What should I do?

A:

• Optimize Mobile Phase: Adjust the ratio of the polar modifier (e.g., isopropanol) in your mobile phase. A small change can have a significant impact on chiral recognition.

• Lower the Flow Rate: Reducing the flow rate can sometimes improve resolution by allowing more time for interaction with the chiral stationary phase.

• Change Column Temperature: Varying the column temperature can affect the thermodynamics of the chiral separation. Try analyzing at both lower and higher temperatures.

• Try a Different Chiral Column: If optimization of the mobile phase and other parameters does not yield sufficient resolution, the selected chiral stationary phase may not be suitable for this separation.

Q: My peaks are tailing. How can I improve the peak shape?

A:

• Check for Column Overload: Inject a lower concentration of your sample to see if the tailing improves.

• Mobile Phase Additives: For acidic or basic analytes, adding a small amount of an acid (e.g., trifluoroacetic acid) or a base (e.g., diethylamine) to the mobile phase can improve peak shape by suppressing unwanted interactions with the stationary phase.

• Check for Column Contamination: Flush the column with a strong solvent to remove any strongly retained contaminants. If the problem persists, the column may need to be replaced.

• Ensure Proper pH: If using a buffered mobile phase, ensure the pH is appropriate for the analyte's pKa to maintain a consistent ionization state.

Q: I am seeing split peaks in my chromatogram. What is the cause?

A:

• Sample Solvent Incompatibility: Ensure your sample is dissolved in a solvent that is compatible with the mobile phase. Ideally, use the mobile phase as the sample solvent.

• Column Void: A void at the head of the column can cause peak splitting. This can sometimes be rectified by reversing and flushing the column, but often requires column replacement.

• Co-eluting Impurity: The split peak may actually be two closely eluting compounds. Try changing the mobile phase composition or gradient to improve separation.

Visualizations

Caption: A streamlined workflow for analytical method validation.

Caption: Decision tree for common HPLC troubleshooting scenarios.

Troubleshooting poor peak shape in HPLC analysis of (1R)-Chrysanthemolactone

Welcome to the technical support center for the HPLC analysis of (1R)-Chrysanthemolactone. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their chromatographic methods for this and similar chiral compounds.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an HPLC method for (1R)-Chrysanthemolactone analysis?

A1: For chiral separation of terpene lactones like (1R)-Chrysanthemolactone, a normal-phase HPLC method using a polysaccharide-based chiral stationary phase (CSP) is a common and effective starting point. These columns, such as those based on derivatized cellulose (B213188) or amylose, are known to provide excellent enantioselectivity for a wide range of chiral compounds, including lactones.[1] A typical mobile phase would consist of a mixture of a non-polar solvent like hexane (B92381) and an alcohol modifier such as isopropanol (B130326) or ethanol.

Q2: Why am I seeing poor peak shape (tailing, fronting, or splitting) for my (1R)-Chrysanthemolactone peak?

A2: Poor peak shape in HPLC can arise from a variety of factors, categorized as either chemical or physical issues. Chemical problems often affect individual peaks differently and can include secondary interactions with the stationary phase, improper mobile phase pH, or column overload. Physical problems, such as a clogged frit or a void in the column, tend to affect all peaks in the chromatogram similarly.[2] For chiral compounds like (1R)-Chrysanthemolactone, peak shape issues can also be particularly sensitive to mobile phase composition and temperature.

Q3: How can I improve the resolution between the enantiomers of a chiral lactone?

A3: Improving enantiomeric resolution often requires careful optimization of several parameters. Adjusting the mobile phase composition, specifically the ratio of the non-polar solvent to the alcohol modifier, can have a significant impact. Lowering the flow rate can also enhance resolution in chiral separations.[3] Additionally, temperature can play a crucial role; therefore, using a column oven to maintain a stable and optimized temperature is recommended. If these adjustments are insufficient, screening different types of chiral stationary phases may be necessary.

Q4: What are some common sample preparation pitfalls to avoid for this type of analysis?

A4: A common pitfall is injecting samples containing particulates, which can lead to column frit blockage and poor peak shape. Always filter your samples through a 0.22 or 0.45 µm filter before injection. Another issue is using a sample solvent that is much stronger than the mobile phase, which can cause peak distortion, particularly for early-eluting peaks. Whenever possible, dissolve your sample in the initial mobile phase. Finally, be mindful of sample concentration to avoid column overload, which can lead to peak fronting.

Troubleshooting Guides

Issue 1: Peak Tailing

Symptom: The peak for (1R)-Chrysanthemolactone is asymmetrical, with the latter half of the peak being broader than the front half.

Possible Causes and Solutions:

Cause	Recommended Solution
Secondary Interactions	For silica-based columns, acidic silanol (B1196071) groups can interact with the analyte, causing tailing. Ensure your mobile phase is optimized. For reversed-phase, adding a small amount of an acidic modifier like formic or acetic acid can help. For normal-phase, ensure your solvents are of high purity and low water content.
Column Overload	The concentration of the sample injected is too high, saturating the stationary phase. Dilute your sample and reinject. If the peak shape improves, this was likely the cause.
Column Contamination	The column has accumulated contaminants from previous injections. Flush the column with a strong solvent (e.g., isopropanol for normal-phase, or a high percentage of organic solvent for reversed-phase). If the problem persists, consider replacing the column.
Extra-Column Volume	Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening and tailing. Use tubing with a narrow internal diameter and keep the length to a minimum.

Issue 2: Peak Fronting

Symptom: The peak for (1R)-Chrysanthemolactone is asymmetrical, with the front half of the peak being broader than the latter half.

Possible Causes and Solutions:

Cause	Recommended Solution
Column Overload (Concentration)	The sample concentration is too high, leading to a non-linear distribution between the mobile and stationary phases. Reduce the sample concentration and reinject.
Sample Solvent Incompatibility	The sample is dissolved in a solvent significantly stronger than the mobile phase. Prepare your sample in the mobile phase or a weaker solvent if possible.
Column Collapse or Void	A void has formed at the head of the column due to high pressure or inappropriate mobile phase conditions. This often affects all peaks. Try reversing and flushing the column at a low flow rate. If this doesn't resolve the issue, the column may need to be replaced.

Issue 3: Split Peaks

Symptom: The peak for (1R)-Chrysanthemolactone appears as two or more closely eluting peaks.

Possible Causes and Solutions:

Cause	Recommended Solution
Partially Blocked Column Frit	Particulates from the sample or mobile phase have blocked the inlet frit, causing the sample to be distributed unevenly onto the column. If this is the cause, all peaks will likely be split. Try back-flushing the column. If that fails, the frit or the entire column may need replacement.
Sample Solvent/Mobile Phase Mismatch	A significant difference in composition between the sample solvent and the mobile phase can cause peak splitting. Ensure your sample is dissolved in a solvent that is compatible with the mobile phase.
Co-elution of an Impurity	Another compound is eluting at a very similar retention time. To verify, try altering the mobile phase composition or temperature to see if the two peaks separate further.
Void in the Column Packing	A void at the top of the column can cause the sample to travel through two different paths, resulting in a split peak. This will typically affect all peaks in the chromatogram. The column will likely need to be replaced.

Experimental Protocols

Protocol 1: Baseline Chiral HPLC Method for (1R)-Chrysanthemolactone

This protocol provides a starting point for the chiral separation of (1R)-Chrysanthemolactone. Optimization will likely be necessary.

Objective: To achieve baseline separation of the enantiomers of chrysanthemolactone.

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• UV Detector

Chromatographic Conditions:

Parameter	Recommended Condition
Column	Chiral Polysaccharide-based CSP (e.g., Amylose or Cellulose-based, 5 µm, 4.6 x 250 mm)
Mobile Phase	n-Hexane : Isopropanol (90:10, v/v)
Flow Rate	0.8 mL/min
Column Temperature	25°C
Injection Volume	10 µL
Detection	UV at 220 nm

Sample Preparation:

• Accurately weigh a known amount of the sample containing (1R)-Chrysanthemolactone.

• Dissolve the sample in the mobile phase (n-Hexane:Isopropanol 90:10) to a final concentration of approximately 1 mg/mL.

• Vortex the solution to ensure it is fully dissolved.

• Filter the sample through a 0.45 µm PTFE syringe filter into an HPLC vial.

Protocol 2: Column Cleaning and Regeneration (Normal Phase)

Objective: To remove strongly retained contaminants from a normal-phase chiral column.

Procedure:

• Disconnect the column from the detector.

• Flush the column with 100% Isopropanol at a low flow rate (e.g., 0.5 mL/min) for 30-60 minutes.

• Gradually switch back to the mobile phase by introducing it in steps (e.g., 50:50 Isopropanol:Hexane, then 25:75, then the analytical mobile phase).

• Allow the column to equilibrate with the mobile phase for at least 30 minutes before the next injection.

Visualizations

Caption: A workflow diagram for troubleshooting poor peak shape in HPLC analysis.

Caption: A general experimental workflow for the HPLC analysis of (1R)-Chrysanthemolactone.

References

• 1. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 2. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 3. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Validating the Insecticidal Activity of (1R)-Chrysanthemolactone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the insecticidal activity of (1R)-Chrysanthemolactone and its chemical relatives, the natural pyrethrins (B594832) and synthetic pyrethroids. Due to the limited availability of public data on the specific insecticidal activity of (1R)-Chrysanthemolactone, this document focuses on a detailed comparison between a representative natural pyrethrin (Pyrethrin I) and a widely used synthetic pyrethroid (Permethrin). The structural relationship of (1R)-Chrysanthemolactone to these compounds suggests a similar mode of action.

Executive Summary

Natural pyrethrins, extracted from Chrysanthemum cinerariifolium, are known for their rapid insecticidal action and low mammalian toxicity. Synthetic pyrethroids were developed to mimic the effectiveness of natural pyrethrins but with enhanced stability in the environment. Both classes of compounds primarily act as neurotoxins, targeting the voltage-gated sodium channels in insect nerve cells, leading to paralysis and death.[1][2] This guide presents available quantitative data on the insecticidal efficacy of Pyrethrin I and Permethrin against common insect vectors, details the experimental protocols for these bioassays, and visualizes the underlying signaling pathways and experimental workflows.

Comparative Analysis of Insecticidal Activity

The insecticidal efficacy of Pyrethrin I and Permethrin has been evaluated against various insect species. The following tables summarize the available data for two common model organisms: the mosquito Aedes aegypti and the cowpea aphid Aphis craccivora.

Table 1: Insecticidal Activity against Aedes aegypti (Mosquito)

Compound	Bioassay Type	Metric	Value	Source
(1R)-Chrysanthemolactone	Data not available	-	-	-
Pyrethrin I	Topical Application	LD50	Data not publicly available	-
Permethrin	Topical Application	LD50	Data not publicly available	-

Note: While specific LD50 values for topical application on Aedes aegypti were not found in the provided search results, the protocols for such assays are well-established.

Table 2: Insecticidal Activity against Aphis craccivora (Cowpea Aphid)

Compound	Bioassay Type	Metric	Value (ppm)	Source
(1R)-Chrysanthemolactone	Data not available	-	-	-
Pyrethrin I	Data not publicly available	LC50	-	-
Permethrin	Leaf-dip & Direct Spray	LC50	Data varies by study	[3]

Note: Specific LC50 values for Pyrethrin I against Aphis craccivora were not found in the provided search results. For Permethrin, while its use against Aphis craccivora is documented, specific LC50 values can vary depending on the experimental setup and aphid population.

Mechanism of Action: Targeting Voltage-Gated Sodium Channels

Both natural pyrethrins and synthetic pyrethroids exert their insecticidal effects by targeting the voltage-gated sodium channels in the nerve cell membranes of insects.[4][5][6][7] This interaction disrupts the normal flow of sodium ions, leading to prolonged depolarization of the neuron, repetitive firing of action potentials, and eventual paralysis and death of the insect.[8][9][10]

References

• 1. researchgate.net [researchgate.net]
• 2. entomoljournal.com [entomoljournal.com]
• 3. researchgate.net [researchgate.net]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. Voltage-gated sodium channels as targets for pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. taylorandfrancis.com [taylorandfrancis.com]

Comparative Bioactivity of Chrysanthemolactone Stereoisomers: An Evidence-Based Guide

A Note to Researchers: Direct comparative studies on the bioactivity of individual Chrysanthemolactone stereoisomers are not extensively available in current scientific literature. This guide, therefore, provides a comparative overview of the anti-inflammatory bioactivity of extracts from Chrysanthemum species, from which Chrysanthemolactone is derived. The primary mechanism of action identified for these extracts is the modulation of the NF-κB signaling pathway. This document summarizes the existing experimental data and provides detailed methodologies for key assays to facilitate further research in this area.

Anti-inflammatory Activity of Chrysanthemum Extracts

Extracts from various Chrysanthemum species, notably Chrysanthemum indicum and Chrysanthemum zawadskii, have demonstrated significant anti-inflammatory properties. These effects are primarily attributed to the inhibition of key inflammatory mediators and signaling pathways.

Inhibition of Inflammatory Mediators

The anti-inflammatory effects of Chrysanthemum extracts have been quantified by measuring the reduction of several key pro-inflammatory molecules in cellular models, most commonly in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Extract	Mediator	Assay	Model	IC50 / Inhibition	Reference
Chrysanthemum indicum Ethanolic Extract (CIE)	Nitric Oxide (NO)	Griess Assay	LPS-stimulated RAW 264.7 cells	Dose-dependent inhibition	[1][2]
Chrysanthemum indicum Ethanolic Extract (CIE)	Prostaglandin E2 (PGE2)	ELISA	LPS-stimulated RAW 264.7 cells	Dose-dependent inhibition	[1][2]
Chrysanthemum indicum Ethanolic Extract (CIE)	Tumor Necrosis Factor-α (TNF-α)	ELISA	LPS-stimulated RAW 264.7 cells	Dose-dependent inhibition	[1][2]
Chrysanthemum indicum Ethanolic Extract (CIE)	Interleukin-1β (IL-1β)	ELISA	LPS-stimulated RAW 264.7 cells	Dose-dependent inhibition	[1][2]
Chrysanthemum zawadskii Extract (CZ)	Nitric Oxide (NO)	Griess Assay	LPS-stimulated BV2 microglia	Significant inhibition	[3]
Chrysanthemum zawadskii Extract (CZ)	Interleukin-1β (IL-1β)	Not Specified	LPS-stimulated BV2 microglia	Significant inhibition	[3]

Table 1: Comparative Inhibitory Activity of Chrysanthemum Extracts on Pro-inflammatory Mediators. This table summarizes the inhibitory effects of Chrysanthemum extracts on the production of key inflammatory molecules.

Modulation of the NF-κB Signaling Pathway

A primary mechanism underlying the anti-inflammatory effects of Chrysanthemum extracts is the suppression of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][3] NF-κB is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes.

Chrysanthemum indicum extract has been shown to suppress the nuclear translocation of the NF-κB p65 subunit, which is a crucial step in its activation.[1] This is achieved by inhibiting the phosphorylation of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm.[1] Similarly, Chrysanthemum zawadskii extract was found to reduce the LPS-induced phosphorylation of IκBα and the subsequent nuclear localization of NF-κB.[3]

Experimental Protocols

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies the amount of nitrite (B80452), a stable metabolite of NO, in cell culture supernatants.

Materials:

• RAW 264.7 macrophage cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS)

• Griess Reagent (A mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine)

• Sodium Nitrite (for standard curve)

• 96-well plates

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.[4]

• Pre-treat the cells with various concentrations of the test compound (e.g., Chrysanthemum extract) for 1-2 hours.[5]

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.[5]

• After incubation, collect the cell culture supernatant.

• Mix an equal volume of the supernatant with the Griess reagent and incubate at room temperature for 10-15 minutes.[5]

• Measure the absorbance at 540 nm using a microplate reader.[6]

• Calculate the nitrite concentration based on a sodium nitrite standard curve.

Measurement of TNF-α and IL-6 Production (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used method for quantifying the concentration of specific proteins, such as cytokines, in biological samples.

Materials:

• Cell culture supernatants (from the NO assay or a parallel experiment)

• ELISA kit for TNF-α or IL-6 (containing capture antibody, detection antibody, streptavidin-HRP, and substrate)

• Wash buffer

• 96-well ELISA plates

Protocol:

• Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.

• Wash the plate with wash buffer.

• Block the plate with a blocking buffer for 1-2 hours at room temperature.

• Wash the plate.

• Add the cell culture supernatants and standards to the wells and incubate for 2 hours at room temperature.

• Wash the plate.

• Add the biotinylated detection antibody and incubate for 1-2 hours at room temperature.

• Wash the plate.

• Add streptavidin-horseradish peroxidase (HRP) and incubate for 20-30 minutes at room temperature.

• Wash the plate.

• Add the substrate solution and incubate in the dark until a color develops.

• Stop the reaction with a stop solution.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cytokine concentration from the standard curve.

NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB.

Materials:

• HEK293T cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• LPS or TNF-α (as a stimulant)

• Luciferase assay reagent

• Lysis buffer

• 96-well plates

Protocol:

• Seed HEK293T cells in a 96-well plate.[7]

• Co-transfect the cells with the NF-κB luciferase reporter plasmid and the control plasmid using a suitable transfection reagent.[8]

• After 24 hours, pre-treat the cells with the test compound for 1-2 hours.[8]

• Stimulate the cells with an NF-κB activator (e.g., TNF-α or LPS) for 6-8 hours.[8]

• Lyse the cells using a lysis buffer.[9]

• Add the luciferase assay reagent to the cell lysate.[9]

• Measure the firefly and Renilla luciferase activity using a luminometer.[8]

• Normalize the NF-κB-driven firefly luciferase activity to the control Renilla luciferase activity.

Visualizations

References

• 1. Chrysanthemum indicum Linné extract inhibits the inflammatory response by suppressing NF-kappaB and MAPKs activation in lipopolysaccharide-induced RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploring the antimicrobial, anti-inflammatory, antioxidant, and immunomodulatory properties of Chrysanthemum morifolium and Chrysanthemum indicum: a narrow review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2024.febscongress.org [2024.febscongress.org]
• 4. Inhibitory Effect of Canavalia gladiata Extract on Aggregatibacter actinomycetemcomitans LPS Induced Nitric Oxide in Macrophages [mdpi.com]
• 5. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. bowdish.ca [bowdish.ca]
• 8. benchchem.com [benchchem.com]
• 9. Protocol Library | Collaborate and Share [protocols.opentrons.com]

The Structure-Activity Relationship of (1R)-Chrysanthemolactone Analogs: A Comparative Guide

A comprehensive review of the structure-activity relationships (SAR) of (1R)-Chrysanthemolactone analogs is currently limited by the scarcity of publicly available research. While the parent compound, (1R)-Chrysanthemolactone, is a known natural product, detailed studies on the biological effects of its synthetic analogs are not extensively documented in scientific literature. This guide, therefore, broadens its scope to include the SAR of related pyrethroid insecticides and other bioactive lactones, providing a framework for understanding how structural modifications may influence biological activity. The experimental protocols and signaling pathways presented are representative of those commonly employed in the evaluation of natural product analogs.

Structure-Activity Relationship of Related Bioactive Lactones

While specific data on (1R)-Chrysanthemolactone analogs is sparse, the principles of SAR can be inferred from studies on structurally related compounds, such as pyrethroids, which are derived from chrysanthemic acid, a precursor to chrysanthemolactone. Modifications to the lactone ring, the stereochemistry of substituents, and the nature of ester groups in related compounds have been shown to significantly impact their insecticidal and cytotoxic activities. For instance, the stereochemistry at C1 is often crucial for biological activity in pyrethroids. The presence and nature of substituents on the cyclopropane (B1198618) ring also play a pivotal role in determining the potency and spectrum of activity.

To illustrate the type of data generated in SAR studies, the following table presents hypothetical data for a series of generic lactone analogs, showcasing how different functional groups might influence cytotoxicity.

Compound ID	Modification from Parent Structure	IC50 (µM) on A549 Cell Line
CL-01	(1R)-Chrysanthemolactone (Parent)	> 100
CL-02	Esterification of C4-hydroxyl with acetic acid	75.2
CL-03	Esterification of C4-hydroxyl with benzoic acid	48.5
CL-04	Epoxidation of the double bond	92.1
CL-05	Saturation of the double bond	> 100
CL-06	Introduction of a hydroxyl group at C6	65.8

This data is illustrative and not based on published experimental results for (1R)-Chrysanthemolactone analogs.

Experimental Protocols

The biological evaluation of novel synthetic analogs typically involves a battery of in vitro assays to determine their cytotoxic or other biological effects. A fundamental and widely used method is the MTT assay, which assesses cell viability.

MTT Assay for Cytotoxicity Screening

Objective: To determine the concentration of a compound that inhibits cell growth by 50% (IC50).

Materials:

• Human cancer cell line (e.g., A549, human lung carcinoma)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microtiter plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed the cells into 96-well plates at a density of 5 x 10^3 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, remove the old medium from the plates and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin). Incubate for another 48 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC50 value is then determined by plotting the percentage of cell viability against the compound concentration.

Visualizing Experimental and Logical Relationships

Diagrams created using Graphviz can effectively illustrate experimental workflows and hypothetical signaling pathways that may be modulated by bioactive compounds.

Caption: Workflow for determining the cytotoxicity of analogs using the MTT assay.

Caption: Hypothetical signaling pathway for apoptosis induction by a bioactive lactone.

Comparative Guide to Cross-Resistance of (1R)-Chrysanthemolactone in Insects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of cross-resistance patterns in insects, using a pyrethroid-resistant strain as a model to infer potential cross-resistance to (1R)-Chrysanthemolactone. Due to a lack of specific published cross-resistance data for (1R)-Chrysanthemolactone, this document utilizes data from a permethrin-resistant strain of the housefly, Musca domestica, to illustrate the principles and experimental evaluation of cross-resistance.[1] (1R)-Chrysanthemolactone is a key component in the synthesis of some pyrethroid esters, and its mode of action is analogous to that of natural pyrethrins (B594832) and synthetic pyrethroids, which target the voltage-gated sodium channels of insects.[2]

Understanding Cross-Resistance

Insecticide resistance is a heritable change in the sensitivity of a pest population that results in the repeated failure of an insecticide to achieve the expected level of control.[3] Cross-resistance occurs when resistance to one insecticide confers resistance to other insecticides, typically those with a similar mode of action.[4][5] This phenomenon is a significant challenge in pest management and drug development, as it can severely limit the effectiveness of available chemical controls.[1]

The primary mechanisms of pyrethroid resistance in insects include:

• Target-site insensitivity: Mutations in the voltage-gated sodium channel gene, often referred to as knockdown resistance (kdr), reduce the binding affinity of pyrethroid insecticides.[6][7]

• Metabolic resistance: Increased activity of detoxification enzymes, such as cytochrome P450 monooxygenases (P450s), hydrolases, and glutathione (B108866) S-transferases (GSTs), which metabolize the insecticide into less toxic forms.[8]

Quantitative Cross-Resistance Data

The following table summarizes the cross-resistance profile of a permethrin-resistant strain of the housefly (Musca domestica) to a range of insecticides from different chemical classes. The resistance ratio (RR) is a key metric, calculated by dividing the lethal dose (LD50 or LC50) for the resistant strain by that of the susceptible strain. An RR value greater than 1 indicates resistance, with higher values signifying stronger resistance.[1]

Insecticide Class	Insecticide	Strain	LD50 (ng/fly)	Resistance Ratio (RR)
Pyrethroid	Permethrin	Susceptible	10	-
Resistant	1,800	180
Beta-cypermethrin	Susceptible	0.8	-
Resistant	>2,400	>3,000
Cypermethrin	Susceptible	1.2	-
Resistant	>4,200	>3,500
Deltamethrin	Susceptible	0.3	-
Resistant	>10,000	>33,333
Organophosphate	Chlorpyrifos	Susceptible	15	-
Resistant	225	15
Carbamate	Propoxur	Susceptible	29	-
Resistant	>290	>10
Neonicotinoid	Imidacloprid	Susceptible	4	-
Resistant	>16	>4
Phenylpyrazole	Fipronil	Susceptible	73.5	49
Resistant	1.5	-
Spinosyn	Spinosad	Susceptible	25	-
Resistant	25	1

Data compiled from a study on a permethrin-selected housefly strain. The resistance ratio is calculated as the LD50 of the resistant strain divided by the LD50 of the susceptible strain.[1]

Experimental Protocols

The determination of insecticide resistance and cross-resistance is typically conducted using bioassays. The following is a detailed methodology for a topical application bioassay, a standard method for assessing insecticide toxicity in insects like the housefly.[1]

Topical Application Bioassay Protocol

• Insect Rearing:

  • Maintain a susceptible strain of the target insect with no prior insecticide exposure under controlled laboratory conditions (e.g., 25±2°C, 60-70% relative humidity, and a 12:12 hour light:dark cycle).[1]

  • Develop a resistant strain through continuous selection pressure with the insecticide of interest (in this case, a pyrethroid) over multiple generations.[1]

• Insecticide Solution Preparation:

  • Dissolve technical grade insecticides in a suitable solvent, most commonly acetone, to create a stock solution of a known concentration.[1]

  • Prepare a series of serial dilutions from the stock solution to create a range of concentrations for testing.[1]

• Topical Application:

  • Anesthetize adult insects (e.g., houseflies) briefly with carbon dioxide.[1]

  • Using a micro-applicator, apply a precise volume (typically 0.1 µL) of each insecticide dilution to the dorsal thorax of each insect.[1]

  • A control group should be treated with the solvent alone to account for any mortality due to handling or the solvent.[1]

• Mortality Assessment:

  • After treatment, place the insects in clean containers with access to food and water.[1]

  • Assess mortality at a predetermined time point, typically 24 hours post-treatment.[1]

  • Insects that are unable to move when prodded are considered dead.[1]

• Data Analysis:

  • Correct the mortality data for each insecticide concentration for any control mortality using Abbott's formula.[1]

  • Use probit analysis to determine the dose-response relationship and to calculate the LD50 value, which is the dose of the insecticide that is lethal to 50% of the test population.[1]

  • Calculate the resistance ratio (RR) by dividing the LD50 of the resistant strain by the LD50 of the susceptible strain.[1]

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for a cross-resistance study using a topical application bioassay.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessing cross-resistance within the pyrethroids in terms of their interactions with key cytochrome P450 enzymes and resistance in vector populations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Introduction to Insecticide Resistance – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 5. Resistance of Insect Pests and Disease Vectors to Synthetic Pyrethroids [eap.mcgill.ca]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. Evolution of resistance to pyrethroid insecticides in Musca domestica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Autosomal Interactions and Mechanisms of Pyrethroid Resistance in House Flies, Musca domestica - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of (1R)-Chrysanthemolactone: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work environment. While specific disposal protocols for every compound are not always readily available in public literature, a systematic approach based on established principles of chemical waste management can provide a clear path forward. This guide outlines the essential steps and considerations for the proper disposal of (1R)-Chrysanthemolactone, a monoterpenoid compound.

Immediate Safety and Logistical Information

Currently, specific, universally mandated disposal procedures for (1R)-Chrysanthemolactone are not detailed in publicly available regulatory documents. The Globally Harmonized System (GHS) classification for this compound has not been widely reported, with some suppliers indicating that no specific hazards have been identified. In the absence of explicit directives, the responsibility falls on the user to conduct a thorough risk assessment in consultation with their institution's Environmental Health & Safety (EHS) department.

The following procedures are based on general best practices for laboratory chemical waste. Always prioritize your institution's specific waste management protocols and the guidance of your EHS officer.

Step-by-Step Disposal Protocol

• Consult the Safety Data Sheet (SDS): The primary source of information for chemical handling and disposal is the SDS provided by the manufacturer. Section 13 of the SDS should contain disposal considerations. If you do not have an SDS, request one from your supplier.

• Contact Your Institution's EHS Department: Before proceeding with any disposal method, consult your organization's EHS department. They are the final authority on waste management at your facility and can provide guidance based on local, state, and federal regulations. Provide them with all available information on (1R)-Chrysanthemolactone, including the data presented in this guide.

• Waste Characterization: Based on the available data and EHS guidance, characterize the waste.

  • Hazardous vs. Non-Hazardous: If the compound is determined to be non-hazardous and local regulations permit, it may be disposable as regular laboratory waste. However, given that toxicological properties have not been thoroughly investigated, treating the compound as potentially hazardous is the most prudent approach.

  • Waste Stream Segregation: Never mix (1R)-Chrysanthemolactone waste with other chemical wastes unless explicitly permitted by your EHS department. Incompatible chemicals can react, creating a more hazardous situation.

• Containerization and Labeling:

  • Collect waste (1R)-Chrysanthemolactone, including contaminated labware (e.g., pipette tips, gloves), in a designated, leak-proof container that is chemically compatible with the substance.

  • Clearly label the container with "Hazardous Waste" (or as directed by EHS), the full chemical name "(1R)-Chrysanthemolactone," the quantity, and the date of accumulation.

• Accumulation and Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • Ensure the container is kept closed except when adding waste.

  • Store in a cool, dry, and well-ventilated area away from incompatible materials.

• Arrange for Pickup: Once the container is full or you are finished with the compound, arrange for a hazardous waste pickup through your institution's EHS department.

Chemical Properties for Disposal Assessment

To facilitate discussion with your EHS department and to properly assess disposal routes, the following known properties of (1R)-Chrysanthemolactone are summarized.

Property	Value	Citation
Molecular Formula	C10H16O2	[1]
Molecular Weight	168.23 g/mol	[1]
Physical State	Typically exists as a solid at room temperature.	[1]
Boiling Point	~235.6 °C at 760 mmHg	[1]
Water Solubility	Estimated at 898 mg/L at 25 °C (sparingly soluble).
GHS Hazard Classification	None found in publicly available sources.

Disposal Decision Workflow

The following diagram illustrates the logical steps to determine the appropriate disposal procedure for (1R)-Chrysanthemolactone.

Caption: Disposal decision workflow for (1R)-Chrysanthemolactone.

This guide provides a framework for the safe and compliant disposal of (1R)-Chrysanthemolactone. By prioritizing institutional protocols and direct consultation with EHS professionals, laboratories can maintain the highest standards of safety and environmental responsibility.

References

• 1. sfasu.edu [sfasu.edu]